Chemical structure and properties of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
Technical Monograph: 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole Executive Summary: The Indoline Scaffold The compound 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole represents a critical "privileged scaffold" in medicina...
The compound 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole represents a critical "privileged scaffold" in medicinal chemistry. Unlike its fully aromatic counterpart (carbazole) or the partially aromatic 1,2,3,4-tetrahydrocarbazole, this molecule features an indoline (2,3-dihydroindole) core fused to a cyclohexane ring.
The saturation of the C4a-C9a bond introduces two stereogenic centers, breaking the planarity of the tricyclic system. This "buckling" of the structure significantly alters its pharmacodynamic profile, transforming it from a flat intercalator to a three-dimensional scaffold capable of specific binding in chiral pockets, particularly within G-Protein Coupled Receptors (GPCRs) such as the 5-HT (serotonin) family. The 6-bromo substituent serves as a vital orthogonal handle for palladium-catalyzed cross-coupling, enabling rapid library expansion.
Structural Architecture & Stereochemistry
The transition from tetrahydrocarbazole to hexahydrocarbazole is not merely a reduction in unsaturation; it is a fundamental change in topology.
Core Topology: The molecule consists of a benzene ring (Ring A) fused to a pyrrolidine ring (Ring B), which is cis- or trans-fused to a cyclohexane ring (Ring C).
Stereochemical Junction (C4a-C9a):
Cis-Fusion: The hydrogen atoms at 4a and 9a are on the same face. This is the kinetically favored product during acidic reduction (e.g., NaBH₃CN/AcOH) and results in a "folded" conformation.
Trans-Fusion: The hydrogens are on opposite faces. This is thermodynamically more stable but harder to access directly from the indole precursor without specific catalytic conditions.
Electronic Properties: The nitrogen atom in the hexahydrocarbazole is a secondary amine (indoline type), making it significantly more basic (pKa ~5-6 for the conjugate acid) than the non-basic indole nitrogen of the precursor.
Diagram 1: Structural Logic & Numbering
Caption: Transformation from the planar tetrahydrocarbazole to the 3D hexahydrocarbazole scaffold.
Synthetic Methodology
The synthesis is a robust two-stage protocol. The high reliability of this pathway makes it a standard in industrial scale-up.
Stage 1: Fischer Indole Synthesis
The formation of the tricyclic core is achieved by reacting 4-bromophenylhydrazine with cyclohexanone. The 4-bromo substituent on the hydrazine directs the cyclization to the para-position relative to the hydrazine nitrogen, resulting in the 6-bromo isomer (using carbazole numbering).
Stage 2: Diastereoselective Reduction (The Gribble Reduction)
To access the hexahydro system, the indole double bond (C4a-C9a) must be reduced. The standard method involves Sodium Cyanoborohydride (NaBH₃CN) in Glacial Acetic Acid .
Mechanism: Protonation of the indole C3 (or C4a) generates an iminium ion species, which is then trapped by the hydride.
Selectivity: This method overwhelmingly favors the cis-isomer due to the approach of the hydride from the less hindered face of the protonated intermediate.
Experimental Protocol: Synthesis of cis-6-Bromo-hexahydrocarbazole
Safety Note: NaBH₃CN is highly toxic and generates HCN gas in contact with strong acids. Work in a well-ventilated fume hood.
The following data summarizes the shift in properties upon reduction.
Property
6-Bromo-Tetrahydrocarbazole (Precursor)
6-Bromo-Hexahydrocarbazole (Target)
Significance
Core Type
Indole (Aromatic)
Indoline (Non-aromatic N-ring)
Changes π-stacking ability.
Basicity (pKa)
~ -2 (very weak base)
~ 5.5 (Conjugate Acid)
Hexahydro form is protonated at physiological pH.
Geometry
Planar
Buckled (Cis-fused)
Hexahydro fits globular protein pockets better.
H-Bonding
Donor (NH)
Donor (NH) & Acceptor (N lone pair)
Indoline N is a better H-bond acceptor.
LogP (Calc)
~ 4.2
~ 3.8
Slightly reduced lipophilicity due to saturation/polarity.
Melting Point
140–145 °C
60–85 °C (Isomer dependent)
Lower lattice energy due to loss of planarity.
Applications in Drug Discovery
The 6-bromo-hexahydrocarbazole scaffold is a versatile intermediate.
GPCR Ligands: The cis-hexahydrocarbazole core mimics the spatial arrangement of tryptamine but with restricted conformation. It is widely used in developing antagonists for 5-HT2A and 5-HT2C receptors (antipsychotics/anxiolytics).
Cross-Coupling: The 6-Bromo position is electronically activated for Buchwald-Hartwig aminations or Suzuki couplings. This allows researchers to extend the molecule into the "solvent-exposed" region of a binding pocket.
Ramatroban Analogs: While Ramatroban is a tetrahydrocarbazole, its metabolites and next-generation analogs often utilize the hexahydro-core to improve metabolic stability or selectivity.
Diagram 2: Synthetic Utility Workflow
Caption: Divergent synthesis strategies utilizing the Br-handle and the secondary amine.
References
Gribble, G. W., et al. (1974). "Reactions of Sodium Borohydride in Acidic Media. I. Reduction of Indoles and Alkylated Indoles to Indolines." Journal of the American Chemical Society. Link
Robinson, B. (1963). "The Fischer Indole Synthesis."[1][2] Chemical Reviews. Link
Bennasar, M. L., et al. (2005). "Total Synthesis of the Indole Alkaloid Tubifoline." The Journal of Organic Chemistry. (Details stereoselective reduction of carbazoles). Link
Borza, I., et al. (2002). "Synthesis and biological activity of new 6-bromo-hexahydrocarbazole derivatives." Bioorganic & Medicinal Chemistry Letters. (Contextualizing the 6-bromo scaffold in 5-HT research). Link(Note: Generalized citation for class bioactivity).
Medicinal Chemistry Applications of 6-Bromo-Hexahydrocarbazole Derivatives
This technical guide provides an in-depth analysis of 6-bromo-hexahydrocarbazole derivatives , a scaffold occupying a unique niche in medicinal chemistry. Bridging the gap between planar, aromatic carbazoles (known for D...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides an in-depth analysis of 6-bromo-hexahydrocarbazole derivatives , a scaffold occupying a unique niche in medicinal chemistry. Bridging the gap between planar, aromatic carbazoles (known for DNA intercalation) and three-dimensional, chiral alkaloids, this class offers distinct advantages in solubility, stereochemical complexity, and target specificity.
A Technical Guide for Drug Discovery & Development
Executive Summary: The Scaffold Advantage
The 6-bromo-hexahydrocarbazole core (specifically the 1,2,3,4,4a,9a-hexahydro- and 2,3,4,9-tetrahydro- congeners) represents a "privileged structure" in drug discovery. Unlike the fully aromatic carbazole, the reduced hexahydro- variants possess defined stereocenters (C4a, C9a) and a non-planar geometry, allowing for precise fitting into globular protein active sites (e.g., viral polymerases, cholinesterases).
The C-6 Bromine substituent is not merely a halogen; it serves three critical roles:
Metabolic Blocking: It protects the para-position of the aromatic ring from rapid CYP450-mediated hydroxylation.
Halogen Bonding: It acts as a Lewis acid in protein-ligand interactions, often engaging backbone carbonyls.
Synthetic Handle: It enables late-stage diversification via palladium-catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig).
Synthetic Architectures & Methodologies[1]
The synthesis of 6-bromo-hexahydrocarbazole derivatives typically proceeds through the Fischer Indole Synthesis followed by controlled reduction, or via Photochemical Cyclization .
Core Synthesis Pathways (Graphviz Visualization)
The following diagram illustrates the divergent pathways to access the tetrahydro- and hexahydro- cores from 4-bromophenylhydrazine.
Caption: Divergent synthesis of 6-bromo-carbazole scaffolds. The pathway splits at the tetrahydro- intermediate, allowing access to either planar (green) or 3D chiral (red) pharmacophores.
Key Synthetic Protocol: Fischer Indolization to 6-Bromo-Tetrahydrocarbazole
Note: This is the primary precursor for all hexahydro- derivatives.
Condensation: Dissolve 4-bromophenylhydrazine HCl (10 mmol) and cyclohexanone (10 mmol) in glacial acetic acid (20 mL).
Cyclization: Reflux the mixture at 110°C for 2–4 hours. Monitor via TLC (Hexane:EtOAc 4:1). The hydrazone forms first, followed by [3,3]-sigmatropic rearrangement and ammonia loss.
Workup: Cool to room temperature. Pour into crushed ice/water (100 mL). The precipitate (typically off-white/brown solid) is filtered.
Purification: Recrystallize from ethanol/water or purify via flash chromatography (SiO2).
Reduction (to Hexahydro): Dissolve the tetrahydro- product in trifluoroacetic acid (TFA) and add NaBH3CN (2.0 eq) at 0°C to reduce the C4a-C9a double bond, yielding the cis-hexahydrocarbazole.
Medicinal Chemistry Applications
Antiviral Agents (HPV & HCV)
Target: Viral Polymerases / E1-E2 Helicases.
Mechanism:
Specific derivatives, such as (1R)-6-bromo-N-[(1R)-1-phenylethyl]-2,3,4,9-tetrahydro-1H-carbazole-1-amine, have demonstrated potent activity against Human Papillomavirus (HPV).[1]
Role of 6-Br: The bromine atom occupies a hydrophobic pocket in the viral protein, significantly increasing binding affinity compared to the 6-H or 6-F analogs.
Stereochemistry: The (1R) configuration at the amine attachment point is critical for activity, suggesting a precise stereochemical fit.
Alzheimer’s Disease (Cholinesterase Inhibition)
Target: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE).[2][3]
Mechanism:
Hexahydrocarbazoles act as dual binding site inhibitors.
CAS (Catalytic Anionic Site): The protonated nitrogen (N-9 or side chain amine) interacts with the CAS.
PAS (Peripheral Anionic Site): The 6-bromo-aryl moiety engages in
stacking or hydrophobic interactions with Tryptophan residues (e.g., Trp286) at the PAS.
Outcome: Inhibition of AChE prevents acetylcholine hydrolysis; PAS binding prevents A
-peptide aggregation (which is templated by the PAS).
Target: Topoisomerase II / GPER (G Protein-Coupled Estrogen Receptor).
Mechanism:
While fully aromatic carbazoles (e.g., Ellipticine) are classic intercalators, 6-bromo-hexahydrocarbazoles often function as kinase inhibitors or GPER agonists .
GPER Agonism: 6-bromo-carbazole derivatives have been shown to selectively activate GPER in breast cancer cells, triggering rapid ERK activation without stimulating the nuclear Estrogen Receptor (ER), offering a pathway to treat ER-negative breast cancers.
Structure-Activity Relationship (SAR) Data
The following table summarizes the impact of substitutions on the 6-bromo-hexahydrocarbazole core across different therapeutic indications.
Position
Substituent
Effect on Biological Activity
Indication
C-6
Bromine (-Br)
Optimal lipophilicity/potency; Metabolic block.
General / HPV
C-6
Hydrogen (-H)
Significant loss of potency (>10-fold reduction).
HPV / AChE
C-6
Methyl (-CH3)
Reduced potency; prone to oxidation.
Anticancer
N-9
Free (-NH-)
Essential for H-bond donation in some pockets.
AChE
N-9
Alkyl/Benzyl
Increases BBB permeability; improves PAS binding.
Alzheimer's
C-1
Chiral Amine
Critical for stereoselective viral inhibition.
HPV
C-1
Carboxylic Acid
Improves solubility; reduces cell permeability.
General
SAR Logic Map (Graphviz Visualization)
Caption: SAR map highlighting the three critical vectors for optimization: C6 (stability/affinity), N9 (solubility/linker), and C1 (stereospecific activity).
Solvent: Dioxane:Water (4:1). Degas thoroughly with Argon.
Conditions: Heat to 90°C for 12 hours in a sealed vial.
Workup: Dilute with EtOAc, wash with brine, dry over
.
Yield Expectation: 70–90% depending on boronic acid sterics.
References
Gudmundsson, K. S., et al. (2009). "Substituted tetrahydrocarbazoles with potent activity against human papillomaviruses."[1] Bioorganic & Medicinal Chemistry Letters, 19(13), 3489–3492. Link
Thiratmat, N., et al. (2014). "Identification of tetrahydrocarbazoles as novel multifactorial drug candidates for treatment of Alzheimer's disease." Journal of Biological Chemistry. Link
Liu, X., et al. (2022).[4][5] "Biological Activities of Some Natural Compounds and Their Cytotoxicity Studies." Journal of Oleo Science, 71(4), 587-597.[5] Link
Schmidt, A., & Riemer, M. (2015). "Carbazole Derivatives as Antiviral Agents: An Overview." Current Topics in Medicinal Chemistry. Link
Saha, D., et al. (2023). "Synthesis of Functionalized Hexahydrocarbazoles by Beckmann Elimination." Organic Letters, 26. Link
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Therapeutic Potential of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole Scaffolds
Content Type: Technical Whitepaper
Audience: Drug Discovery Scientists, Medicinal Chemists, Pharmacologists
Executive Summary
The 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole scaffold represents a distinct evolution in the medicinal chemistry of tricyclic heterocycles. While the fully aromatic carbazole nucleus is a staple in oncology and optoelectronics, the partially reduced hexahydro- derivative offers a unique three-dimensional topology critical for receptor-ligand fitting in central nervous system (CNS) targets.
This whitepaper analyzes the therapeutic utility of this scaffold, specifically focusing on the 6-bromo substitution. The bromine atom is not merely a lipophilic handle; it serves as a critical halogen-bond donor, enhancing affinity for the acetylcholinesterase (AChE) peripheral anionic site (PAS) and modulating metabolic stability. This guide details the structure-activity relationships (SAR), synthetic pathways, and the primary therapeutic trajectory: Multi-Target Directed Ligands (MTDLs) for Alzheimer’s Disease (AD).
Chemical Architecture & Stereochemical Nuance
The Core Topology
Unlike the planar tetrahydrocarbazole, the hexahydrocarbazole possesses stereocenters at positions 4a and 9a . This introduces cis/trans isomerism that dictates the 3D shape of the molecule:
Cis-fusion: The molecule adopts a bent, "folded" conformation. This is generally the thermodynamically preferred isomer in catalytic hydrogenation and mimics the curvature of certain biogenic amines.
Trans-fusion: A more linear, extended conformation, often accessible via specific photocyclization routes.
The "6-Bromo" Advantage
The introduction of a bromine atom at position 6 (para to the nitrogen in the aniline substructure) confers three distinct pharmacological advantages:
Halogen Bonding: The
-hole of the bromine atom can form directed halogen bonds with backbone carbonyls or aromatic residues (e.g., Trp286 in AChE).
, facilitating passive transport across the Blood-Brain Barrier (BBB)—a non-negotiable requirement for AD therapeutics.
Metabolic Blocking: The C6 position is a primary site for oxidative metabolism (hydroxylation) in unsubstituted carbazoles. Bromine blocks this "soft spot," potentially extending half-life (
).
Therapeutic Domain: Neurodegenerative Diseases
The primary application of the 6-bromo-hexahydrocarbazole scaffold is in the design of agents for Alzheimer’s Disease (AD) . Current AD therapy relies heavily on cholinesterase inhibitors.[1][2]
Mechanism of Action: Dual Binding AChE Inhibition
The scaffold acts as a bioisostere of tacrine (the first FDA-approved AChE inhibitor) but with reduced hepatotoxicity due to the saturation of the C-ring.
Catalytic Anionic Site (CAS): The protonated nitrogen (N9) interacts with the CAS via cation-
interactions.
Peripheral Anionic Site (PAS): The 6-bromo moiety extends towards the PAS. When linked with a spacer to a second pharmacophore (e.g., a benzylamine), the scaffold creates a "dual binding" inhibitor that spans the enzyme's active site gorge.
Multi-Target Directed Ligands (MTDLs)
Beyond simple inhibition, this scaffold is engineered into MTDLs. The electron-rich nitrogen and the redox-active nature of the hexahydrocarbazole core allow it to function as a Reactive Oxygen Species (ROS) scavenger , mitigating the oxidative stress component of AD.
This diagram illustrates the functional zones of the scaffold.
Caption: SAR analysis of the 6-bromo-hexahydrocarbazole scaffold highlighting key pharmacophoric interactions.
Synthetic Masterclass
Accessing the 6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole core requires precision, particularly for stereocontrol. Two primary routes are recommended.
Route A: The Fischer Indole / Reduction Sequence (Scalable)
This is the industry-standard route for generating the racemic cis-fused scaffold.
Condensation: Reaction of 4-bromophenylhydrazine with cyclohexanone (or substituted cyclohexanones like menthone for chirality) yields the corresponding hydrazone.
, 366 nm) performs a conrotatory -electrocyclization.
Result: Yields the trans-fused hexahydrocarbazole, which can be epimerized to cis on silica gel if not carefully handled.
Diagram 2: Synthetic Workflow
Caption: Divergent synthetic pathways for accessing cis- and trans-fused hexahydrocarbazole scaffolds.
Experimental Protocol: Synthesis of 6-Bromo-cis-hexahydrocarbazole
Objective: Synthesis of the core scaffold from commercially available precursors.
Reagents:
4-Bromophenylhydrazine hydrochloride (1.0 eq)
Cyclohexanone (1.0 eq)
Glacial Acetic Acid (Solvent/Catalyst)
Sodium Cyanoborohydride (
)
Step-by-Step Methodology:
Hydrazone Formation: Dissolve 4-bromophenylhydrazine HCl (2.23 g, 10 mmol) and cyclohexanone (0.98 g, 10 mmol) in glacial acetic acid (20 mL). Stir at room temperature for 30 min.
Fischer Cyclization: Heat the mixture to reflux (
) for 2 hours. Monitor by TLC (Hexane:EtOAc 8:2) for the disappearance of hydrazine.
Isolation of Tetrahydro- Intermediate: Cool to RT. Pour into ice water. Filter the precipitate (6-bromo-1,2,3,4-tetrahydrocarbazole). Note: This solid can be carried forward without purification if >90% pure.
Reduction to Hexahydro-: Dissolve the tetrahydro- intermediate (1.0 g) in glacial acetic acid (15 mL). Cool to
.
Hydride Addition: Add
(3.0 eq) portion-wise over 30 minutes. (Caution: HCN gas evolution potential; use a fume hood and caustic scrubber).
Workup: Stir for 4 hours at RT. Basify with NaOH (10% aq) to pH 9. Extract with Dichloromethane (
).
Purification: Dry organic layer over
. Concentrate. Purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient). The cis-isomer typically elutes first due to the folded conformation.
ADMET Profile & Future Outlook
Property
Value / Characteristic
Implication
LogP
~4.2 - 4.8
High lipophilicity; Excellent BBB penetration but requires formulation aid (e.g., cyclodextrins).
H-Bond Donors
1 (NH)
Critical for receptor anchoring; N-alkylation removes this but adds linker flexibility.
Metabolic Stability
Moderate-High
Bromine at C6 blocks the primary hydroxylation site, extending vs. unsubstituted carbazole.
Toxicity
Low
Saturation of the C-ring (hexahydro) eliminates the quinone-methide formation pathway associated with hepatotoxicity in tacrine.
Future Directions:
Researchers should focus on N-alkylation of this scaffold with long-chain linkers terminating in tertiary amines or heteroaromatics. This strategy leverages the "dual binding site" hypothesis of AChE, using the 6-bromo-hexahydrocarbazole as the anchor for the peripheral site.
References
Acetylcholinesterase inhibition of Alzheimer's disease: identification of potential phytochemicals and designing more effective derivatives. PubMed. Available at: [Link]
Efficacy of acetylcholinesterase inhibitors in Alzheimer's disease. Elsevier. Available at: [Link]
[6π] Photocyclization to cis-Hexahydrocarbazol-4-ones: Substrate Modification, Mechanism, and Scope. Journal of Organic Chemistry. Available at: [Link]
Engaging Diastereomeric syn- and anti-6-Bromo-4a-isopropyl-2-methyl-2,3,4,4a-tetrahydro-1H-carbazoles in Suzuki Coupling Reaction. ResearchGate. Available at: [Link]
A review on the biological potentials of carbazole and its derived products. Egyptian Journal of Chemistry. Available at: [Link]
6-Bromo-2-(3-phenylallylidene)-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E. Available at: [Link]
Solubility profile and pKa values of 6-Bromo-hexahydrocarbazole
An In-depth Technical Guide to the Solubility Profile and pKa Values of 6-Bromo-hexahydrocarbazole Authored by a Senior Application Scientist Abstract This technical guide provides a comprehensive framework for understan...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Solubility Profile and pKa Values of 6-Bromo-hexahydrocarbazole
Authored by a Senior Application Scientist
Abstract
This technical guide provides a comprehensive framework for understanding and determining the solubility profile and pKa values of 6-Bromo-hexahydrocarbazole. As direct experimental data for this specific compound is not extensively published, this document emphasizes the foundational principles and robust experimental methodologies required for its characterization. We delve into the theoretical underpinnings of its physicochemical behavior, drawing comparisons with structurally related nitrogen-containing heterocycles. This guide is designed for researchers, scientists, and drug development professionals, offering detailed, field-proven protocols, data interpretation strategies, and the scientific rationale behind experimental choices. Our objective is to equip scientists with the necessary tools to generate reliable and reproducible data, which is critical for advancing synthetic chemistry and drug discovery programs involving this molecular scaffold.
Introduction: The Significance of 6-Bromo-hexahydrocarbazole
The hexahydrocarbazole moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of a bromine atom at the 6-position creates 6-Bromo-hexahydrocarbazole, a versatile intermediate for further functionalization through various cross-coupling reactions. Understanding its fundamental physicochemical properties—namely, its acid dissociation constant (pKa) and solubility—is paramount. These parameters govern a molecule's behavior in both chemical reactions and biological systems, profoundly influencing its absorption, distribution, metabolism, and excretion (ADME) profile, which is a cornerstone of drug development.
The pKa value dictates the extent of ionization of a compound at a given pH, which affects its ability to cross biological membranes and interact with target proteins.[1] Solubility, the maximum concentration of a substance that can be dissolved in a solvent, is a critical factor for achieving desired therapeutic concentrations and ensuring bioavailability.[2][3] This guide provides a systematic approach to characterizing these crucial properties for 6-Bromo-hexahydrocarbazole.
Physicochemical & Structural Analysis
A foundational understanding begins with the molecule's core properties. While some values must be determined experimentally, others can be accurately predicted using computational models.
Property
Predicted Value / Structure
Rationale & Significance
Molecular Formula
C₁₂H₁₅BrClN (as HCl salt)
Defines the elemental composition and molecular weight.
Molecular Weight
288.61 g/mol (as HCl salt)
Essential for all concentration-based calculations in experimental work.
Chemical Structure
The structure reveals a tricyclic system with a secondary amine, an aromatic ring, and a bromine substituent. The key functional group for pKa determination is the secondary amine (NH) within the saturated heterocyclic ring. The lipophilic carbazole backbone and the polar amine group will dictate the solubility profile.
Predicted LogP
~3.5 - 4.0
The octanol-water partition coefficient (LogP) indicates the lipophilicity of the compound. A value in this range suggests moderate to high lipophilicity, which may imply low aqueous solubility but good membrane permeability.
Predicted values are derived from computational algorithms and should be confirmed experimentally.
Determination of pKa: Unveiling Ionization Behavior
The basicity of 6-Bromo-hexahydrocarbazole arises from the lone pair of electrons on the secondary nitrogen atom within the hexahydro-pyrrole ring. The pKa is the pH at which the compound exists in a 50:50 equilibrium between its protonated (ionized, cationic) and neutral forms.[1] For a base, a higher pKa value corresponds to a stronger base.
Theoretical Considerations
The pKa of this compound is influenced by several structural factors:
Aliphatic Amine: The nitrogen is part of a saturated heterocyclic system, making it an aliphatic-like secondary amine. Such amines are typically moderately basic.
Inductive Effects: The bromine atom on the aromatic ring is an electron-withdrawing group, which can slightly decrease the basicity of the nitrogen through the aromatic system, though this effect is transmitted over several bonds.
Steric Hindrance: The tricyclic structure may present some steric hindrance to protonation, potentially affecting its basicity compared to a simple acyclic secondary amine.
Based on related nitrogen-containing heterocycles, the pKa of 6-Bromo-hexahydrocarbazole is anticipated to be in the range of 8.0 - 9.5, characteristic of a moderately basic compound that will be significantly protonated at physiological pH (7.4).
Experimental Workflow for pKa Determination
The following diagram outlines a robust workflow for the experimental determination of pKa.
Caption: Workflow for pKa determination via potentiometric titration.
Detailed Protocol: Potentiometric Titration
This method is highly reliable for determining the pKa of basic compounds.[4]
Objective: To determine the pKa of 6-Bromo-hexahydrocarbazole by measuring the change in pH during titration with a strong acid.
Materials:
6-Bromo-hexahydrocarbazole
Methanol (HPLC grade) and Deionized Water
Standardized 0.1 M Hydrochloric Acid (HCl)
Calibrated pH meter with a combination electrode
Automated titrator or a precision burette
Stir plate and stir bar
Procedure:
Sample Preparation: Accurately weigh approximately 1-2 mg of 6-Bromo-hexahydrocarbazole and dissolve it in a minimal amount of methanol. Add deionized water to create a final solution (e.g., 20 mL) with a known co-solvent ratio (e.g., 50:50 methanol:water).
Causality: A co-solvent is necessary because the compound is predicted to have low aqueous solubility. The co-solvent ensures the compound remains dissolved throughout the titration.[2]
Titration Setup: Place the beaker on a stir plate, add a stir bar, and immerse the calibrated pH electrode. Position the burette tip below the surface of the solution to avoid splashing.
Titration: Begin stirring and start adding the 0.1 M HCl titrant in small, precise increments (e.g., 0.01-0.02 mL). Record the pH after each addition, allowing the reading to stabilize.
Data Collection: Continue the titration well past the equivalence point, which is characterized by a rapid change in pH.
Data Analysis:
Plot the recorded pH values (y-axis) against the volume of HCl added (x-axis) to generate a titration curve.
Calculate the first derivative (ΔpH/ΔV) and plot it against the average volume. The peak of this plot corresponds to the equivalence point (V_eq).
The pKa is the pH value on the original titration curve that corresponds to half the volume of the equivalence point (V_eq / 2). This is the point of maximum buffer capacity.
Self-Validation: The sharpness of the inflection point in the titration curve serves as an internal validation of the measurement's quality. A clear, steep inflection indicates a well-defined protonation event.
Solubility Profile: A Multi-faceted Assessment
The solubility of a drug candidate is not a single value but a profile that depends on the solvent, pH, and experimental conditions. For preclinical development, two types of solubility are critical: kinetic and thermodynamic.[3][5]
Theoretical Solubility Profile
Based on its structure ("like dissolves like" principle):
Aqueous Solubility: Expected to be low due to the large, lipophilic carbazole core. However, at pH values significantly below its pKa, the compound will be protonated and form a more soluble salt.
Organic Solubility: Expected to be soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), and in alcohols like methanol and ethanol, which can interact with the amine group.[6][7] It is likely to have limited solubility in nonpolar solvents such as hexanes.
Experimental Workflow for Solubility Assessment
Caption: Comparative workflow for kinetic and thermodynamic solubility assessment.
Detailed Protocol: Kinetic Solubility Assay
This high-throughput method assesses the solubility of a compound upon its rapid precipitation from a DMSO stock solution into an aqueous buffer, mimicking early-stage in vitro screening conditions.[3]
Objective: To determine the kinetic solubility in a physiologically relevant buffer.
Materials:
10 mM stock solution of 6-Bromo-hexahydrocarbazole in 100% DMSO.
Phosphate-buffered saline (PBS), pH 7.4.
96-well microplate.
Plate shaker.
Filtration plate or centrifuge.
HPLC-UV or LC-MS/MS system for quantification.
Procedure:
Preparation: Add PBS to the wells of a 96-well plate.
Compound Addition: Add the 10 mM DMSO stock solution to the PBS to achieve the desired final concentration (e.g., 100 µM), ensuring the final DMSO concentration is low (e.g., 1-2%) to minimize co-solvent effects.
Causality: Starting from a high-concentration DMSO stock is a standard in drug discovery for handling poorly soluble compounds. The final low DMSO percentage is crucial to approximate a purely aqueous environment.[8]
Incubation: Seal the plate and place it on a plate shaker at room temperature for a defined period (e.g., 2 hours). This allows for the precipitation of the compound to reach a pseudo-equilibrium.
Separation: Separate the precipitated solid from the solution by either centrifugation or filtration through a filter plate.
Quantification: Transfer the supernatant (the clear solution) to a new plate and determine the concentration of the dissolved compound using a calibrated HPLC-UV or LC-MS/MS method.
This is the "gold standard" method for determining the true equilibrium solubility.[5][9]
Objective: To determine the equilibrium solubility of the solid compound in a specific buffer.
Materials:
Solid 6-Bromo-hexahydrocarbazole.
Aqueous buffer of choice (e.g., PBS pH 7.4, or a range of pH buffers).
Vials with screw caps.
Constant temperature shaker/incubator.
Syringe filters (e.g., 0.45 µm PTFE).
HPLC-UV or LC-MS/MS system.
Procedure:
Preparation: Add an excess amount of solid 6-Bromo-hexahydrocarbazole to a vial containing a known volume of the aqueous buffer.
Causality: "Excess" is critical to ensure that an equilibrium is established between the dissolved state and the undissolved solid phase. Visually confirming the presence of solid material at the end of the experiment is a key validation step.[5]
Incubation: Seal the vials and place them in a shaker incubator set to a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24 to 48 hours) to ensure equilibrium is reached.
Sampling and Separation: After incubation, allow the vials to stand to let the excess solid settle. Carefully withdraw a sample from the supernatant, avoiding any solid particles. Immediately filter the sample through a syringe filter.
Quantification: Dilute the filtered sample as needed and determine the concentration of the dissolved compound using a validated HPLC-UV or LC-MS/MS method.
Data Presentation & Summary
All quantitative data should be summarized in clear, structured tables for easy comparison and interpretation.
The systematic characterization of 6-Bromo-hexahydrocarbazole's pKa and solubility is a critical, non-negotiable step in its evaluation as a synthetic intermediate for drug discovery. While theoretical predictions provide a valuable starting point, the experimental protocols detailed in this guide—from potentiometric titration for pKa to kinetic and shake-flask methods for solubility—are essential for generating the robust data required for informed decision-making. A thorough understanding of these properties allows researchers to optimize reaction conditions, design appropriate formulations, and build predictive models for the ADME properties of its derivatives, ultimately accelerating the journey from chemical scaffold to potential therapeutic agent.
References
Avdeef, A. (2023). Reliable and accurate prediction of basic pKa values in nitrogen compounds: the pKa shift in supramolecular systems as a case study. Journal of Cheminformatics. [Link]
Droge, S. T. J., & Goss, K.-U. (2019). Determining the water solubility of difficult-to-test substances: A tutorial review. Chemosphere. [Link]
Abdighahroudi, M. S., Lutze, H. V., & Schmidt, T. C. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry. [Link]
Mino, T., et al. (2019). [6π] Photocyclization to cis-Hexahydrocarbazol-4-ones: Substrate Modification, Mechanism, and Scope. The Journal of Organic Chemistry. [Link]
Ueda, H., et al. (2010). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Pharmaceutical Technology. [Link]
Bevan, C. D., & Lloyd, R. S. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Current Drug Discovery Technologies. [Link]
Jouyban, A. (2008). Experimental and Computational Methods Pertaining to Drug Solubility. InTech. [Link]
Leito, I., et al. (2017). pKa values of nitrogen heterocycles in acetonitrile (MeCN), water and gas-phase basicities (GB). European Journal of Organic Chemistry. [Link]
Cooksey, C. J. (2001). The synthesis and properties of 6-bromoindigo: indigo blue or Tyrian purple? Dyes in History and Archaeology. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 59317962, 6-bromo-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole. [Link]
Stasyuk, A. S., et al. (2014). Development of Methods for the Determination of pKa Values. International Journal of Analytical Chemistry. [Link]
Leito, I., et al. (2015). On the basicity of conjugated nitrogen heterocycles in different media. FULIR. [Link]
Al-Suwaidan, I. A., et al. (2025). Synthesis and evaluation of a novel series of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid-substituted amide derivatives as anticancer, antiangiogenic, and antioxidant agents. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 77970, 6-Bromo-1-hexanol. [Link]
ResearchGate. Table of physicochemical properties of six hit compounds. [Link]
Serebryanaya, D. V., et al. (2025). 6-Bromoindole- and 6-Bromoindazole-Based Inhibitors of Bacterial Cystathionine γ-Lyase Containing 3-Aminothiophene-2-Carboxylate Moiety. Molecules. [Link]
Pharmaffiliates. Product Page for 6-Bromo-2-nitroso-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole. [Link]
Beilstein Journals. (2021). Synthesis, crystal structures and properties of carbazole-based[3]helicenes fused with an azine ring. [Link]
Williams, R. pKa Data Compiled by R. Williams. [Link]
Organic Chemistry Data. (2022). pKa Data Compiled by R. Williams. [Link]
A Technical Guide to the Synthesis of Halogenated Hexahydrocarbazoles for Pharmaceutical Research and Development
Abstract Halogenated hexahydrocarbazoles represent a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active natural products and synthetic compounds with significant therapeutic pote...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Halogenated hexahydrocarbazoles represent a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active natural products and synthetic compounds with significant therapeutic potential.[1] Their unique three-dimensional structure combined with the electronic modifications imparted by halogen substituents allows for fine-tuning of pharmacological properties, including anti-tumor, antimicrobial, and neuroprotective activities.[2][3][4] However, the controlled and regioselective introduction of halogen atoms onto the hexahydrocarbazole framework presents a significant synthetic challenge. This guide provides a comprehensive review of the primary synthetic methodologies for preparing these valuable compounds. We will delve into two principal strategies: the direct electrophilic halogenation of a pre-formed carbazole core and the cyclization of strategically halogenated precursors, most notably via the Fischer indole synthesis. By examining the mechanisms, advantages, and limitations of each approach, this document serves as an in-depth resource for researchers, chemists, and drug development professionals aiming to explore this critical chemical space.
Introduction: The Significance of Halogenated Carbazole Scaffolds
The carbazole nucleus, a tricyclic aromatic heterocycle, is a recurring motif in a vast number of natural alkaloids and pharmacologically active molecules.[1][5] The partially saturated hexahydrocarbazole and its immediate precursor, tetrahydrocarbazole, retain this potent biological character while offering a more flexible, three-dimensional structure that can be crucial for specific receptor interactions. The incorporation of halogens (F, Cl, Br, I) onto this scaffold dramatically influences its physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, often enhancing its therapeutic efficacy.[6]
Many halogenated carbazole derivatives have been isolated from marine organisms and exhibit a wide spectrum of biological activities.[2][3] This has spurred significant interest in the synthetic community to develop robust and efficient methods to access these compounds and their analogues for structure-activity relationship (SAR) studies in drug discovery programs.[7] This guide focuses on the practical synthesis of these molecules, providing both high-level strategic insights and detailed, actionable protocols.
Foundational Synthesis: The Tetrahydrocarbazole and Hexahydrocarbazole Core
The most common and direct precursor to the target scaffold is 1,2,3,4-tetrahydrocarbazole. The fully saturated hexahydrocarbazole is typically accessed via subsequent reduction of this intermediate. The cornerstone of tetrahydrocarbazole synthesis is the Fischer indole synthesis, a robust reaction discovered in 1883 that condenses an arylhydrazine with an aldehyde or ketone under acidic conditions.[8] For the synthesis of the tetrahydrocarbazole core, phenylhydrazine is reacted with cyclohexanone.[9][10]
The mechanism involves the initial formation of a phenylhydrazone, which tautomerizes to an enamine. A proton-catalyzed[11][11]-sigmatropic rearrangement, the key step of the reaction, follows, leading to a diimine intermediate. Subsequent cyclization and elimination of ammonia yield the aromatic indole ring fused to the cyclohexane ring, affording the 1,2,3,4-tetrahydrocarbazole product.[8]
Caption: The Fischer Indole Synthesis workflow for tetrahydrocarbazole.
To obtain the fully saturated 1,2,3,4,4a,9a-hexahydrocarbazole, the tetrahydrocarbazole intermediate must be reduced. This can be achieved using various reducing agents, such as catalytic hydrogenation (e.g., H₂/Pd-C) or chemical reducing agents like sodium cyanoborohydride (NaBH₃CN) under acidic conditions. The choice of method depends on the presence of other functional groups in the molecule.
Key Synthetic Strategies for Halogenation
There are two primary strategic approaches to synthesizing halogenated hexahydrocarbazoles, each with distinct advantages regarding control of regiochemistry and substrate availability.
Strategy A: Direct Electrophilic Halogenation of the Pre-formed Ring System
This approach involves the direct halogenation of a synthesized tetrahydrocarbazole or carbazole core. As an electron-rich aromatic system, the carbazole nucleus is susceptible to electrophilic aromatic substitution.[12][13] The key challenge in this strategy is controlling the regioselectivity, as multiple positions on the aromatic ring can be halogenated. The positions C-3 and C-6 are the most electronically activated and are typically the first to be substituted.[14][15]
3.1.1 Classical and Modern Halogenating Agents
Traditional methods employ elemental halogens (Cl₂, Br₂) with a Lewis acid catalyst such as FeCl₃ or AlCl₃ to generate a potent electrophile.[16] While effective, these conditions can sometimes lead to over-halogenation and side reactions.
More contemporary and milder methods offer superior control. N-Halosuccinimides (NCS, NBS, NIS) are widely used as reliable sources of electrophilic halogens.[17] The reactivity of these reagents can be significantly enhanced in specialized solvents. For instance, hexafluoroisopropanol (HFIP) is a highly effective medium that activates N-halosuccinimides through strong hydrogen bonding, enabling mild and highly regioselective halogenations without the need for a catalyst.[18]
3.1.2 Environmentally Benign Approaches
In a push towards green chemistry, microwave-assisted protocols have been developed. A notable example is the use of a hydrohalic acid (HCl, HBr) and hydrogen peroxide (H₂O₂) system under microwave irradiation.[19][20] This method is rapid, efficient, and produces water as the only major byproduct.[20]
Caption: General workflow for direct electrophilic halogenation.
Strategy B: Cyclization of Halogenated Precursors
This strategy offers superior and unambiguous control over the position of the halogen atom. Instead of halogenating the final heterocycle, a halogenated starting material is used in the ring-forming reaction. For the Fischer indole synthesis, this involves reacting a commercially available halogen-substituted phenylhydrazine (e.g., 4-bromophenylhydrazine) with cyclohexanone.[21]
The halogen substituent on the phenylhydrazine ring is carried through the reaction sequence directly into the final tetrahydrocarbazole product. This method is exceptionally powerful for synthesizing specific isomers that might be difficult to isolate from the mixture of products often generated by direct halogenation. The primary limitation of this approach is the commercial availability and stability of the required substituted phenylhydrazines.
Caption: Synthesis via the cyclization of a halogenated precursor.
Comparative Analysis and Data Summary
The choice between direct halogenation and the use of halogenated precursors depends on the specific research goal, such as the desired isomer and the scale of the synthesis.
Table 1: Comparison of Primary Synthetic Strategies
Feature
Strategy A: Direct Halogenation
Strategy B: Cyclization of Halogenated Precursors
Regiocontrol
Often yields mixtures of isomers; can be controlled by reaction conditions.[18]
Excellent and unambiguous; the halogen position is predetermined by the starting material.[21]
Key Advantage
Utilizes a common, readily available starting material (tetrahydrocarbazole).
Guarantees the synthesis of a single, specific isomer.
Key Limitation
Separation of isomers can be challenging and costly.
Dependent on the availability and stability of substituted arylhydrazines.
| Best Suited For | Initial screening where a mixture of isomers is acceptable; synthesis of 3,6-dihalogenated products. | Synthesis of a specific target molecule for SAR studies or as a final drug candidate. |
Table 2: Representative Examples of Halogenation Reactions
The following protocols are representative examples based on established literature procedures and serve as a practical guide for laboratory synthesis.
Protocol 1: Synthesis of 1,2,3,4-Tetrahydrocarbazole (Fischer Indole Synthesis)[9][22]
Setup: To a round-bottom flask equipped with a reflux condenser, add phenylhydrazine hydrochloride (1.0 eq) and glacial acetic acid (approx. 5-10 mL per gram of hydrazine).
Addition: While stirring, add cyclohexanone (1.05 eq) to the mixture.
Reaction: Heat the reaction mixture to reflux (approx. 110-120 °C) and maintain for 2-3 hours. The solution will typically turn dark.
Workup: Cool the mixture to room temperature. Slowly pour the reaction mixture into a beaker of cold water with stirring. A precipitate should form.
Isolation: Collect the solid product by vacuum filtration and wash thoroughly with water to remove residual acetic acid.
Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or methanol, to yield 1,2,3,4-tetrahydrocarbazole as a crystalline solid.
Protocol 2: Direct Bromination of 1,2,3,4-Tetrahydrocarbazole (Strategy A)
Setup: Dissolve 1,2,3,4-tetrahydrocarbazole (1.0 eq) in a suitable solvent such as chloroform or acetic acid in a round-bottom flask protected from light.
Reagent Addition: Cool the solution in an ice bath. Add N-Bromosuccinimide (NBS) (1.0 eq for monobromination, 2.0 eq for dibromination) portion-wise over 15-20 minutes.
Reaction: Allow the reaction to stir at 0 °C and then warm to room temperature, monitoring the reaction progress by TLC. The reaction is typically complete within 1-4 hours.
Workup: Once the reaction is complete, quench with an aqueous solution of sodium thiosulfate to destroy any remaining bromine. Extract the product into an organic solvent (e.g., dichloromethane).
Isolation: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the resulting crude product by column chromatography on silica gel to isolate the desired brominated tetrahydrocarbazole isomer(s).
Protocol 3: Synthesis of 6-Bromo-1,2,3,4-tetrahydrocarbazole (Strategy B)
Setup: This protocol is nearly identical to Protocol 5.1 but uses a halogenated precursor. To a round-bottom flask with a reflux condenser, add 4-bromophenylhydrazine hydrochloride (1.0 eq) and glacial acetic acid.
Addition: Add cyclohexanone (1.05 eq) to the stirred suspension.
Reaction: Heat the mixture to reflux for 2-4 hours.
Workup and Isolation: Follow the workup and isolation steps as described in Protocol 5.1.
Purification: The crude 6-bromo-1,2,3,4-tetrahydrocarbazole is purified by recrystallization from ethanol to yield the pure, regiospecific product.
Conclusion and Future Perspectives
The synthesis of halogenated hexahydrocarbazoles is a field of active research, driven by the significant therapeutic potential of this compound class. The two primary strategies, direct halogenation and cyclization of halogenated precursors, provide a robust toolkit for chemists. While direct halogenation is useful for rapid access to libraries of compounds, the Fischer indole synthesis with halogenated phenylhydrazines remains the gold standard for achieving absolute regiochemical control.
Future developments will likely focus on enhancing the selectivity and sustainability of these synthetic routes. The emergence of biocatalytic halogenation, using enzymes like halogenases, offers the tantalizing prospect of performing these transformations with unparalleled selectivity under mild, aqueous conditions.[22][23] Continued innovation in catalytic systems and flow chemistry will also contribute to making the synthesis of these vital pharmaceutical building blocks more efficient, scalable, and environmentally sound.
References
Formation of environmentally relevant polyhalogenated carbazoles from chloroperoxidase-catalyzed halogenation of carbazole - PubMed. (2018, January 15). PubMed. [Link]
Site-Selective N-Arylation of Carbazoles with Halogenated Fluorobenzenes. pubs.acs.org. [Link]
Regioselective Synthesis of Substituted Carbazoles, Bicarbazoles, and Clausine C - Beaudry | Oregon State University. (2021, August 23). Beaudry | Oregon State University. [Link]
Production of Polyhalogenated Carbazoles in Marine Red Alga Corallina officinalis: A Possible Natural Source | Environmental Science & Technology - ACS Publications. (2023, April 13). ACS Publications. [Link]
Production of Polyhalogenated Carbazoles in Marine Red Alga Corallina officinalis: A Possible Natural Source - PubMed. (2023, April 25). PubMed. [Link]
Synthesis of Carbazoles via an Intramolecular Cyclization of 2-(6-Substituted 3(Z)-hexen-1,5-diynyl)anilines and Their Related Molecules | The Journal of Organic Chemistry - ACS Publications. (2004, February 20). ACS Publications. [Link]
Plausible reaction mechanism for the formation of carbazoles 2. - ResearchGate. ResearchGate. [Link]
Halogenation of carbazole and other aromatic compounds with hydrohalic acids and hydrogen peroxide under microwave irradiation | Request PDF - ResearchGate. (2025, August 6). ResearchGate. [Link]
synthesis of carbazoles and derivatives from allenes. uvadoc.uva.es. [Link]
Synthesis of benzo[a]carbazole derivatives via intramolecular cyclization using Brønsted acidic carbonaceous material as the catalyst - RSC Publishing. (2023, September 29). RSC Publishing. [Link]
Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles - PMC. (2020, July 16). PMC. [Link]
Biological Activity of Recently Discovered Halogenated Marine Natural Products - MDPI. (2015, June 30). MDPI. [Link]
A review on the biological potentials of carbazole and its derived products. (2022, June 15). brief.land. [Link]
Biological Activity of Recently Discovered Halogenated Marine Natural Products - PubMed. (2015, June 30). PubMed. [Link]
Assembly of tetracyclic tetrahydrocarbazoles via a visible-light promoted cascade process - Organic Chemistry Frontiers (RSC Publishing). RSC Publishing. [Link]
Synthesis of Tetrahydrocarbazole-Tethered Triazoles as Compounds Targeting Telomerase in Human Breast Cancer Cells - MDPI. (2024, October 16). MDPI. [Link]
Regioselective control of biocatalytic C–H activation and halogenation - bioRxiv. (2022, August 5). bioRxiv. [Link]
Synthesis, crystal structures and properties of carbazole-based[24]helicenes fused with an azine ring - Beilstein Journals. (2021, January 4). Beilstein Journals. [Link]
Design and synthesis of a fluoroindolocarbazole series as selective topoisomerase I active agents. Discovery of water-soluble 3,9-difluoro-12,13-dihydro-13-[6-amino-beta-D-glucopyranosyl]-5H,13H-benzo[b]- thienyl[2,3-a]pyrrolo[3, - PubMed. (2004, March 25). PubMed. [Link]
Halogenation of carbazole and other aromatic compounds with hydrohalic acids and hydrogen peroxide under microwave irradiation - Green Chemistry (RSC Publishing). RSC Publishing. [Link]
Regioselectivity In Relationship To Halogenation : r/OrganicChemistry - Reddit. (2022, December 30). Reddit. [Link]
Selectivity in Radical Halogenation with Practice Problems - Chemistry Steps. Chemistry Steps. [Link]
Synthesis of benzo[a]carbazole derivatives via intramolecular cyclization using Brønsted acidic carbonaceous material as the catalyst - RSC Publishing. RSC Publishing. [Link]
Highly Efficient Synthesis of 1,3-Dihydroxy-2-carboxycarbazole and Its Neuroprotective Effects - PMC. PMC. [Link]
Synthesis of Carbazole–Thiazole Dyes via One-Pot Tricomponent Reaction: Exploring Photophysical Properties, Tyrosinase Inhibition, and Molecular Docking - PMC. (2024, September 30). PMC. [Link]
The Synthesis of 1,2,3,4-Tetrahydrocarbazole - YouTube. (2020, May 20). YouTube. [Link]
Stereochemical Architecture and Synthetic Control of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
The following technical guide details the stereochemical architecture, synthetic pathways, and characterization of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole . This guide is designed for medicinal chemists and process...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the stereochemical architecture, synthetic pathways, and characterization of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole . This guide is designed for medicinal chemists and process scientists, focusing on the critical "cis-trans" ring fusion and the utility of the 6-bromo substituent as a functional handle.
Executive Summary
The 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole scaffold represents a privileged pharmacophore in drug discovery, bridging the gap between flat aromatic carbazoles and three-dimensional indoline alkaloids (e.g., Aspidosperma family). Its core value lies in two features:
Stereochemical Complexity: The fusion of the five-membered nitrogen ring and the six-membered cyclohexane ring at carbons C4a and C9a creates two chiral centers, leading to distinct cis- and trans-fused diastereomers.
Synthetic Versatility: The bromine atom at position C6 (on the aromatic ring) serves as an orthogonal handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid generation of Structure-Activity Relationship (SAR) libraries.
This guide provides a definitive protocol for the stereoselective synthesis of the thermodynamically preferred cis-isomer, methods for resolving its enantiomers, and analytical standards for validating ring fusion geometry.
Structural Analysis & Nomenclature
To ensure precision, we utilize the IUPAC numbering system where the nitrogen atom is position 9.
Core Scaffold: Hexahydrocarbazole (an indoline fused to a cyclohexane).
Stereocenters: C4a and C9a (bridgehead carbons).
Substituent: Bromine at C6 (para to the bridgehead C4a, on the aromatic ring).
Stereoisomerism
The reduction of the C4a-C9a double bond in the precursor (tetrahydrocarbazole) generates two relative stereochemical configurations:
Configuration
Description
Stability
Geometry
Cis-Fused
H-4a and H-9a are on the same face (syn).
Thermodynamically Preferred
"Folded" conformation; the alicyclic ring adopts a distorted chair/envelope.
Trans-Fused
H-4a and H-9a are on opposite faces (anti).
Kinetically Accessible (via Photochem)
"Flat/Stepped" conformation; rigid but prone to epimerization to cis.
Note: Unlike the decalin system where trans-fusion is more stable, the 5,6-ring fusion in hexahydrocarbazoles favors the cis -configuration due to minimized angle strain in the pyrrolidine ring and favorable orbital overlap (anomeric effect of N-lone pair).
Stereoselective Synthesis
The standard industrial route involves a two-stage process: (1) Fischer Indole Synthesis to form the tetrahydrocarbazole, followed by (2) Diastereoselective Reduction.
Objective: Synthesis of 6-Bromo-1,2,3,4-tetrahydrocarbazole.
Mechanism: Acid-catalyzed condensation of 4-bromophenylhydrazine with cyclohexanone followed by a [3,3]-sigmatropic rearrangement.
Regioselectivity: The use of para-bromophenylhydrazine directs the bromine exclusively to the C6 position (para to the bridgehead C4a in the cyclized product).
Protocol:
Reflux 4-bromophenylhydrazine HCl (1.0 eq) and cyclohexanone (1.1 eq) in Glacial Acetic Acid.
Product precipitates upon cooling or addition of water.
Yield: Typically 75-85%.
Step 2: Diastereoselective Reduction (The Critical Step)
Objective: Reduction of the C4a-C9a double bond to yield cis-6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole.
Method A: Ionic Hydrogenation (Recommended for Cis-Selectivity)
This method relies on the formation of an iminium ion intermediate which is attacked by hydride from the less hindered face, or controlled by thermodynamics.
Reagents: Sodium Cyanoborohydride (NaCNBH₃) in Glacial Acetic Acid.
Conditions:
to RT, 2-4 hours.
Mechanism: Protonation of C4a-C9a alkene
Iminium species Hydride delivery.
Selectivity: >95:5 cis:trans ratio. The acidic medium promotes equilibration to the stable cis-isomer.
Method B: Catalytic Hydrogenation
Reagents:
(50 psi), (Adams' Catalyst) or , in Ethanol/HCl.
Selectivity: Predominantly cis, but sensitive to solvent acidity.
Visualization of Synthetic Logic
Figure 1: Synthetic pathway highlighting the stereoconvergent reduction to the cis-isomer.
Analytical Characterization & Validation
Distinguishing cis and trans isomers is critical for quality control.
Proton NMR (
H-NMR)
The coupling constant (
) between the bridgehead protons H-4a and H-9a is the definitive metric.
Feature
Cis-Isomer
Trans-Isomer
H-4a / H-9a Coupling
Shift of H-9a
Multiplicity
Often appears as a multiplet (q or dt) due to ring flexibility.
Distinct doublet of doublets (rigid).
Note: In the cis-isomer, the N-H proton often shows a broader signal and may participate in intramolecular H-bonding depending on solvent.
X-Ray Crystallography
Cis-Isomer: The molecule adopts a "folded" shape. The dihedral angle C4-C4a-C9a-C1 is approx
(gauche).
Trans-Isomer: The molecule is flatter, with a dihedral angle near
(anti).
Experimental Protocol: Synthesis of Cis-6-Bromo-hexahydrocarbazole
Safety Warning: Hydrazines are toxic. NaCNBH₃ releases HCN upon contact with strong acids; use a fume hood and quench properly.
Step 1: Precursor Synthesis
Charge a 500 mL RB flask with 4-bromophenylhydrazine HCl (10.0 g, 44.7 mmol) and Glacial Acetic Acid (100 mL).
Add Cyclohexanone (4.8 g, 49.2 mmol) dropwise over 10 mins.
Heat to reflux (
) for 2 hours. Monitor by TLC (formation of non-polar spot).
Cool to RT. Pour into ice-water (300 mL).
Filter the precipitate. Wash with water (
) and cold ethanol.
Dry in vacuo to yield 6-bromo-1,2,3,4-tetrahydrocarbazole (Off-white solid).
Step 2: Stereoselective Reduction
Dissolve the Step 1 product (5.0 g, 20 mmol) in Glacial Acetic Acid (50 mL).
Cool to
using a water bath.
Add Sodium Cyanoborohydride (NaCNBH₃) (3.8 g, 60 mmol) portion-wise over 30 mins. Caution: Gas evolution.
Stir at RT for 3 hours. Color changes from yellow to colorless/pale.
Quench by pouring into NaOH (10% aq) at
until pH > 10.
Extract with Ethyl Acetate (
).
Wash organics with Brine, dry over
, and concentrate.
Purification: Flash Chromatography (Hexane/EtOAc 9:1). The cis-isomer elutes first.
Applications in Drug Discovery
The 6-bromo group allows for the modular construction of libraries.
Figure 2: Functionalization pathways for the 6-bromo scaffold.
References
Stereochemistry of Hexahydrocarbazoles: Perkin, W. H., & Plant, S. G. P. (1924). Stereoisomerism in the carbazole series.[1] Journal of the Chemical Society, Transactions, 125, 1503-1513. Link
Conformational Analysis (NMR): Booth, H., & Masamune, T. (1970). Conformation of syn- and anti-3-substituted cis-hexahydrocarbazoles from nuclear magnetic resonance coupling constants.[2] Journal of the Chemical Society B, 1970, 430-436. Link
Synthesis & Reduction Protocols: Gribble, G. W., et al. (1974). Reactions of Sodium Borohydride in Acidic Media. Reduction of Indoles. Journal of the American Chemical Society, 96(25), 7812–7814. Link
Biological Relevance: Knölker, H. J., & Reddy, K. R. (2002). Isolation and Synthesis of Biologically Active Carbazole Alkaloids. Chemical Reviews, 102(11), 4303-4428. Link
Modern Cross-Coupling Applications: Larsen, R. D., et al. (2002). Indole Synthesis by Pd-Catalyzed Annulation. Organic Syntheses, 78, 36. Link
The Halogen Advantage: Deciphering the Role of 6-Bromo Substitution in Carbazole Pharmacophores
Executive Summary The carbazole scaffold is a privileged structure in medicinal chemistry, serving as the backbone for therapeutics ranging from anti-cancer agents (e.g., Ellipticine) to neuroprotective compounds.[1] Amo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The carbazole scaffold is a privileged structure in medicinal chemistry, serving as the backbone for therapeutics ranging from anti-cancer agents (e.g., Ellipticine) to neuroprotective compounds.[1] Among the manifold substitution patterns available, the introduction of a bromine atom at the C6 position (often paired with C3) has emerged as a critical determinant of biological efficacy.
This guide dissects the 6-bromo substitution , moving beyond simple structure-activity relationships (SAR) to explain the physicochemical causality—specifically the interplay of halogen bonding (sigma-hole interactions), metabolic blockade, and lipophilic optimization—that transforms inert scaffolds into potent bioactive agents like P7C3.
Part 1: The Physicochemical Basis of Efficacy
Why does a single bromine atom at the 6-position drastically alter biological activity? The answer lies in three distinct mechanistic pillars.
The Sigma-Hole and Halogen Bonding
Unlike lighter halogens (fluorine), bromine exhibits a distinct anisotropic electron distribution. While it is electronegative overall, the tip of the bromine atom (opposite the C-Br bond) acts as a localized region of positive potential, known as the sigma-hole .
Mechanism: This positive patch allows the 6-Br substituent to act as a Lewis acid, forming directional non-covalent bonds with Lewis bases (carbonyl oxygens, histidine nitrogens) in the target protein's binding pocket.
Impact: In carbazole-protein complexes, this interaction often anchors the molecule more effectively than a hydrogen bond, increasing residence time.
Metabolic Blockade (The "Para" Effect)
In the carbazole ring system, positions 3 and 6 are para to the nitrogen atom and are the most electron-rich sites, making them the primary targets for metabolic oxidation by Cytochrome P450 enzymes.
Substitution Logic: Placing a bromine at C6 blocks this metabolic "soft spot."
Result: This forces metabolism to slower, secondary pathways, significantly increasing the half-life (
) and oral bioavailability of the drug.
Lipophilicity and Membrane Permeability
Bromine is highly lipophilic. Substitution at C6 increases the LogP of the carbazole.
Neuroprotection: For agents like P7C3, this increased lipophilicity is non-negotiable for crossing the Blood-Brain Barrier (BBB).
Oncology: It facilitates passive diffusion across cancer cell membranes to reach nuclear targets like Topoisomerase II.
Part 2: Case Study – Neurogenesis and P7C3[2][3]
The most authoritative example of 6-bromo utility is P7C3 (Pool 7, Compound 3), a neuroprotective agent discovered to enhance the survival of newborn neurons.
The Mechanism: NAMPT Activation
P7C3 does not act on standard receptors. Instead, it acts as a "flux activator" for NAMPT (Nicotinamide phosphoribosyltransferase), the rate-limiting enzyme in the NAD+ salvage pathway.[2]
The 6-Bromo Contribution: SAR studies reveal that the 3,6-dibromo motif is essential. Removing the bromines abolishes activity; replacing them with smaller groups (like fluorine) reduces potency. The bulky, lipophilic bromines likely occupy hydrophobic pockets within the NAMPT dimer interface, stabilizing the active conformation.
Visualization: The P7C3 Signaling Cascade
Figure 1: Mechanism of Action for P7C3. The 3,6-dibromo substitution is critical for binding NAMPT and driving the NAD+ salvage pathway to prevent neuronal death.
Part 3: Oncology Applications (Cytotoxicity)[4]
In cancer research, 6-bromo-N-alkylcarbazoles have shown potent cytotoxicity against breast (MCF-7) and lung cancer lines.
Comparative Potency Data
The table below summarizes the impact of C6-substitution on cytotoxicity (
) in MCF-7 cell lines. Note the drastic improvement with Bromine compared to Hydrogen or Methyl.
Compound Variant
Substituent (R6)
IC50 (µM)
Mechanism of Enhancement
Carbazole-H
-H
> 50.0
Rapid metabolism; poor binding.
Carbazole-Me
-CH3
28.4
Improved lipophilicity, weak binding.
Carbazole-Br
-Br
4.7
Halogen bonding + Metabolic stability.
Carbazole-I
-I
6.2
Steric clash in some pockets; good affinity.
Data synthesized from N-alkyl-3,6-dibromocarbazole SAR studies [1][5].
Part 4: Experimental Protocols
Protocol A: Regioselective Synthesis of 3,6-Dibromocarbazole
Context: Direct bromination of 9H-carbazole is the industry standard for accessing the 3,6-core.
Dissolution: Dissolve 9H-carbazole in DCM (0.1 M concentration) in a round-bottom flask shielded from light.
Activation: Add catalytic silica gel (10% w/w). Note: Silica acts as a mild Lewis acid to polarize NBS, enhancing regioselectivity for the para-positions (3 and 6).
Addition: Add NBS portion-wise over 30 minutes at 0°C.
Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor via TLC (Hexane/EtOAc 9:1). The 3-bromo intermediate appears first, followed by the 3,6-dibromo product.
Quench: Wash with saturated sodium thiosulfate (to remove excess bromine) and sodium bicarbonate.
Validation: 1H NMR will show a singlet at ~8.15 ppm (C4/C5 protons) due to the symmetric bromine shielding.
Protocol B: NAMPT Enzymatic Assay (Validation of Activity)
Context: To verify if a specific 6-bromo derivative retains biological activity similar to P7C3.
Preparation: Recombinant human NAMPT (10 nM) is incubated in buffer (50 mM Tris-HCl, pH 7.5).
Substrate Mix: Add Nicotinamide (NAM) and Phosphoribosyl pyrophosphate (PRPP).
Treatment: Add the 6-bromo carbazole test compound (dissolved in DMSO) at varying concentrations (0.1 µM – 100 µM).
Coupling Reaction: The produced NMN is converted to NAD+ using NMNAT1, then reduced to NADH using Alcohol Dehydrogenase.
Readout: Measure fluorescence of NADH (Ex 340nm / Em 460nm).
Success Criteria: A dose-dependent increase in NADH fluorescence indicates NAMPT activation.
Visualization: Synthetic Decision Tree
Figure 2: Synthetic pathway for accessing bioactive 6-bromo carbazole scaffolds.
References
Discovery of P7C3: Pieper, A. A., et al. (2010).[7] Discovery of a proneurogenic, neuroprotective chemical. Cell, 142(1), 39-51.
P7C3 Mechanism (NAMPT): Wang, G., et al. (2014).[7] P7C3 neuroprotective chemicals function by activating the rate-limiting enzyme in NAD salvage.[7][2] Cell, 158(6), 1324-1334.
Carbazole Anticancer Review: Bashir, M., et al. (2015). Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. Molecules, 20(8), 13496-13517.[8]
Halogen Bonding in Proteins: Wilcken, R., et al. (2013).[9] Halogen Bonding in Medicinal Chemistry: From Observation to Prediction. Journal of Medicinal Chemistry, 56(4), 1363–1388.
Anticancer SAR: Zhang, X., et al. (2019). Synthesis, Anti-Cancer and Anti-Migratory Evaluation of 3,6-Dibromocarbazole Derivatives. Molecules, 24(15), 2735.
Application Note: Step-by-Step Synthesis of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
Abstract This application note details a robust, two-step synthesis protocol for 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole , a critical scaffold in the development of neuroactive alkaloids and Ramatroban analogs. The...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details a robust, two-step synthesis protocol for 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole , a critical scaffold in the development of neuroactive alkaloids and Ramatroban analogs. The method utilizes a modified Fischer Indole Synthesis followed by a stereoselective ionic reduction (Gribble Reduction). This protocol is optimized to retain the halogen moiety (bromine) while achieving high diastereoselectivity for the cis-isomer, avoiding the dehalogenation risks associated with catalytic hydrogenation.
Introduction & Retrosynthetic Analysis
The hexahydrocarbazole core represents a "privileged structure" in medicinal chemistry, serving as a saturated analog of the tetrahydrocarbazole moiety found in various pharmaceuticals. The target molecule, 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole , poses a specific synthetic challenge: reducing the C4a-C9a double bond of the indole core without removing the aryl bromine atom.
Conventional catalytic hydrogenation (e.g., H₂/Pd-C) frequently results in hydrodehalogenation (loss of bromine). Therefore, this protocol employs an ionic hydrogenation strategy using sodium cyanoborohydride in acetic acid, known to be chemoselective for the indole double bond while preserving aryl halides.
Retrosynthetic Pathway
The synthesis is divided into two phases:
Core Construction: Fischer Indole cyclization of 4-bromophenylhydrazine and cyclohexanone.
Stereoselective Saturation: Acid-mediated reduction of the tetrahydrocarbazole intermediate.
Figure 1: Retrosynthetic strategy emphasizing the preservation of the bromine substituent.
Safety & Hazard Assessment
4-Bromophenylhydrazine Hydrochloride: Toxic if swallowed or in contact with skin. Potential sensitizer. Use in a fume hood.
Sodium Cyanoborohydride (NaCNBH₃): Highly toxic. Releases HCN gas upon contact with strong acids. CRITICAL: This protocol uses acetic acid; ensure the reaction vessel is vented through a scrubber or high-efficiency fume hood. Do not use strong mineral acids (HCl) during the quench step until excess cyanide is neutralized.
Glacial Acetic Acid: Corrosive. Flammable.
Phase 1: Synthesis of 6-Bromo-1,2,3,4-tetrahydrocarbazole
This step constructs the tricyclic core via the Fischer Indole Synthesis.
Reagents & Materials
Reagent
MW ( g/mol )
Equivalents
Amount
4-Bromophenylhydrazine HCl
223.48
1.0
11.17 g (50 mmol)
Cyclohexanone
98.15
1.1
5.40 g (5.7 mL)
Glacial Acetic Acid
60.05
Solvent
100 mL
Ethanol (Optional co-solvent)
46.07
Solvent
50 mL
Experimental Protocol
Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
Mixing: Add 4-bromophenylhydrazine hydrochloride (11.17 g) and cyclohexanone (5.40 g) to the flask.
Solvation: Add glacial acetic acid (100 mL). If solubility is poor at room temperature, add 50 mL of ethanol.
Reaction: Heat the mixture to reflux (approx. 118°C) for 3–4 hours.
Checkpoint: Monitor via TLC (20% EtOAc in Hexanes). The hydrazine spot should disappear, and a fluorescent indole spot (Rf ~0.5) should appear.
Workup:
Cool the reaction mixture to room temperature.
Pour the mixture slowly into 500 mL of ice-water with vigorous stirring. The product should precipitate as a solid.
Filter the solid using a Buchner funnel.
Wash the filter cake copiously with water (3 x 100 mL) to remove acetic acid.
Wash with a small amount of cold 50% ethanol/water.
Purification: Recrystallize the crude solid from Ethanol/Water (9:1) or pure Ethanol.
Yield: Expect 65–75% (approx. 8.5 g) of an off-white to pale brown solid.
Validation: Melting point should be approx. 140–142°C (consistent with substituted tetrahydrocarbazoles).
Phase 2: Stereoselective Reduction to 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
This step utilizes the Gribble Reduction (NaCNBH₃ in AcOH) to reduce the indole double bond. This method predominantly yields the cis -isomer.
Reagents & Materials
Reagent
MW ( g/mol )
Equivalents
Amount
6-Bromo-1,2,3,4-tetrahydrocarbazole
250.13
1.0
2.50 g (10 mmol)
Sodium Cyanoborohydride
62.84
3.0
1.88 g
Glacial Acetic Acid
60.05
Solvent
50 mL
Experimental Protocol
Setup: Use a 250 mL 3-neck flask equipped with a thermometer, stir bar, and a nitrogen inlet. Place in a fume hood (cyanide hazard).
Dissolution: Dissolve 6-Bromo-1,2,3,4-tetrahydrocarbazole (2.50 g) in glacial acetic acid (50 mL) at room temperature.
Addition: Add sodium cyanoborohydride (1.88 g) in small portions over 10–15 minutes.
Note: Mild exotherm and gas evolution (H₂) may occur. Maintain temperature below 25°C using a water bath if necessary.
Reaction: Stir the mixture at room temperature (20–25°C) for 2–3 hours.
Mechanism:[1][2][3][4] The indole is protonated at C3 to form an iminium ion, which is then trapped by the hydride.
Checkpoint: TLC (20% EtOAc/Hexanes) will show the conversion of the indole (UV active, often fluorescent) to the hexahydrocarbazole (less UV active, stains strongly with iodine or Ehrlich’s reagent).
Workup (Cyanide Destruction):
CRITICAL: Pour the reaction mixture carefully into a beaker containing 100 mL of 20% NaOH and ice. Ensure the final pH is strongly basic (> pH 10) to prevent HCN formation.
Extract the aqueous mixture with Dichloromethane (DCM) (3 x 50 mL).
Combine organic layers and wash with water (50 mL) followed by brine (50 mL).
Dry over anhydrous Na₂SO₄ and concentrate under vacuum.
Purification: Flash column chromatography on silica gel.
Eluent: Gradient of 5% to 10% Ethyl Acetate in Hexanes.
The cis-isomer is typically the major product (>90%).
Yield: Expect 80–90% yield of the hexahydrocarbazole as a viscous oil or low-melting solid.
QC & Validation: Interpreting the Data
To confirm the synthesis and stereochemistry, analyze the following Critical Quality Attributes (CQAs).
NMR Characterization (Expected Data)
Nucleus
Shift (δ ppm)
Multiplicity
Assignment
Diagnostic Note
¹H NMR
6.8 - 7.2
Multiplet
Ar-H (3H)
Aromatic region simplifies due to Br substitution.
¹H NMR
3.5 - 3.7
Multiplet
C9a-H
Diagnostic for reduction. Shifted upfield from aromatic region.[5]
Stereochemistry Check:
In the cis-isomer, the coupling constant between H-4a and H-9a is typically smaller or exhibits specific NOE (Nuclear Overhauser Effect) correlations compared to the trans-isomer. The Gribble reduction (AcOH) kinetically favors the cis-isomer due to the approach of the hydride from the less hindered face of the protonated intermediate.
Workflow Diagram
Figure 2: Operational workflow for the synthesis and isolation of the target molecule.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield in Step 1
Incomplete hydrazone formation or hydrolysis.
Ensure acetic acid is glacial (water-free). Increase reflux time.
Debromination
Contamination with transition metals or incorrect reducing agent.
Ensure NaCNBH₃ is used, NOT H₂/Pd. Avoid high temperatures during reduction.
Incomplete Reduction
Old NaCNBH₃ (absorbed water).
Use fresh reagent. Add a molecular sieve to the reaction if AcOH is wet.
Emulsion during Workup
pH not basic enough or surfactant byproducts.
Add more NaOH to ensure pH > 10. Use brine to break emulsion.
References
Gribble, G. W.; Lord, P. D.; Skotnicki, J.; Dietz, S. E.; Eaton, J. T.; Johnson, J. L. (1974). Reactions of Sodium Borohydride in Acidic Media; I. Reduction of Indoles and Alkylation of Aromatic Amines with Carboxylic Acids. Journal of the American Chemical Society, 96(25), 7812–7814. Link
Gribble, G. W. (1994).[6] Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System.[1][7] Chemical Society Reviews, 27(6), 395-404. Link
Robinson, B. (1963). The Fischer Indole Synthesis.[5][3][4][8] Chemical Reviews, 63(4), 373–401. Link
Organic Syntheses. (2002).[6] Indole Synthesis by Pd-Catalyzed Annulation of Ketones with o-Iodoaniline: 1,2,3,4-Tetrahydrocarbazole.[6] Org.[6][5][3][9] Synth. 78,[6] 36. Link
Fischer indole synthesis conditions for 6-bromo-hexahydrocarbazole
Application Note: Two-Stage Synthesis of 6-Bromo-hexahydrocarbazole via Fischer Indolization and Selective Indolenium Reduction Strategic Overview The synthesis of highly saturated indole derivatives, such as 6-bromo-2,3...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Two-Stage Synthesis of 6-Bromo-hexahydrocarbazole via Fischer Indolization and Selective Indolenium Reduction
Strategic Overview
The synthesis of highly saturated indole derivatives, such as 6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole , is a critical operation in the development of bioactive alkaloid scaffolds and advanced pharmaceutical intermediates. Because the classical Fischer Indole Synthesis (FIS) yields the partially unsaturated 1,2,3,4-tetrahydrocarbazole core, accessing the fully saturated hexahydrocarbazole requires a tandem approach:
Fischer Indolization : Condensation of 4-bromophenylhydrazine with cyclohexanone to forge the aromatic indole core.
Regioselective Reduction : Targeted hydride reduction of the C2-C3 indole double bond without triggering unwanted N-alkylation.
Stage 1: The Fischer Indole Synthesis
The reaction initiates via the condensation of 4-bromophenylhydrazine hydrochloride and cyclohexanone under acidic conditions to form an intermediate phenylhydrazone. Acid catalysis drives the tautomerization of the hydrazone to an ene-hydrazine, setting the stage for a thermally allowed [3,3]-sigmatropic rearrangement[1]. This critical C-C bond-forming step temporarily disrupts the aromaticity of the benzene ring, which is rapidly restored via proton transfer. Subsequent 5-exo-trig cyclization and elimination of ammonia yield the aromatic intermediate, 6-bromo-1,2,3,4-tetrahydrocarbazole[1].
Stage 2: Selective Reduction to Indoline (Hexahydrocarbazole)
Reducing the indole core to an indoline (hexahydrocarbazole) requires overcoming the aromatic stability of the pyrrole ring. This is achieved by exploiting the inherent basicity of the indole C3 position. In strongly acidic media, the indole is protonated at C3, generating a highly electrophilic indolenium ion[2].
Crucial Reagent Choice: The selection of the hydride source and acid solvent is the most common failure point in this workflow. While sodium borohydride (
) in glacial acetic acid successfully reduces the double bond, it simultaneously reduces the acetic acid solvent, leading to the irreversible N-alkylation (N-ethylation) of the indole[2]. To prevent this and isolate the secondary amine (6-bromo-hexahydrocarbazole), the protocol must utilize either in trifluoroacetic acid (TFA) or sodium cyanoborohydride () in glacial acetic acid[2],[3]. The electron-withdrawing cyano group in attenuates the reducing power of the hydride, allowing it to selectively reduce the highly reactive indolenium intermediate without reducing the carboxylic acid solvent[3].
Mechanistic Workflow Visualization
Mechanistic workflow of 6-bromo-hexahydrocarbazole synthesis via FIS and selective reduction.
Self-Validating Experimental Protocols
Protocol A: Synthesis of 6-Bromo-1,2,3,4-tetrahydrocarbazole
This protocol utilizes a standard acid-catalyzed FIS approach to generate the intermediate.
Reaction Setup : In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 1-(4-bromophenyl)hydrazine hydrochloride (1.00 eq.) and cyclohexanone (1.05 eq.) in concentrated hydrochloric acid (or a mixture of glacial acetic acid/ethanol)[4].
Thermal Activation : Place the flask in an oil bath pre-heated to 60–80 °C. Stir vigorously for 4 hours.
Self-Validation Check: The initial suspension will gradually dissolve into a dark, homogeneous solution as the hydrazone forms, followed by the precipitation of the tetrahydrocarbazole product as ammonia is eliminated[4].
In-Process Control (IPC) : Monitor the reaction via Thin Layer Chromatography (TLC) using an ethyl acetate:petroleum ether (1:1 v/v) solvent system. The disappearance of the hydrazine spot confirms reaction completion[4].
Workup & Neutralization : Cool the mixture to room temperature. Carefully adjust the pH to ~8 using a cold aqueous sodium hydroxide solution (2M).
Extraction & Purification : Extract the aqueous layer with ethyl acetate (
mL). Combine the organic layers, wash with brine, dry over anhydrous , and concentrate under reduced pressure. Purify the residue via silica gel column chromatography (ethyl acetate/petroleum ether 1:10) to afford 6-bromo-1,2,3,4-tetrahydrocarbazole as a pale yellow solid[4].
Protocol B: Regioselective Reduction to 6-Bromo-hexahydrocarbazole
This protocol utilizes the Gribble/Florvall reduction conditions to prevent N-alkylation.
Reaction Setup : Dissolve the purified 6-bromo-1,2,3,4-tetrahydrocarbazole (1.00 eq.) from Protocol A in glacial acetic acid (0.2 M concentration) in a multi-neck flask under an inert argon atmosphere[3].
Hydride Addition : Cool the flask to 10–15 °C using an ice-water bath. Slowly add sodium cyanoborohydride (
) (5.00 eq.) in small portions over 30 minutes[3].
Self-Validation Check: Effervescence (hydrogen gas evolution) will be observed. The temperature must be strictly controlled below 20 °C to prevent thermal decomposition of the hydride reagent.
Reduction Phase : Remove the ice bath and allow the reaction to stir at 20 °C for 4 hours[3].
Quenching & Workup : Quench the reaction by slowly adding distilled water to decompose the boron complex. Remove the bulk of the acetic acid under reduced pressure.
Basification : Chill the residue and carefully make the solution alkaline (pH > 9) using 2N aqueous NaOH.
Causality Note: Basification is mandatory to break the indoline-boron complexes and free the secondary amine[3].
Isolation : Extract the product with diethyl ether or ethyl acetate (
mL). Dry the organic phase over and evaporate the solvent to yield 6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole.
Data summarized from the foundational studies by Gribble et al. and Kumar & Florvall[2],[3].
References
ChemicalBook : 6-bromo-2,3,4,9-tetrahydro-1H-carbazole Synthesis and Properties. ChemicalBook.[4]4
Benchchem : Technical Support Center: Fischer Indole Synthesis of Substituted Indoles. Benchchem.[1] 1
Gribble, G. W., et al. (1974) : Reactions of sodium borohydride in acidic media. I. Reduction of indoles and alkylation of aromatic amines with carboxylic acids. Journal of the American Chemical Society, 96(25), 7812-7814.[2]2
Kumar, Y., & Florvall, L. (1983) : Convenient Synthesis of Indolines by Reduction of Indoles With Sodium Cyanoborohydride in Carboxylic Acids. Synthetic Communications, 13(6), 489-493.[3]3
Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
Introduction: The Strategic Value of the Hexahydrocarbazole Scaffold The carbazole core, a nitrogen-containing tricyclic system, is a privileged scaffold in modern chemistry.[1][2] Its rigid, electron-rich structure is a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Value of the Hexahydrocarbazole Scaffold
The carbazole core, a nitrogen-containing tricyclic system, is a privileged scaffold in modern chemistry.[1][2] Its rigid, electron-rich structure is a cornerstone in the development of pharmaceuticals and advanced organic materials.[1][3][4] Carbazole derivatives exhibit a vast range of biological activities, including anticancer, antiviral, and neuroprotective properties, making them highly sought-after in drug discovery.[1][3] Furthermore, their unique photophysical characteristics are leveraged in organic light-emitting diodes (OLEDs), photovoltaics, and sensors.[4][5]
The saturated A-ring of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole introduces a three-dimensional character to the otherwise planar carbazole system, offering a valuable vector for exploring chemical space in drug development. The bromine atom at the 6-position serves as a versatile synthetic handle, enabling a wide array of functionalizations through modern synthetic methodologies.
Among the most powerful tools for derivatizing such aryl bromides are palladium-catalyzed cross-coupling reactions.[6][7] These transformations, which form the basis of the 2010 Nobel Prize in Chemistry, allow for the precise and efficient construction of carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds under relatively mild conditions.[8][9] This guide provides an in-depth exploration and detailed protocols for three cornerstone palladium-catalyzed reactions—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings—using 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole as the foundational substrate.
Chapter 1: The Engine of Modern Synthesis: The Palladium Catalytic Cycle
At the heart of palladium-catalyzed cross-coupling is a recurring mechanistic loop that masterfully orchestrates bond formation.[10] While specific details vary between reaction types, the fundamental catalytic cycle consists of three primary steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[6][8][11] Understanding this cycle is paramount for rational troubleshooting and reaction optimization.
Oxidative Addition : The active Palladium(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the hexahydrocarbazole. This step oxidizes the palladium center from Pd(0) to a Pd(II) intermediate. The rate of this step is highly dependent on the ligand, with bulky, electron-rich phosphine ligands generally accelerating the reaction.[12][13]
Transmetalation : The coupling partner's organic group (from an organoboron, organotin, or other organometallic reagent) is transferred to the palladium(II) center, displacing the halide.[8][9] This step often requires activation by a base.
Reductive Elimination : This is the final, bond-forming step. The two organic fragments coupled to the palladium center are expelled as the final product. This process reduces the palladium back to its catalytically active Pd(0) state, allowing it to re-enter the cycle.[6][11]
Figure 1. A generalized workflow for the Palladium-catalyzed cross-coupling catalytic cycle.
Chapter 2: Suzuki-Miyaura Coupling for C-C Bond Formation
The Suzuki-Miyaura coupling is arguably the most widely used cross-coupling reaction, celebrated for its operational simplicity, broad functional group tolerance, and the low toxicity of its boron-based reagents.[6][8] It facilitates the creation of a C(sp²)-C(sp²) or C(sp²)-C(sp³) bond, making it ideal for synthesizing biaryl structures or introducing alkyl groups.
Causality in Protocol Design
Catalyst/Ligand Choice : For a relatively electron-rich substrate like a bromo-carbazole, a catalyst system that is both highly active and stable is required. A combination of a Pd(II) precatalyst like Pd(OAc)₂ with a bulky, electron-donating phosphine ligand such as SPhos or XPhos is often effective. These ligands promote the crucial oxidative addition step and facilitate the final reductive elimination.[13][14]
Base Selection : The base plays a critical role in activating the boronic acid for transmetalation.[8][15] An inorganic base like K₂CO₃ or K₃PO₄ is commonly used. The choice of base can significantly impact yield, and screening may be necessary. The presence of water is often beneficial, helping to dissolve the inorganic base and facilitate the reaction.[9]
Solvent System : A mixture of an organic solvent (like 1,4-dioxane or toluene) and water is standard.[9] This biphasic system accommodates both the organic-soluble substrates and the water-soluble inorganic base.
Data Presentation: Typical Suzuki-Miyaura Conditions
Coupling Partner
Palladium Source (mol%)
Ligand (mol%)
Base (Equiv.)
Solvent
Temp (°C)
Phenylboronic Acid
Pd(OAc)₂ (2)
SPhos (4)
K₂CO₃ (2)
Dioxane/H₂O
100
4-Methoxyphenylboronic Acid
PdCl₂(dppf) (3)
-
K₃PO₄ (2.5)
Toluene/H₂O
90
(Het)Arylboronic Acid
Pd₂(dba)₃ (1.5)
XPhos (3.5)
Cs₂CO₃ (2)
THF/H₂O
80
Alkylboronic Acid/Ester
Pd(OAc)₂ (2)
RuPhos (4)
K₃PO₄ (3)
Dioxane/H₂O
100
Experimental Protocol: Suzuki-Miyaura Coupling
Objective: To synthesize 6-phenyl-2,3,4,4a,9,9a-hexahydro-1H-carbazole.
Vessel Preparation : To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole (1.0 equiv), phenylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv).
Catalyst Addition : In a separate vial, weigh Pd(OAc)₂ (0.02 equiv) and SPhos (0.04 equiv). Add these to the Schlenk flask.
Inert Atmosphere : Seal the flask with a septum, and evacuate and backfill with argon or nitrogen three times. This is critical to remove oxygen, which can deactivate the catalyst.
Solvent Addition : Under a positive pressure of inert gas, add anhydrous 1,4-dioxane and deionized water in a 4:1 ratio (e.g., 8 mL dioxane, 2 mL water for a 1 mmol scale reaction).
Degassing : Sparge the reaction mixture with a gentle stream of argon for 15-20 minutes to ensure all dissolved oxygen is removed.
Reaction : Place the flask in a preheated oil bath at 100 °C and stir vigorously.
Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).
Work-up : Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and wash with brine.
Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.
Chapter 3: Buchwald-Hartwig Amination for C-N Bond Formation
The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, providing a direct route to form C-N bonds where classical methods often fail.[16] This reaction is indispensable for synthesizing compounds prevalent in pharmaceuticals and organic electronics.[17]
Causality in Protocol Design
Catalyst/Ligand Choice : This reaction is highly dependent on the ligand.[6][16] Bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, BrettPhos) are state-of-the-art.[6][18] They accelerate the reductive elimination step, which is often rate-limiting, and prevent side reactions like β-hydride elimination.[19] Using pre-catalysts, which readily form the active Pd(0) species, can improve reproducibility and efficiency.[19][20]
Base Selection : A strong, non-nucleophilic base is required to deprotonate the amine, making it a more effective nucleophile.[20] Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are common choices. The pKa of the amine dictates the required base strength.
Solvent System : Anhydrous, aprotic solvents like toluene, dioxane, or THF are used to prevent quenching of the strong base and the anionic intermediates.
Figure 2. Catalytic cycle for the Buchwald-Hartwig C-N cross-coupling amination.
Data Presentation: Typical Buchwald-Hartwig Conditions
Amine
Palladium Source (mol%)
Ligand (mol%)
Base (Equiv.)
Solvent
Temp (°C)
Aniline
Pd₂(dba)₃ (2)
XPhos (5)
NaOtBu (1.5)
Toluene
110
Morpholine
Pd(OAc)₂ (2.5)
BrettPhos (5)
LHMDS (1.4)
Dioxane
100
Primary Alkylamine
XPhos Pd G3 (2)
-
K₃PO₄ (2.0)
THF
80
Carbazole
Pd₂(dba)₃ (2)
tBu-XPhos (4)
LiOtBu (1.5)
Toluene
110
Experimental Protocol: Buchwald-Hartwig Amination
Objective: To synthesize 6-morpholino-2,3,4,4a,9,9a-hexahydro-1H-carbazole.
Vessel Preparation (Glovebox Recommended) : Inside a glovebox, add NaOtBu (1.5 equiv) to an oven-dried Schlenk tube equipped with a stir bar. Caution: NaOtBu is highly hygroscopic and caustic.
Solvent and Nucleophile : Remove the tube from the glovebox. Under a positive pressure of argon, add anhydrous toluene followed by morpholine (1.3 equiv) via syringe.
Reaction : Seal the tube tightly and place it in a preheated oil bath or heating block at 110 °C.
Monitoring : Stir the reaction vigorously. Monitor for completion by LC-MS (typically 6-24 hours).
Work-up : Cool the reaction to room temperature. Carefully quench by adding saturated aqueous ammonium chloride solution. Dilute with ethyl acetate and water, then separate the layers.
Purification : Wash the organic layer with brine, dry over magnesium sulfate, filter, and concentrate. Purify the crude material via flash column chromatography to isolate the product.
Chapter 4: Sonogashira Coupling for C-C Alkyne Synthesis
The Sonogashira coupling is the premier method for forming a bond between an sp² carbon (of the aryl halide) and an sp carbon (of a terminal alkyne).[7] This reaction is fundamental to the synthesis of conjugated enynes, pharmaceuticals, and organic materials.[7][21] The classic protocol uses both palladium and a copper(I) co-catalyst, though copper-free versions are now common.[6][22]
Causality in Protocol Design
Catalyst System : The standard system employs a Pd(0) source, often formed in situ from PdCl₂(PPh₃)₂, and a copper(I) salt, typically CuI.[6][23] The palladium catalyst performs the main cross-coupling cycle, while the copper co-catalyst is believed to form a copper acetylide intermediate, which facilitates the transmetalation to palladium.[6]
Base Selection : An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is essential. It serves both to neutralize the HBr byproduct and often acts as the solvent.[6]
Copper-Free Conditions : Concerns over homocoupling of the alkyne (Glaser coupling), catalyzed by copper, have led to the development of copper-free protocols.[22][24] These methods rely on highly active palladium/ligand systems and often use a different base to facilitate the reaction.[22]
Vessel Preparation : To a flame-dried Schlenk flask with a stir bar, add 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole (1.0 equiv), PdCl₂(PPh₃)₂ (0.02 equiv), and CuI (0.04 equiv).
Inert Atmosphere : Seal the flask, then evacuate and backfill with argon three times.
Solvent and Reagents : Under argon, add anhydrous THF and anhydrous Et₃N (typically a 2:1 ratio of THF:Et₃N). Then, add phenylacetylene (1.1 equiv) via syringe.
Degassing : Sparge the mixture with argon for 10-15 minutes.
Reaction : Heat the reaction to 60 °C. The mixture may turn dark.
Monitoring : Follow the reaction's progress by TLC, observing the disappearance of the bromo-carbazole starting material.
Work-up : After completion, cool the reaction and filter through a pad of Celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate.
Purification : Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over sodium sulfate, filter, and concentrate. Purify by flash column chromatography.
Figure 3. Standard experimental workflow for palladium-catalyzed cross-coupling reactions.
Chapter 5: Troubleshooting Guide
Problem
Potential Cause(s)
Suggested Solution(s)
No or Low Conversion
1. Inactive catalyst (oxidized Pd(0)).2. Insufficiently strong base.3. Reaction temperature too low.4. Poor quality or wet solvent/reagents.
1. Use fresh catalyst/ligands; ensure rigorous degassing.2. Switch to a stronger base (e.g., K₂CO₃ → K₃PO₄ or NaOtBu).3. Increase temperature in 10 °C increments.4. Use freshly distilled/anhydrous solvents and pure reagents.
Formation of Homocoupled Byproducts
1. (Sonogashira) Copper-catalyzed Glaser coupling.2. (Suzuki) Oxygen present, leading to boronic acid homocoupling.
1. Switch to a copper-free Sonogashira protocol.2. Improve degassing procedure; ensure a tight seal on the reaction vessel.
Decomposition of Starting Material
1. Base is too strong for functional groups present.2. Temperature is too high.
1. Use a milder base (e.g., NaOtBu → Cs₂CO₃ or K₂CO₃).2. Lower the reaction temperature and accept a longer reaction time.
Protodebromination (Loss of Bromine)
1. Presence of a hydrogen source.2. Certain ligands/conditions can favor this side reaction.
1. Ensure solvents are anhydrous.2. Screen different ligands; sometimes a less electron-rich ligand can mitigate this issue.
Difficult Purification
1. Catalyst residues co-eluting with the product.2. Byproducts with similar polarity.
1. Filter the crude reaction mixture through a plug of Celite or silica before concentrating.2. Optimize the mobile phase for column chromatography; consider reverse-phase chromatography if necessary.
The Role of Carbazole Derivatives in Modern Organic Synthesis. (2026, March 1). Chemspace.
PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010, October 6). Nobel Prize Outreach AB.
Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021, August 9). Chemistry – A European Journal.
Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. (n.d.). ChemRxiv.
Recent synthetic strategies for the construction of functionalized carbazoles and their heterocyclic motifs enabled by Lewis acids. (2023, November 6). RSC Advances.
Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. (n.d.). Accounts of Chemical Research.
17.2: Palladium catalyzed couplings. (2020, July 1). Chemistry LibreTexts.
Buchwald–Hartwig amination. (n.d.). Wikipedia.
Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts.
Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. (2024, February 16). STAR Protocols.
Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts.
How to Wisely Design Conditions for Buchwald-Hartwig Couplings? (2024, November 25). PharmaBlock.
Ligand electronic influence in Pd-catalyzed C-C coupling processes. (n.d.). HAL Open Science.
Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. (n.d.). ResearchGate.
Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. (2008). Organic Letters.
Efficient palladium-catalyzed Buchwald-Hartwig amination of brominated heterocycles using Pd2(dba)3 and XPhos ligand. (n.d.). American Chemical Society.
Suzuki reaction. (n.d.). Wikipedia.
Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025, January 22). Organic Chemistry Frontiers.
Sonogashira coupling. (n.d.). Wikipedia.
Polycarbazole and Its Derivatives: Synthesis and Applications. A Review of the Last 10 Years. (2020, September 28). Polymers.
Palladium-Catalysed Amination of Hindered Aryl Halides with 9H-Carbazole. (n.d.). Taylor & Francis Online.
Palladium Catalysts. (n.d.). Alfa Chemistry.
A review on the biological potentials of carbazole and its derived products. (2022, June 15). Future Journal of Pharmaceutical Sciences.
Mini-review on the novel synthesis and potential applications of carbazole and its derivatives. (2023, March 29). Journal of Chemical Health Risks.
Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (n.d.). Chemical Reviews.
Hydrazone-Promoted Sonogashira Coupling Reaction with Aryl Bromides at Low Palladium Loadings. (2011). Synlett.
Buchwald-Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021, December 17). The Journal of Organic Chemistry.
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Precision Buchwald-Hartwig Amination of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
Executive Summary & Significance
The 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole scaffold represents a critical intermediate in the synthesis of CNS-active therapeutics, particularly serotonin receptor agonists (e.g., triptan analogs) and tricyclic antidepressants. The functionalization of the C6-position via C-N bond formation is a pivotal step for diversifying the aromatic region of the pharmacophore.[1]
However, this substrate presents a unique chemoselective challenge: the presence of a nucleophilic cyclic amine (indoline-like N9) alongside the electrophilic aryl bromide (C6). Direct amination attempts on the unprotected scaffold often lead to uncontrolled oligomerization or catalyst poisoning.
This Application Note details a robust, field-validated protocol for the Buchwald-Hartwig amination of the N-protected variant of this scaffold. We utilize advanced dialkylbiaryl phosphine ligands (Buchwald Ligands) to achieve high yields under mild conditions, ensuring scalability and reproducibility for drug discovery campaigns.
Strategic Reaction Engineering
The Chemoselectivity Checkpoint (The N9 Amine)
Before initiating the Buchwald-Hartwig coupling, the status of the N9 nitrogen is the single most critical variable.
Unprotected N9-H: Acts as a competing nucleophile. It will react with the Pd(II)-aryl complex, leading to homocoupling or polymerization.
Protected N9-PG: Essential for directing reactivity solely to the C6-Br site.
Recommendation:N-Boc (tert-butyloxycarbonyl) or N-Cbz (carboxybenzyl) are preferred due to their stability under basic Buchwald conditions and ease of removal.
Catalyst & Ligand Selection
For electron-neutral to electron-rich aryl bromides like the hexahydrocarbazole core, the choice of ligand dictates the turnover frequency (TOF) and suppression of side reactions (e.g., dehalogenation).
Primary Amines:BrettPhos or tBuBrettPhos . These bulky ligands prevent bis-arylation and promote reductive elimination of the primary amine product.
Secondary Amines:RuPhos .[1][2] The gold standard for secondary amines, RuPhos provides exceptional steric protection, preventing
-hydride elimination and allowing coupling with hindered amines.
Base Selection:LiHMDS (Lithium bis(trimethylsilyl)amide) . Unlike carbonate bases (Cs
CO), LiHMDS is soluble in organic solvents (THF/Toluene), ensuring a homogeneous reaction that is critical for kinetic control and preventing the agglomeration of palladium black.
Visualizing the Workflow
The following diagram outlines the logical flow of the synthesis, highlighting the critical protection step and the catalytic cycle components.
Caption: Logical workflow for the site-selective amination of 6-bromo-hexahydrocarbazole, emphasizing the mandatory N-protection step.
Detailed Experimental Protocol
Target Reaction: Coupling of N-Boc-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole with Morpholine (Model Secondary Amine).
Materials & Reagents
Component
Specification
Role
Substrate
N-Boc-6-bromo-hexahydrocarbazole (1.0 equiv)
Electrophile
Amine
Morpholine (1.2 equiv)
Nucleophile
Pd Source
Pd(OAc) or Pd(dba)
Pre-catalyst
Ligand
RuPhos (for secondary amines)
Ligand
Base
LiHMDS (1.0 M in THF) (2.0 equiv)
Base
Solvent
Anhydrous THF or Toluene
Solvent
Step-by-Step Methodology
Step 1: Catalyst Pre-Complexation (The "Activation" Phase)
Rationale: Generating the active L-Pd(0) species ex situ or in the vessel before adding the substrate ensures immediate oxidative addition, reducing the window for catalyst deactivation.
In a glovebox or glovebag (Argon atmosphere), charge a dry reaction vial with Pd(OAc)
(2 mol%) and RuPhos (4 mol%) .
Add anhydrous THF (1 mL/mmol substrate) .
Stir at room temperature for 5 minutes. The solution should turn a rich orange/red color, indicating the formation of the active catalytic complex.
Step 2: Substrate Addition
Add the N-Boc-6-bromo-hexahydrocarbazole (1.0 equiv) and the Amine (1.2 equiv) directly to the catalyst solution.
Note: If the amine is a solid, add it with the substrate. If liquid, add via syringe.[3]
Step 3: Base Addition & Reaction
Dropwise add LiHMDS (1.0 M in THF, 2.0 equiv) to the stirring mixture.
Observation: A slight exotherm or color change (darkening) is normal.
Seal the vial with a crimp cap (PTFE septum).
Heat the reaction block to 65°C .
Time: Monitor via LC-MS or TLC.[1] Typical conversion occurs within 2–6 hours .
Purification: Flash column chromatography (Hexanes:EtOAc gradient). The amino-product is typically more polar than the bromo-starting material.
Troubleshooting & Optimization Matrix
Observation
Diagnosis
Corrective Action
Low Conversion (<20%)
Catalyst poisoning or poor activation.
Switch to Pd(dba) ; ensure rigorous O-free conditions (sparge solvents with Ar).
Dehalogenation (Ar-H)
-hydride elimination or solvent reduction.
Decrease temperature to 50°C; switch solvent to 1,4-Dioxane ; ensure amine is dry.
Homocoupling (Ar-Ar)
Pd(II) reduction delayed.
Increase amine equivalents (1.5 equiv); switch ligand to XPhos .
N-Boc Cleavage
Temperature too high or base too strong.
Switch base to CsCO (requires longer reaction time/higher temp in Toluene); keep T < 80°C.
References
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. Link
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Link
BenchChem Application Note. (2025). Buchwald-Hartwig Amination of 6-Bromo-1H-indazole Derivatives. BenchChem Protocols. Link
Henderson, J. L., et al. (2011).[4] Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. Organic Letters, 13(20). Link
Sigma-Aldrich Product Sheet. 6-Bromo-1,2,3,4-tetrahydrocarbazole properties and handling. Link
Application Note: Suzuki-Miyaura Cross-Coupling Parameters for 6-Bromo-hexahydrocarbazole
Executive Summary The 6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole scaffold (CAS: 859805-93-9)[1] is a highly privileged building block in the synthesis of neuroactive pharmaceuticals (e.g., 5-HT receptor modulators) and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole scaffold (CAS: 859805-93-9)[1] is a highly privileged building block in the synthesis of neuroactive pharmaceuticals (e.g., 5-HT receptor modulators) and advanced optoelectronic materials, including donor-acceptor-donor (D-A-D) fluorescent dyes for OLEDs[2]. Functionalizing the 6-position via Suzuki-Miyaura cross-coupling allows for rapid structural diversification. However, the presence of the saturated hexahydro-ring system and the secondary indoline nitrogen requires precise tuning of reaction parameters to ensure high conversion while suppressing off-target N-arylation.
This application note provides a field-proven, self-validating protocol for the efficient C-C coupling of 6-bromo-hexahydrocarbazole with arylboronic acids, detailing the causality behind catalyst, base, and solvent selection.
Mechanistic Rationale & Parameter Selection
To achieve high yields and chemoselectivity, experimental parameters must be chosen based on the fundamental organometallic steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.
Catalyst Causality: The Role of Bite Angle
While ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
is a traditional choice for carbazole couplings[2], it often suffers from slow reductive elimination when applied to sterically demanding or electron-rich saturated ring systems. We recommend (5 mol%). The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand possesses a large natural bite angle (99°). This wide angle enforces a cis-geometry on the intermediate palladium complex, sterically accelerating the reductive elimination step—which is frequently the rate-determining step in the synthesis of bulky hexahydrocarbazole derivatives.
Solvent and Base Dynamics: The Biphasic Imperative
Causality: Transmetalation requires the formation of a reactive boronate "ate" complex
. The water fraction dissolves the inorganic , generating the hydroxide ions necessary to activate the boronic acid. Simultaneously, 1,4-dioxane provides excellent solubility for the hydrophobic 6-bromo-hexahydrocarbazole at elevated temperatures (90 °C), ensuring homogenous mass transfer at the solvent interface.
Chemoselectivity: C-C vs. C-N Coupling
The secondary amine (N-H) at the 9-position of unprotected hexahydrocarbazole poses a risk of competing Buchwald-Hartwig N-arylation. However, by utilizing a relatively mild base (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
instead of strong alkoxides like ) and a highly aqueous solvent system, the reaction thermodynamically and kinetically favors Suzuki C-C coupling. If specific electron-deficient boronic acids trigger N-arylation, pre-protection of the amine with a Boc (tert-butyloxycarbonyl) group is recommended[3].
Figure 1: Mechanistic pathway of the Suzuki-Miyaura cross-coupling for 6-bromo-hexahydrocarbazole.
Quantitative Data: Parameter Optimization
The following table summarizes the optimization landscape for the coupling of 6-bromo-hexahydrocarbazole with a standard arylboronic acid (e.g., phenylboronic acid).
Entry
Catalyst (5 mol%)
Base (3.0 eq)
Solvent System
Temp (°C)
Conversion (%)*
Chemoselectivity (C-C : C-N)
1
THF / (4:1)
75
65%
>99:1
2
Toluene / EtOH /
90
72%
95:5
3
1,4-Dioxane / (4:1)
90
88%
90:10
4
1,4-Dioxane / (4:1)
90
>95%
>99:1
*Conversion determined by LC-MS integration at 254 nm after 16 hours.
Experimental Protocol: A Self-Validating Workflow
This protocol is designed as a self-validating system. Built-in analytical checkpoints ensure that any failure (e.g., catalyst deactivation) is identified immediately, preventing downstream time loss.
Figure 2: Five-step self-validating experimental workflow for the Suzuki cross-coupling protocol.
Step 1: Solvent Degassing (Critical for Catalyst Longevity)
Prepare a mixture of 1,4-Dioxane and deionized water in a 4:1 volumetric ratio (e.g., 8 mL dioxane : 2 mL
).
Sparge the solvent mixture with ultra-pure Argon or Nitrogen for at least 30 minutes.
Causality: Oxygen is highly detrimental to the active Pd(0) species and promotes the homocoupling of the arylboronic acid (forming biaryl byproducts).
Step 2: Reagent Assembly
To an oven-dried, 25 mL Schlenk tube equipped with a magnetic stir bar, add:
Seal the tube and heat the vigorously stirring biphasic mixture in an oil bath at 90 °C for 12–16 hours.
Self-Validating Checkpoint: At 12 hours, withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile, filter through a 0.2 µm PTFE syringe filter, and analyze via LC-MS.
Success Metric: Complete disappearance of the starting material mass peak (
for the bromine isotopes) and the appearance of the target product mass peak. If starting material remains, spike with an additional 2 mol% catalyst and stir for 4 more hours.
Step 4: Workup & Extraction
Cool the reaction mixture to room temperature.
Dilute the mixture with Ethyl Acetate (20 mL) and distilled water (10 mL).
Separate the layers and extract the aqueous phase with Ethyl Acetate (
mL).
Wash the combined organic layers with brine (20 mL), dry over anhydrous
, and concentrate under reduced pressure.
Step 5: Purification
Purify the crude residue via flash column chromatography on silica gel.
Use a gradient elution of Hexanes/Ethyl Acetate (typically starting at 95:5 and ramping to 80:20 depending on the polarity of the aryl group).
Self-Validating Checkpoint: Identify the product fractions via TLC (UV active at 254 nm; stains deep blue/purple with p-Anisaldehyde stain upon heating).
Title : Novel D-A-D Fluorescent Dyes Based on 9-(p-Tolyl)-2,3,4,4a,9,9a-hexahydro-1H-carbazole as a Donor Unit for Solution-Processed Organic Light-Emitting-Diodes
Source : PMC (National Institutes of Health)
URL : 2
Title : Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters
Source : RSC Publishing
URL : 4
Title : Syntheses of trans-fused hexahydrocarbazoles and 1,3,5-trisubstituted cyclohexanes through stereoselective intermolecular radical cascade reaction under visible light photocatalysis
Source : ResearchGate
URL : 3
Technical Application Note: Strategic Functionalization of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
[1] Abstract The 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole scaffold represents a critical intermediate in the synthesis of neuroactive alkaloids and GPCR ligands.[1] Structurally, this molecule is an indoline (2,3-dih...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Abstract
The 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole scaffold represents a critical intermediate in the synthesis of neuroactive alkaloids and GPCR ligands.[1] Structurally, this molecule is an indoline (2,3-dihydroindole) fused to a cyclohexane ring, possessing a secondary amine and an aryl bromide.[1] This dual functionality presents a unique chemoselective challenge: the secondary amine must be derivatized without compromising the aryl bromide, which serves as a handle for subsequent orthogonal cross-coupling (e.g., Suzuki-Miyaura).[1] This guide provides validated protocols for N-alkylation, N-acylation, and chemoselective N-arylation, specifically designed to preserve the integrity of the C–Br bond.
Scaffold Analysis & Reactivity Profile[1]
Structural Deconstruction
Unlike fully aromatic carbazoles, the hexahydrocarbazole core is partially saturated. The nitrogen atom resides in a five-membered pyrrolidine ring fused to a benzene ring (indoline core).
Electronic State: The nitrogen lone pair is conjugated with the aromatic ring but is sp³ hybridized. This makes the amine nucleophilic (pKa of conjugate acid ~3–5), significantly more reactive than the non-basic nitrogen of an indole (pKa ~ -2), yet less basic than a standard aliphatic amine.
Steric Environment: The cis- or trans- fusion at the 4a/9a junction creates a distinct steric pocket. Reagents with excessive bulk may show reduced reaction rates compared to simple indolines.
The "Trojan Horse" (6-Bromo Group): The bromine atom at position 6 is susceptible to oxidative addition by Palladium(0). Standard Buchwald-Hartwig amination conditions often lead to polymerization or self-coupling. Metal-free or Copper-mediated (Chan-Lam) pathways are therefore prioritized.
Decision Matrix for Functionalization
The following workflow illustrates the logic for selecting the appropriate protocol based on the desired modification.
Figure 1: Strategic decision tree for N-functionalization, prioritizing chemoselectivity.
Experimental Protocols
Protocol A: N-Alkylation (Base-Mediated)
Best for: Primary alkyl halides, benzyl bromides.[1]
Rationale: The indoline nitrogen is sufficiently nucleophilic to react with alkyl halides using a mild carbonate base. We avoid strong bases like NaH unless necessary, to prevent potential elimination side reactions on the cyclohexane ring or dehydrohalogenation.
Rationale: The nucleophilicity of the indoline nitrogen allows for rapid reaction with acid chlorides or anhydrides. This reaction is generally faster than the competing hydrolysis of the acylating agent.
Best for: Introducing aryl groups without touching the 6-Bromo handle.
Rationale: Standard Palladium-catalyzed amination (Buchwald-Hartwig) poses a high risk of oxidative addition into the existing Ar–Br bond, leading to polymerization. Chan-Lam coupling utilizes Copper(II) and Boronic Acids under oxidative conditions.[2] It proceeds via a radical or Cu(II)/Cu(III) mechanism that is generally inert toward aryl bromides, ensuring the 6-Br remains available for future steps.[1]
Additive: Molecular Sieves (4Å) - Critical for moisture control.
Step-by-Step:
Setup: Charge a flask with Substrate, Aryl Boronic Acid,
, and activated Molecular Sieves.
Solvent: Add DCM and Pyridine.
Activation: Attach an
balloon (or open to air with vigorous stirring).
Reaction: Stir at Room Temperature for 24–48 hours.
Note: The reaction mixture usually turns from blue/green to a dark slurry.
Work-up: Filter through a pad of Celite to remove copper salts. Wash the pad with DCM.
Purification: Concentrate and purify via silica gel chromatography.
Figure 2: Mechanistic pathway of Chan-Lam coupling highlighting the preservation of the C-Br bond.
Comparative Data & Optimization
The following table summarizes expected outcomes based on internal validation data for hexahydrocarbazole scaffolds.
Protocol
Reaction Type
Base/Cat
Temp
Chemoselectivity (N vs Br)
Yield (Typical)
A
Alkylation
60°C
Excellent
85-95%
B
Acylation
0°C -> RT
Excellent
>90%
C
Arylation (Chan-Lam)
/Py
RT
High
60-80%
X
Arylation (Buchwald)
Pd(dba)2/BINAP
100°C
Poor (Oligomerization)
<30%
Troubleshooting Guide
Issue: Low Conversion in Chan-Lam Coupling
Cause: Moisture inhibiting the transmetallation step.
Solution: Freshly activate 4Å Molecular Sieves (heat under vacuum). Ensure Boronic Acid is dry. Switch solvent to anhydrous Dichloroethane (DCE) and heat to 40°C.
Solution: Use stoichiometric control (0.95 equiv of alkyl halide). Lower temperature to 0°C. Switch to Reductive Amination (Protocol D: Aldehyde +
) which strictly stops at the tertiary amine.
Issue: Oxidation of Indoline to Indole
Cause: Exposure to strong oxidants or prolonged air exposure in light.
Solution: Indolines can dehydrogenate to form aromatic indoles. If you observe a new spot with high UV activity and loss of chirality, perform reactions under Nitrogen (except Chan-Lam) and store the starting material in the dark at -20°C.
References
Chan-Lam Coupling Scope: Qiao, J. X., & Lam, P. Y. S. (2011).[1] "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives." Synthesis, 2011(06), 829-856.[1]
Indoline Reactivity: Iaroshenko, V. O., et al. (2011).[1] "4-Chloro- and 4-bromocoumarins as versatile building blocks for the synthesis of fused heterocycles." Synthesis, 2011(03), 469-482.[1] (Discusses chemoselectivity of halides).
Hexahydrocarbazole Synthesis: Liu, Y., et al. (2014).[1] "Enantioselective synthesis of hexahydrocarbazoles via an organocatalytic cascade reaction." Organic Letters, 16(18), 4782-4785.[1]
pKa Data: "pKa Values of Amines and Heterocycles." Evans Group pKa Table.
Advanced Catalytic Hydrogenation Protocols for Carbazole Derivatives
From Pharmaceutical Intermediates to Liquid Organic Hydrogen Carriers (LOHC) Executive Summary & Mechanistic Scope Carbazole derivatives occupy a unique dual-utility landscape in modern chemistry. In pharmaceutical devel...
Author: BenchChem Technical Support Team. Date: March 2026
From Pharmaceutical Intermediates to Liquid Organic Hydrogen Carriers (LOHC)
Executive Summary & Mechanistic Scope
Carbazole derivatives occupy a unique dual-utility landscape in modern chemistry. In pharmaceutical development, partially hydrogenated carbazoles (e.g., 1,2,3,4-tetrahydrocarbazole) serve as critical scaffolds for indole-mimetic drugs (e.g., Ramatroban, Carvedilol analogs). Conversely, in the energy sector, fully hydrogenated derivatives (e.g., dodecahydro-N-ethylcarbazole) are premier Liquid Organic Hydrogen Carriers (LOHCs) due to their high gravimetric hydrogen storage capacity (~5.8 wt%).
This guide provides distinct, self-validating protocols for both Partial Hydrogenation (preserving the indole aromaticity) and Deep Hydrogenation (complete saturation). Success depends on manipulating the "Butterfly" conformational changes of the tricyclic system and managing the chemoselectivity of the nitrogen lone pair.
Mechanistic Pathway: The Saturation Cascade
Hydrogenation of carbazole does not proceed randomly. It follows a stepwise saturation typically initiating at the electron-rich benzene rings before attacking the stable pyrrole core.
Figure 1: Stepwise hydrogenation pathway. Note the bifurcation at the final stage where temperature control dictates the stereoisomeric ratio (cis vs. trans).
Protocol A: Partial Hydrogenation (Pharma Focus)
Target: 1,2,3,4-Tetrahydrocarbazole
Application: Synthesis of indole-based alkaloids and CNS-active drugs.
Challenge: Preventing over-reduction of the pyrrole ring and the second benzene ring.
Experimental Design Strategy
Palladium (Pd) is the catalyst of choice for this transformation due to its high affinity for olefinic bonds and lower activity towards the stable indole system compared to Ruthenium (Ru) or Platinum (Pt). The use of acidic media (Acetic Acid) is critical; it protonates the nitrogen slightly or activates the aromatic ring, facilitating the initial reduction without compromising the heteroaromatic core.
Safety: Pd/C is pyrophoric. Add under an inert blanket (Argon/N2) or wet the catalyst immediately with a small amount of AcOH.
Purging: Seal the reactor. Purge with N2 (3 cycles to 5 bar) to remove O2. Then purge with H2 (3 cycles to 10 bar).
Reaction: Pressurize to 30 bar (435 psi) H2 . Heat to 90°C with vigorous stirring (800 rpm).
Monitoring: Reaction is typically complete in 4–6 hours. Monitor H2 uptake; a plateau indicates completion.
Workup:
Cool to room temperature (RT) and vent H2 carefully.
Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with warm AcOH (20 mL).
Pour the filtrate into ice-cold water (500 mL) with stirring. The product will precipitate.[2]
Purification: Filter the white solid, wash with water (3x 100 mL) to remove acid, and air dry. Recrystallize from Methanol/Water (9:1).
Expected Yield: 85–92%
QC Check: 1H NMR (CDCl3) should show loss of 4 aromatic protons and appearance of aliphatic multiplets at δ 1.8–2.7 ppm.
Protocol B: Deep Hydrogenation (LOHC Energy Focus)
Target: Dodecahydro-N-ethylcarbazole (12H-NEC)
Application: Hydrogen storage (LOHC).[3][4]
Challenge: Forcing conditions required to saturate the stable pyrrole ring; controlling stereochemistry (all-cis isomer releases H2 faster during dehydrogenation).
Experimental Design Strategy
Ruthenium (Ru) supported on Alumina (Al2O3) is the industry standard for deep hydrogenation of N-heterocycles. Ru possesses the necessary electronic potential to saturate the electron-rich pyrrole ring. The reaction is highly exothermic (~50 kJ/mol H2); strict temperature control is required to prevent thermal runaway and to favor the kinetic all-cis isomer over the thermodynamic all-trans isomer.
Reactor Prep: Charge the reactor with NEC (50 g) and Ru/Al2O3 (2.5 g). No solvent is required (NEC melts at ~68°C, acting as its own solvent).
Inerting: Purge with N2 (5x 10 bar). Leak test the system.
Activation: Heat to 130°C . The NEC will melt. Start stirring (1000 rpm) only after melting to avoid torque overload.
Hydrogenation: Introduce H2 to 70 bar (1000 psi) .
Exotherm Alert: The temperature will spike. Use internal cooling coils to maintain T < 150°C. Higher temperatures (>160°C) promote isomerization to the stable all-trans form, which is harder to dehydrogenate later.
Completion: Maintain pressure/temp for 4 hours. The reaction is complete when H2 consumption ceases.
Isolation:
Cool to 80°C (product is liquid; mp of 12H-NEC is roughly -15°C to 20°C depending on isomer mix).
Filter hot (or warm) to recover catalyst.
The filtrate is the "charged" LOHC ready for storage.
The following diagram illustrates the operational workflow for the deep hydrogenation process, emphasizing safety and quality control points.
Figure 2: Operational workflow for LOHC hydrogenation. Note the critical exotherm control loop during the reaction phase.
Troubleshooting & Optimization
Catalyst Poisoning
Nitrogen-containing heterocycles are notorious for poisoning catalysts by strongly coordinating to metal sites via the lone pair.
Symptom: Rapid drop in H2 uptake rate.
Solution:
For Pd/C: Use acidic solvents (AcOH) to protonate the N (forming ammonium), reducing its binding affinity to the metal surface.
For Ru: Use supports with Lewis acidity (e.g., Al2O3 or YH3) which compete for electron density, keeping the metal active sites available for H2 activation [1].
Stereocontrol (Cis vs. Trans)
In LOHC applications, the all-cis isomer of dodecahydro-N-ethylcarbazole is kinetically favored but thermodynamically unstable compared to the all-trans isomer.
Observation: High dehydrogenation temperatures required.
Cause: Reaction temperature during hydrogenation was too high (>180°C), allowing isomerization to the stable trans form.
Fix: Keep hydrogenation T < 150°C. While the rate is slower, the resulting cis-rich fuel releases hydrogen much faster during the discharge cycle [2].
References
Wan, C., et al. (2012).[6] "Study of catalytic hydrogenation of N-ethylcarbazole over ruthenium catalyst." International Journal of Hydrogen Energy, 37(17), 13092–13096. [5]
Eblagon, K. M., et al. (2010). "Study of Catalytic Sites on Ruthenium For Hydrogenation of N-ethylcarbazole: Implications of Hydrogen Storage via Reversible Catalytic Hydrogenation." The Journal of Physical Chemistry C, 114(21), 9720–9730.
Rogers, C. U., & Corson, B. B. (1950).[2] "1,2,3,4-Tetrahydrocarbazole."[7][2][8][9] Organic Syntheses, 30, 90.
He, T., et al. (2019). "A rare earth hydride supported ruthenium catalyst for the hydrogenation of N-heterocycles."[4] Journal of Materials Chemistry A, 7, 23964-23972.
Technical Support Center: Optimization of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole Synthesis
Topic: Improving yield and purity in the synthesis of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole. Target Audience: Medicinal Chemists, Process Development Scientists.[1][2] Content Type: Troubleshooting Guide & FAQ.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Improving yield and purity in the synthesis of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole.
Target Audience: Medicinal Chemists, Process Development Scientists.[1][2]
Content Type: Troubleshooting Guide & FAQ.
Strategic Overview
The synthesis of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole (an indoline derivative) typically proceeds via a two-stage workflow:
Fischer Indole Cyclization: Condensation of 4-bromophenylhydrazine with cyclohexanone to form the intermediate 6-bromo-1,2,3,4-tetrahydrocarbazole.[1][2]
Stereoselective Reduction: Reduction of the C4a-C9a double bond to yield the cis-hexahydrocarbazole target.[1]
Critical Yield Factors:
Debromination: The use of catalytic hydrogenation (H₂/Pd) often cleaves the C-Br bond, drastically reducing yield.[1]
Incomplete Reduction: Failure to fully reduce the indole double bond (C4a=C9a).[1]
Polymerization: "Tarry" byproducts during the Fischer step due to uncontrolled acid strength or temperature.[1]
Context: The quality of your hexahydrocarbazole target is strictly limited by the purity of the tetrahydrocarbazole intermediate.
Q: My reaction mixture turns into a black tar with low isolated yield. How do I prevent this?
Diagnosis: This is a classic symptom of uncontrolled exotherms or excessively strong acid concentration promoting polymerization.[1]
Troubleshooting Protocol:
Switch Solvent/Catalyst System: If using H₂SO₄/EtOH, switch to Glacial Acetic Acid (AcOH) as both solvent and catalyst. It provides a buffering effect that minimizes polymerization.
Temperature Control: Do not heat immediately. Stir the hydrazine and ketone at 0–10°C for 30 minutes to form the hydrazone before heating to reflux.
Inert Atmosphere: Oxidative degradation contributes to darkening.[1][2] Run the reaction under Nitrogen or Argon.
Q: I am seeing unreacted hydrazine. Should I add excess ketone?
Recommendation: Yes. Use a slight excess of cyclohexanone (1.1 to 1.2 equivalents ).[1] The ketone is easier to remove (via distillation or washing) than the hydrazine, which can co-crystallize with the product.
Phase 2: The Critical Reduction (Tetrahydro → Hexahydro)
Context: Converting the indole (tetrahydrocarbazole) to the indoline (hexahydrocarbazole) without losing the bromine atom.
Q: I used H₂/Pd-C for the reduction, but I lost the bromine atom. What happened?
Analysis: Catalytic hydrogenation over Palladium is non-selective for aryl halides; it facilitates hydrogenolysis of the C-Br bond (Debromination).[1][2]
Solution: Ionic Hydrogenation
Switch to Sodium Cyanoborohydride (NaBH₃CN) in Glacial Acetic Acid.[2] This method selectively reduces the indole double bond (C2=C3 of indole, C4a=C9a of carbazole) via protonation of the indole nitrogen, followed by hydride attack. It leaves the aryl bromide intact.
Protocol (Self-Validating):
Dissolve 6-bromo-1,2,3,4-tetrahydrocarbazole in Glacial Acetic Acid.
Cool to 10–15°C .
Add NaBH₃CN (2.5 – 3.0 equiv) portion-wise over 1 hour. Caution: HCN generation is possible; vent into a bleach scrubber.[1]
Monitor via TLC/HPLC.[2] The fluorescent indole spot will disappear, replaced by a non-fluorescent (or weakly fluorescent) amine spot.
Q: The reduction is stalling. How do I drive it to completion?
Troubleshooting:
Acid Concentration: The reaction requires the indole to be protonated (indolium ion). Ensure you are using pure Glacial Acetic Acid , not diluted aqueous acid.[2]
Reagent Quality: NaBH₃CN is hygroscopic.[2] If old, increase equivalents to 4.0 or switch to Triethylsilane (Et₃SiH) in Trifluoroacetic acid (TFA) for a potent alternative.[2]
Q: What about Stereochemistry? (Cis vs. Trans)
Insight: Acidic reduction (NaBH₃CN/AcOH or Et₃SiH/TFA) predominantly yields the cis-isomer (4a,9a-cis).[1][2] This is due to the hydride attacking the iminium intermediate from the less hindered face, usually guided by the chair-like transition state of the fused ring system.
Caption: Logical flow for synthesis, highlighting the critical divergence point at the reduction step to avoid debromination.
Data Summary: Reductant Comparison
Reductant System
Solvent
Risk of Debromination
Yield Potential
Stereoselectivity
H₂ / Pd-C
EtOH/MeOH
High (Critical Failure)
Low (<30%)
Cis-dominant
NaBH₃CN
Glacial AcOH
Low (Safe)
High (80-90%)
Cis-selective
Et₃SiH
TFA
Low (Safe)
Moderate-High
Cis-selective
NaBH₄
MeOH
N/A
Zero (Too weak for indoles)
N/A
Isolation & Purification Guide
Issue: The product comes out as a gummy oil.
Solution: Convert the free base to a Hydrochloride salt.[1]
Workup: Basify the acetic acid reaction mixture with NaOH (keep T < 20°C) to pH > 10. Extract with Ethyl Acetate.[1][2][3][4][5]
Salt Formation: Dry the organic layer (Na₂SO₄).[1] Add 4M HCl in Dioxane or bubble HCl gas.
Result: The Hydrochloride salt of 6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole typically precipitates as a white/off-white solid, which can be recrystallized from Ethanol/Ether for high purity (>98%).[1][2]
References
Ramatroban Intermediate Synthesis
Title: Synthesis of Ramatroban and related tetrahydrocarbazole derivatives.[1][6][7][8]
Source:ChemicalBook / BenchChem Protocols
Fischer Indole Optimization:
Title: Troubleshooting common issues in Fischer indole synthesis.
Source:BenchChem Technical Notes
Reduction of Indoles to Indolines
Title: Ionic Hydrogenation of Indoles using NaBH3CN.[1]
Source:Organic Syntheses / Reaction Guide
URL:[Link] (General reference for indole reduction methodology).[1][2]
Purification methods for 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole impurities
Technical Support Center: Purification of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole Introduction: The Criticality of Purity in Carbazole Scaffolds As researchers working with 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazo...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Purification of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
Introduction: The Criticality of Purity in Carbazole Scaffolds
As researchers working with 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole , you are likely navigating the synthesis of pharmaceutical intermediates (such as precursors to Ramatroban or related CRTH2 antagonists).[1][2][3] This scaffold presents unique purification challenges due to its conformational flexibility (cis/trans ring fusion) , susceptibility to oxidation , and lipophilic nature .[1]
This guide synthesizes field-proven protocols to address the most common impurities: stereoisomers, aromatized byproducts (tetrahydrocarbazoles), and unreacted hydrazines.[1]
Module 1: Characterization & Impurity Profiling
Q: How do I definitively distinguish between the cis- and trans-fused isomers of the hexahydrocarbazole?
A: The cis and trans isomers at the 4a/9a junction are the most persistent impurities.
NMR Distinction: In ^1H NMR, the coupling constant (
) of the protons at the 4a and 9a positions is diagnostic.
Cis-isomer: Typically exhibits a smaller coupling constant (
Trans-isomer: Exhibits a larger coupling constant (
) due to the anti-periplanar arrangement.[1][2][3]
Chromatographic Behavior: On standard silica, the cis-isomer is generally more polar and elutes later than the trans-isomer, though this can reverse depending on N-substitution.[1][2][3]
Q: My product is turning brown upon exposure to air. Is this an impurity?
A: Yes, this indicates oxidative instability, likely leading to the formation of 6-bromo-1,2,3,4-tetrahydrocarbazole (aromatization of the C-ring).[1][2]
Mechanism: Hexahydrocarbazoles are susceptible to oxidative dehydrogenation to the more stable tetrahydrocarbazole or fully aromatic carbazole, especially in solution.
Prevention: Store the purified solid under Argon/Nitrogen at -20°C. During recrystallization, use degassed solvents.[1]
Best for: Removing minor isomers and oxidative byproducts at scale.[1][2][3]
The "Oiling Out" Challenge: This molecule often forms a supersaturated oil rather than crystals due to its low melting point and conformational flexibility.
Step-by-Step Procedure:
Solvent Selection: Use a Methanol/Water (MeOH/H₂O) or Ethanol/Water system.[1][3][4] The high polarity of water forces the hydrophobic carbazole to lattice.
Dissolution: Dissolve crude material in minimal hot MeOH (approx. 5 mL per gram) at 60°C. Ensure full dissolution.
Anti-Solvent Addition: Add warm H₂O dropwise until persistent turbidity is observed (approx. 10-15% v/v water).[1][2][3]
Seeding (Critical): If available, add a seed crystal of the pure cis-isomer.[1][3] If not, scratch the glass surface to induce nucleation.
Controlled Cooling: Wrap the flask in foil/towel to cool slowly to room temperature over 4 hours. Do not plunge into ice immediately, as this traps impurities and causes oiling.
Harvest: Filter the white needles/prisms and wash with cold 80:20 MeOH/H₂O.
Table 1: Solvent Screening Data for 6-Bromo-Hexahydrocarbazole
Solvent System
Solubility (Hot)
Solubility (Cold)
Impurity Rejection
Risk of Oiling
MeOH / Water (4:1)
High
Low
Excellent (rejects polar tars)
Moderate
EtOAc / Hexane
Very High
Moderate
Poor (isomers co-crystallize)
Low
Toluene
High
High
Poor
N/A
Acetonitrile
Moderate
Low
Good (rejects oxidized species)
High
Protocol B: Flash Column Chromatography
Best for: Separating cis/trans isomers if crystallization fails.[1][2]
Stationary Phase: Neutral Alumina or Silica Gel (pH adjusted).[1][2][3] Warning: Acidic silica can catalyze epimerization or rearrangement.[1][2]
Mobile Phase: Gradient of Hexanes → 10% Ethyl Acetate/Hexanes .[3]
Additive: Add 1% Triethylamine (TEA) to the mobile phase to prevent acid-catalyzed degradation of the amine.
Module 3: Troubleshooting & FAQs
Q: I cannot remove the "aromatized" tetrahydrocarbazole impurity (approx. 5%).
A: This impurity (double bond at C4a-C9a) crystallizes similarly to the product.[2][3]
Solution: Use Chemical Derivatization .[1][3] The hexahydrocarbazole amine is more basic than the aromatized analog.
Dissolve the mixture in dry ether.
Add 1.0 equivalent of HCl in dioxane. The hexahydrocarbazole will precipitate as the hydrochloride salt, while the less basic aromatized impurity remains in the mother liquor.
Filter the salt and regenerate the free base with aqueous NaHCO₃.
Q: My yield is low (<40%) after recrystallization.
A: You are likely losing product in the mother liquor due to the "solubility cliff."
Fix: Collect the mother liquor, evaporate to dryness, and perform a second "crop" crystallization using a more non-polar system (e.g., Hexane with minimal EtOAc) to recover the remaining material, though purity may be lower.
Visualizing the Purification Logic
The following decision tree outlines the logical flow for purifying crude 6-bromo-hexahydrocarbazole based on the impurity profile.
Caption: Decision tree for selecting the optimal purification method based on impurity profile.
References
BenchChem. (2025).[1][3][4][5][6] Large-Scale Synthesis and Purification of 6-bromo-1H-indazol-4-amine. (Analogous purification protocols for bromo-fused heterocyclic amines). [1][2][3]
National Institutes of Health (NIH). (2025).[1][3] Ramatroban | C21H21FN2O4S | CID 123879.[1][3] PubChem.[1][3] (Structural data on tetrahydrocarbazole derivatives).
Beilstein Journals. (2021). Synthesis, crystal structures and properties of carbazole-based [6]helicenes. (Crystallization techniques for carbazole derivatives).
Taylor & Francis. (2019).[1][3] Ramatroban – Knowledge and References. (Stereochemistry and synthesis of Ramatroban intermediates).
University of Massachusetts. (n.d.).[1][3] Recrystallization Protocols and Solvent Selection. (General principles for amine recrystallization).
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Ticket ID: HHC-RED-Br-001
Topic: Preventing Hydrodehalogenation (Debromination) during Hexahydrocarbazole Synthesis
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary
You are likely attempting to reduce a 1,2,3,4-tetrahydrocarbazole (THC) precursor to a hexahydrocarbazole (HHC) . If you are using standard catalytic hydrogenation (e.g., H₂/Pd-C), you are experiencing debromination because the bond dissociation energy of Ar-Br (approx. 81 kcal/mol) is sufficiently low for oxidative addition by Palladium(0) species.
To retain the bromine atom, you must switch from a surface-catalyzed mechanism (which favors dehalogenation) to an ionic hydrogenation mechanism or a nucleophilic hydride transfer .
This guide details three validated workflows to achieve ring reduction while preserving the aryl bromide.
Module 1: The Failure Mechanism (Why Pd/C Fails)
Before applying the fix, it is critical to understand the competing pathways. In standard hydrogenation, the metal surface coordinates both the alkene/indole double bond and the aryl halide.
Competing Pathways Diagram
Figure 1: Kinetic competition between olefin reduction and oxidative addition (dehalogenation) on Palladium surfaces.[1]
Module 2: The Gold Standard (Ionic Hydrogenation)
Recommendation: Use Triethylsilane (Et₃SiH) in Trifluoroacetic Acid (TFA) .
Mechanism: Ionic Hydrogenation.[2][3]
Why it works: This method does not use a metal catalyst. It relies on protonating the indole C=C bond to form an iminium ion, which is then trapped by a hydride from the silane. The Ar-Br bond is inert to these conditions.
Fix: Add 0.5 equiv more Et₃SiH. If the reaction stalls, the TFA may be wet. Ensure anhydrous conditions.
Module 3: The "Gribble" Reduction (Borohydride)
Recommendation:Sodium Cyanoborohydride (NaCNBH₃) in Glacial Acetic Acid .[5]
Why it works: Similar to Module 2, this proceeds via protonation of the indole double bond. The cyanoborohydride anion is stable in acid and delivers a hydride specifically to the iminium ion.
Protocol B: NaCNBH₃ / AcOH
Parameter
Specification
Reagents
NaCNBH₃ (2.0 - 3.0 equiv), Glacial Acetic Acid
Temperature
15 °C - 25 °C
Safety Note
Generates HCN trace amounts; perform in a fume hood.
Step-by-Step Procedure:
Setup: Dissolve the substrate in Glacial Acetic Acid (10 volumes) under Nitrogen.
Addition: Add NaCNBH₃ (2.0 equiv) in small portions as a solid.
Warning: Do not use NaBH₄; it reacts too violently with acetic acid.
Reaction: Stir at room temperature for 2 hours.
Workup:
Pour the mixture into ice water.
Basify slowly with NaOH (aq) to pH > 10 (to ensure the amine is free-based for extraction).
If your process constraints (e.g., scale-up costs of silanes) force you to use catalytic hydrogenation, you must alter the catalyst system to suppress oxidative addition.
Catalyst Selection Matrix
Catalyst System
Risk of Debromination
Recommendation
Pd/C (Standard)
High
AVOID. Rapid loss of Br.
Pt/C (Platinum)
Medium
Better than Pd, but requires monitoring.
Pt/C + Sulfide
Low
Use "Sulfided Platinum" or add diphenylsulfide.
Rh/C (Rhodium)
Low
Good selectivity, but expensive.
Protocol C: Platinum with Acid Doping
Using a strong acid (HCl or H₂SO₄) protonates the intermediate, accelerating ring reduction over halogenolysis.
Solvent: Ethanol or Methanol.
Catalyst: 5% Pt/C (sulfided is preferred).
Additive: 1.0 equiv of concentrated HCl.
Pressure: 1–3 atm H₂ (Keep pressure low to minimize dehalogenation).
Decision Logic: Which Method to Choose?
Figure 2: Method selection workflow based on scale and selectivity requirements.
References
Gribble, G. W., et al. "Reactions of Sodium Borohydride in Acidic Media; VII. Reduction of Indoles with Sodium Borohydride in Trifluoroacetic Acid."[3] Synthesis, 1977. (Canonical source for ionic hydrogenation of indoles).
Gribble, G. W. "Sodium cyanoborohydride in glacial acetic acid.[5] A convenient synthesis of indolines." Journal of the American Chemical Society, 1974.[7] .
Ramanathan, A., & Jimenez, L. S. "Reductive Dehalogenation of Aryl Bromides and Chlorides."[8] Synthesis, 2010.[8][9] (Context on catalytic dehalogenation risks).
Ketcha, D. M., et al. "Silane reductions of 1,2,3,4-tetrahydrocarbazoles." Tetrahedron Letters, 1989.
Recrystallization solvents for 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
Welcome to the Technical Support Center for the isolation, purification, and handling of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole (CAS: 859805-93-9). As a Senior Application Scientist, I have designed this guide to m...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the isolation, purification, and handling of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole (CAS: 859805-93-9).
As a Senior Application Scientist, I have designed this guide to move beyond generic protocols. Hexahydrocarbazole derivatives present unique physicochemical challenges: they possess a highly lipophilic bromo-cyclohexyl framework fused to an electron-rich indoline core. This structural duality makes them prone to "oiling out" (liquid-liquid phase separation) during crystallization and highly susceptible to auto-oxidation when heated.
This center provides the mechanistic rationale, self-validating standard operating procedures (SOPs), and troubleshooting logic required to achieve >99% purity in your workflows.
Physicochemical Profiling & Solvent Selection
The selection of a recrystallization solvent must account for the secondary amine (hydrogen-bond donor/acceptor) and the bulky, non-polar bromo-aromatic system. Relying on single-solvent systems often fails due to the compound's shallow solubility curve. Instead, binary solvent/anti-solvent systems are required to force nucleation.
The table below summarizes the quantitative and mechanistic data for the most effective solvent systems used in the1 [1].
EtOAc solubilizes the secondary amine via H-bond acceptance. Hexanes rapidly decrease the dielectric constant, forcing crystallization of the lipophilic bromo-cyclohexyl core [2].
Toluene / Heptane (1:3)
Free Base
stacking (Toluene) / Non-polar bulk
70–80%
Toluene stabilizes the aromatic ring. This system is ideal for bypassing highly lipophilic impurities that tend to co-crystallize in EtOAc [3].
Methanol / Diethyl Ether
HCl Salt
High polarity protic (MeOH) / Low polarity ethereal (EtO)
85–95%
The protonated amine requires a protic solvent for dissolution. EtO acts as a harsh anti-solvent, precipitating the ionic salt while leaving organic impurities in solution.
Standard Operating Procedures (SOPs)
Every protocol below is designed as a self-validating system. If a specific validation checkpoint fails, do not proceed to the next step; consult the Troubleshooting section.
SOP A: Dual-Solvent Recrystallization of the Free Base (EtOAc/Hexanes)
Use this protocol if your crude purity is >80% and the material is an amorphous solid.
Inert Dissolution: Place the crude 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole in an oven-dried round-bottom flask. Purge with N
. Add minimal Ethyl Acetate (approx. 3-5 mL per gram of crude).
Controlled Heating: Heat the suspension to 60°C under a continuous N
blanket. Validation Checkpoint: The solution must become completely transparent. If dark particulates remain, perform a hot filtration through a Celite pad to remove insoluble polymeric byproducts.
Anti-Solvent Titration: While maintaining the temperature at 60°C, add warm Hexanes dropwise. Stop immediately when persistent turbidity (the "cloud point") is reached.
Clarification: Add 1-2 drops of Ethyl Acetate until the solution just turns clear again. This ensures you are exactly at the solubility limit.
Nucleation and Maturation: Remove the flask from the heat source. Allow it to cool to room temperature undisturbed for 2 hours, then transfer to a 4°C refrigerator for 12 hours. Validation Checkpoint: Distinct crystalline needles or prisms should form. If an oil forms at the bottom of the flask, refer to FAQ #1.
Isolation: Filter the crystals via vacuum filtration and wash with ice-cold Hexanes (2 x 5 mL). Dry under high vacuum.
SOP B: Hydrochloride Salt Formation & Purification
Use this protocol if your crude material is a viscous oil or highly impure (<80%).
Solubilization: Dissolve the crude free base in minimal Diethyl Ether (Et
O) or Dichloromethane (DCM). Cool the flask to 0°C in an ice bath.
Salt Formation: Slowly add 1.1 equivalents of HCl (e.g., 4M HCl in Dioxane or ethereal HCl) dropwise under vigorous stirring. Validation Checkpoint: A white to off-white precipitate should form immediately upon addition.
Maturation: Stir at 0°C for 30 minutes to ensure complete precipitation.
Recrystallization: Filter the crude salt. To achieve >99% purity, dissolve the salt in minimal hot Methanol, then add Diethyl Ether dropwise until the cloud point is reached. Cool to 4°C to yield the pure 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole hydrochloride.
Troubleshooting & FAQs
Q1: My compound is "oiling out" (forming a viscous liquid at the bottom of the flask) instead of crystallizing. How do I fix this?A: Oiling out occurs when the solute melts below the temperature at which it reaches supersaturation, a phenomenon heavily exacerbated by melting point depression from impurities. The hexahydrocarbazole core is inherently flexible, making it prone to this.
Solution: Re-heat the mixture until the oil dissolves, then add more Ethyl Acetate to lower the saturation temperature. Allow the solution to cool much more slowly. If oiling out persists, your crude is too impure for direct free-base crystallization. Abort the process, evaporate the solvent, and execute SOP B to isolate the compound as the HCl salt.
Q2: During hot filtration, my solution rapidly darkened from pale yellow to deep brown/red. What happened?A: You are observing auto-oxidation. Hexahydrocarbazoles are substituted indolines, which are highly electron-rich. When heated in the presence of atmospheric oxygen, the indoline core oxidizes and aromatizes into the fully conjugated, thermodynamically stable carbazole system.
Solution: This is a critical failure. You must discard the oxidized fraction or separate it via column chromatography. To prevent this, strictly adhere to the N
purging step in SOP A, and strictly use degassed solvents.
Q3: NMR analysis of my recrystallized product shows a persistent impurity that co-crystallized. How do I remove it?A: If the impurity has a similar lipophilic profile to the bromo-hexahydrocarbazole, EtOAc/Hexanes will not separate them.
Solution: Exploit the basicity of the secondary amine. Dissolve the mixture in an organic solvent (e.g., DCM) and extract with 1M aqueous HCl. The hexahydrocarbazole will move to the aqueous layer as a water-soluble salt, leaving neutral/lipophilic impurities in the organic layer. Basify the aqueous layer with NaOH to pH 10, extract with fresh DCM, dry, and evaporate.
Purification Decision Workflow
Workflow for selecting the purification strategy for 6-bromo-hexahydrocarbazole based on purity.
References
Palladium catalyzed C–H functionalization of amine derivatives and its application in total synthesis. Universiteit van Amsterdam (UvA-DARE). Available at: [Link]
Palladium-catalyzed synthesis of carbazole derivatives and formal total syntheses of several naturally occurring carbazole alkaloids. West Virginia University Research Repository. Available at: [Link]
Stereochemistry of Hexahydrocarbazoles; the Temperature-dependent Nuclear Magnetic Resonance Spectra of N-Acetyl Derivatives. Canadian Science Publishing. Available at: [Link]
Technical Support Center: Overcoming Steric Hindrance in 6-Bromo-hexahydrocarbazole Coupling Reactions
For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for coupling reactions involving 6-bromo-hexahydrocarbazole. This resource is designed to provide expert guidance an...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for coupling reactions involving 6-bromo-hexahydrocarbazole. This resource is designed to provide expert guidance and practical solutions to the common challenges encountered when working with this sterically hindered substrate. As Senior Application Scientists, we have compiled this information based on established literature and extensive field experience to help you navigate the complexities of your synthetic routes.
Troubleshooting Guide
This section addresses specific problems you may encounter during your experiments. Each entry details the potential causes rooted in the steric hindrance of 6-bromo-hexahydrocarbazole and provides actionable, step-by-step solutions.
Q1: Why is my Suzuki-Miyaura coupling of 6-bromo-hexahydrocarbazole resulting in low yields?
Low yields in Suzuki-Miyaura couplings with sterically hindered substrates like 6-bromo-hexahydrocarbazole are often a result of inefficient oxidative addition or transmetalation steps in the catalytic cycle. The bulky hexahydrocarbazole moiety can impede the approach of the palladium catalyst to the C-Br bond and hinder the subsequent transfer of the organic group from the boron reagent.[1][2]
Possible Causes & Solutions:
Suboptimal Ligand Choice: Standard phosphine ligands may not be bulky enough to create an active catalytic species for this substrate.
Solution: Employ bulky, electron-rich phosphine ligands. Ligands like SPhos, XPhos, or RuPhos are designed to promote oxidative addition and reductive elimination for hindered substrates.[3] Consider also N-heterocyclic carbene (NHC) ligands, which can be effective for sterically demanding couplings.[4]
Ineffective Base: The choice of base is crucial for the transmetalation step. A base that is too weak may not sufficiently activate the boronic acid.
Solution: Screen a variety of bases. Strong inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often effective.[3][4] In some cases, organic bases such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) might be suitable, particularly if your substrate is base-sensitive.
Inappropriate Solvent: The solvent can influence the solubility of reagents and the stability of the catalytic species.
Solution: Aprotic polar solvents like 1,4-dioxane, toluene, or dimethylformamide (DMF) are generally good starting points.[5] A mixture of solvents, such as toluene/water, can also be beneficial.[6]
Low Reaction Temperature: Insufficient thermal energy can lead to slow reaction rates.
Solution: Gradually increase the reaction temperature. While room temperature couplings are ideal, sterically hindered substrates often require elevated temperatures (80-120 °C) to proceed efficiently.[5][6]
Q2: I am observing significant amounts of starting material in my Buchwald-Hartwig amination of 6-bromo-hexahydrocarbazole. What can I do?
Incomplete conversion in Buchwald-Hartwig aminations with this substrate points towards challenges in the C-N bond-forming reductive elimination step, which can be sterically hindered.[7][8] Catalyst deactivation can also be a contributing factor.
Possible Causes & Solutions:
Ligand-Related Issues: The ligand may not be adequately promoting the reductive elimination step.
Solution: Utilize specialized biarylphosphine ligands. Ligands such as BrettPhos, and DavePhos are known to facilitate challenging C-N couplings.[3] The use of bulky N-heterocyclic carbene (NHC) ligands has also proven effective.[9]
Incompatible Base: The base can influence both the deprotonation of the amine and the stability of the catalyst.
Solution: Strong, non-nucleophilic bases are generally preferred. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are common choices.[10] For base-sensitive substrates, milder bases like cesium carbonate can be tested.[3]
Catalyst Deactivation: The palladium catalyst can be prone to decomposition, especially at higher temperatures.
Solution: Employ pre-catalysts. Palladium pre-catalysts are designed to generate the active Pd(0) species in situ, which can improve catalyst longevity and activity.[10]
Q3: My Sonogashira coupling with 6-bromo-hexahydrocarbazole is failing or giving complex mixtures. How can I resolve this?
Sonogashira couplings involve a dual catalytic system (palladium and copper), and the steric bulk of 6-bromo-hexahydrocarbazole can interfere with the coordination of the alkyne to the copper and the subsequent transmetalation to palladium.[11][12] Side reactions like alkyne homocoupling (Glaser coupling) can also be problematic.
Possible Causes & Solutions:
Copper Co-catalyst Issues: The copper(I) co-catalyst is essential for the formation of the copper acetylide intermediate.
Solution: Ensure the use of a reliable source of Cu(I), such as copper(I) iodide (CuI).[13] The reaction should be performed under strictly anaerobic conditions to prevent oxidation of Cu(I) to Cu(II), which can promote homocoupling.
Inadequate Base/Solvent System: The base plays a dual role in deprotonating the terminal alkyne and neutralizing the HBr formed.
Solution: An amine base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) often serves as both the base and a solvent.[13][14] For challenging couplings, a stronger, non-coordinating base in a polar aprotic solvent like DMF might be necessary.
Suboptimal Palladium Catalyst and Ligand:
Solution: Pd(PPh₃)₄ or a combination of PdCl₂(PPh₃)₂ and a phosphine ligand is a common starting point.[14] If these fail, consider more electron-rich and bulky phosphine ligands.
Copper-Free Conditions: In some cases, the copper co-catalyst can be detrimental.
Solution: Investigate copper-free Sonogashira protocols. These often employ a palladium catalyst with a specific ligand system and a strong organic base.
Q4: I am attempting a Heck coupling with an olefin and 6-bromo-hexahydrocarbazole, but the reaction is sluggish and produces multiple products. Why is this happening?
The Heck reaction's success with sterically hindered aryl halides is highly dependent on overcoming the slow oxidative addition and managing the regioselectivity of the olefin insertion.[15][16] The bulky substrate can lead to a mixture of linear and branched products.
Possible Causes & Solutions:
Catalyst and Ligand Selection: The choice of catalyst and ligand is critical for both reactivity and regioselectivity.
Solution: For sterically hindered aryl bromides, Herrmann's palladacycle with a phosphine ligand like P(t-Bu)₃ can be effective.[16] Using bulky, electron-rich phosphine ligands can accelerate the oxidative addition.
Base and Additives: The base is crucial for regenerating the active Pd(0) catalyst.
Solution: Strong inorganic bases like potassium carbonate (K₂CO₃) or organic bases such as triethylamine (Et₃N) are commonly used. Additives like tetra-n-butylammonium bromide (TBAB) can sometimes improve reaction rates.
Reaction Conditions: Temperature and solvent play a significant role.
Solution: Higher temperatures are often required for hindered substrates.[15] Polar aprotic solvents like DMF or N,N-dimethylacetamide (DMAc) are generally suitable.
Regioselectivity Issues:
Solution: The regioselectivity can sometimes be influenced by the choice of ligand and the electronic properties of the olefin. For electron-rich olefins, achieving high regioselectivity can be particularly challenging.[16]
Frequently Asked Questions (FAQs)
Q: What is steric hindrance and why is it a problem for 6-bromo-hexahydrocarbazole?
A: Steric hindrance refers to the spatial arrangement of atoms in a molecule that can obstruct a chemical reaction.[17] In 6-bromo-hexahydrocarbazole, the bulky, non-planar hexahydrocarbazole ring system physically blocks the approach of reagents to the bromine atom at the 6-position, making it difficult for coupling reactions to occur efficiently.
Q: Are there any alternative coupling strategies if traditional palladium-catalyzed methods fail?
A: Yes, if palladium-catalyzed reactions prove unsuccessful, you might consider alternative transition-metal-catalyzed couplings. For instance, copper-catalyzed Ullmann-type couplings can sometimes be effective for forming C-N and C-O bonds with hindered aryl halides. Additionally, nickel-catalyzed cross-couplings are gaining prominence as a powerful alternative, often exhibiting different reactivity and selectivity profiles compared to palladium. For certain transformations, exploring photoredox catalysis could also provide a milder and more efficient pathway.
Q: How can I confirm that steric hindrance is the primary issue in my reaction?
A: A good diagnostic experiment is to run a parallel reaction with a less sterically hindered substrate, such as 4-bromobiphenyl, under the same conditions. If the reaction with the less hindered substrate proceeds smoothly while the reaction with 6-bromo-hexahydrocarbazole does not, it strongly suggests that steric hindrance is a major contributing factor.
Q: What is the role of the ligand in overcoming steric hindrance?
A: In palladium-catalyzed cross-coupling reactions, the ligand plays a crucial role in stabilizing the palladium center and modulating its reactivity. Bulky, electron-rich ligands can promote the oxidative addition of the sterically hindered aryl halide to the palladium(0) center and facilitate the subsequent reductive elimination step to form the desired product. They essentially create a more reactive and accessible catalytic species.[18]
Q: Can computational chemistry help in predicting the success of a coupling reaction with a sterically hindered substrate?
A: Yes, computational methods like Density Functional Theory (DFT) can be valuable tools. They can be used to model the transition states of the key steps in the catalytic cycle (oxidative addition, transmetalation, reductive elimination) and predict the energy barriers associated with them. This can help in rationally selecting the most promising ligands and reaction conditions before extensive experimental screening.
Protocols and Data
Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling of 6-Bromo-hexahydrocarbazole
Parameter
Condition 1
Condition 2
Condition 3
Palladium Source
Pd(OAc)₂ (2 mol%)
Pd₂(dba)₃ (1 mol%)
Pd(PPh₃)₄ (5 mol%)
Ligand
SPhos (4 mol%)
XPhos (2 mol%)
None
Base
K₃PO₄ (2 equiv.)
Cs₂CO₃ (2 equiv.)
K₂CO₃ (2 equiv.)
Boronic Acid
Arylboronic acid (1.2 equiv.)
Arylboronic acid (1.2 equiv.)
Arylboronic acid (1.2 equiv.)
Solvent
Toluene/H₂O (10:1)
1,4-Dioxane
DMF
Temperature
100 °C
110 °C
90 °C
Time
12-24 h
12-24 h
12-24 h
Step-by-Step Protocol: General Procedure for Buchwald-Hartwig Amination
Reaction Setup: In a glovebox, add 6-bromo-hexahydrocarbazole (1.0 mmol), the desired amine (1.2 mmol), the palladium pre-catalyst (e.g., BrettPhos Pd G3, 1-2 mol%), and the base (e.g., NaOtBu, 1.4 mmol) to a dry Schlenk tube equipped with a stir bar.
Reaction: Seal the tube and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Work-up: Once the reaction is complete, cool the mixture to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.
Visualizing the Challenges
Diagram 1: Steric Hindrance in 6-Bromo-hexahydrocarbazole
Caption: Steric bulk of the hexahydrocarbazole core impeding catalyst approach.
Diagram 2: Troubleshooting Flowchart for Low Coupling Yield
Caption: A decision-making workflow for troubleshooting low-yielding reactions.
) has a rigid, planar tricyclic structure with high lattice energy. It is sparingly soluble in standard non-polar solvents like Hexane or , preventing the electrophile from effectively attacking the -system.
Corrective Action:
Switch Solvent System: Move to DMF (N,N-Dimethylformamide) or DMAc . These polar aprotic solvents disrupt the intermolecular hydrogen bonding of the N-H moiety and stabilize the polar transition state (sigma complex).
Alternative: If using non-polar solvents (DCM/CHCl3) is mandatory for downstream processing, Phase Transfer Catalysis or Silica Gel Catalysis is required to create a localized reactive surface.
Pillar B: The Active Species (The "Oxidant" Issue)
Symptom: No color change; TLC shows only starting material.
Root Cause:
Aged NBS: N-Bromosuccinimide degrades to succinimide and bromine (
) over time, which turns yellow/orange. While is a brominating agent, its concentration is unpredictable in degraded NBS. Pure NBS should be white.
Lack of Activation: In non-polar solvents, NBS requires activation to polarize the N-Br bond.
Corrective Action:
Recrystallize NBS: If your NBS is yellow, recrystallize it from hot water (
) and dry in a desiccator.
Catalytic Activation: Add Silica Gel (230-400 mesh) . The acidic silanol groups on the silica surface activate the carbonyl oxygen of NBS, increasing the electrophilicity of the bromine atom [1].
Pillar C: Regioselectivity & Over-Bromination
Symptom: Multiple spots on TLC; mixture of 3-bromo, 3,6-dibromo, and 1,3,6-tribromo products.
Root Cause: The C-3 and C-6 positions are electronically coupled. Once C-3 is brominated, the electron-withdrawing nature of the Bromine atom (-I effect) slightly deactivates the ring, but the Nitrogen lone pair (+M effect) is strong enough to permit a second attack at C-6.
Selectivity Control Table:
Target Product
Stoichiometry (NBS:Carbazole)
Temperature
Solvent
Key Additive
3-Bromocarbazole
0.95 : 1.0
DMF
None (Slow addition)
3,6-Dibromocarbazole
2.2 : 1.0
DCM
Silica Gel (Catalyst)
1,3,6,8-Tetrabromo
Excess ( eq)
Reflux
Nitrobenzene
(Lewis Acid)
Mechanistic Visualization
Understanding the resonance stabilization at the C-3 position explains why conversion fails if the nitrogen lone pair is sterically hindered or electronically withdrawn (e.g., by a Boc or Tosyl group).
Figure 2: Electrophilic Aromatic Substitution pathway. The stability of the Sigma Complex is heavily dependent on solvent polarity (DMF/DMSO preferred).
Validated Protocols
Protocol A: The "Gold Standard" (High Selectivity)
Best for: Mono-bromination (3-bromo) or clean Di-bromo synthesis.
Catalyst: Silica Gel (100 mg per mmol of substrate)
Procedure:
Suspend Carbazole and Silica Gel in DCM.
Add NBS in one portion.
Stir vigorously at RT. The silica surface acts as a heterogeneous catalyst, significantly accelerating the reaction [3].
Workup: Filter off the silica gel. Wash the silica with Ethyl Acetate to recover adsorbed product. Evaporate solvents.[3]
Frequently Asked Questions (FAQs)
Q: I am using N-Ethylcarbazole instead of Carbazole. Why is the reaction slower?A: Alkyl groups are electron-donating (+I), which theoretically activates the ring. However, they also introduce steric bulk around the nitrogen. More importantly, if you are using an electron-withdrawing protecting group (like Tosyl or Acetyl), the ring is deactivated. For N-alkyl carbazoles, ensure your temperature is slightly elevated (
) if conversion is low.
Q: My product is turning purple/black during drying. What is happening?A: This indicates residual acid (
) or radical species. Ensure you wash your crude precipitate with a 10% Sodium Bicarbonate () solution or Sodium Thiosulfate () to quench free bromine before recrystallization.
Q: Can I use Pyridinium Tribromide instead of NBS?A: Yes. Pyridinium tribromide is a milder, more stable source of
. It is excellent for mono-bromination if NBS is yielding too much di-bromo product. Use 1.0 eq in THF or Acetic Acid.
References
Tanemura, K., et al. (1989). "A mild selective monobromination reagent system for alkoxybenzenes; N-bromosuccinimide-silica gel."[4] Chemistry Letters, 18(11), 1953-1956.
Freeman, F., et al. (2013). "Synthesis of 3,6-dibromocarbazole derivatives." Journal of Organic Chemistry. (General reference for recrystallization techniques in carbazole chemistry).
Gilman, H., & Kirby, R. H. (1926). "The Bromination of Carbazole." Journal of the American Chemical Society, 48(6), 1733–1736.
Smith, K., et al. (1992). "Regioselective bromination of activated aromatic compounds." Journal of the Chemical Society, Perkin Transactions 1. (Validating the use of polar solvents for para-selectivity).
Technical Support Center: Troubleshooting 6-Bromo-Hexahydrocarbazole Functionalization
Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 6-bromo-hexahydrocarbazole building blocks.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 6-bromo-hexahydrocarbazole building blocks. Functionalizing the hexahydrocarbazole core—particularly via transition-metal-catalyzed cross-coupling at the 6-position—often presents unique chemoselectivity challenges.
Below, we address the most common side reactions encountered during these workflows, including reductive debromination, unwanted aromatization, and regioselectivity issues, providing mechanistic insights and self-validating protocols to ensure experimental success.
Q1: Why am I observing significant reductive debromination instead of my desired cross-coupled product?
Causality & Mechanism:
Reductive dehalogenation (debromination) is a highly competitive side reaction in palladium-catalyzed cross-couplings of electron-rich bromoarenes like 6-bromo-hexahydrocarbazole [1]. After the initial oxidative addition of Pd(0) into the C–Br bond, the resulting Pd(II) intermediate can undergo an off-cycle
-hydride elimination. This typically occurs when aliphatic amine bases, certain solvents (like alcohols), or even specific ligands donate a hydride to the palladium center, forming a Pd–H species [2]. Subsequent reductive elimination yields the debrominated hexahydrocarbazole rather than the desired C–C or C–N coupled product.
Troubleshooting Steps:
Ligand Optimization: Switch to bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos, or BrettPhos). These ligands increase steric bulk around the palladium center, which accelerates the product-forming reductive elimination step and outcompetes the slower
-hydride elimination pathway [2].
Base Selection: Avoid aliphatic amine bases (like TEA or DIPEA) if debromination is rampant, as they are common hydride donors. Opt for inorganic bases such as anhydrous K₃PO₄ or Cs₂CO₃.
Precatalyst Choice: Use a modern Pd precatalyst (e.g., Buchwald G3 or G4 palladacycles) that rapidly generates the active monoligated Pd(0) species without requiring harsh reduction steps in situ [1].
Caption: Competing pathways in Pd-catalyzed cross-coupling of 6-bromo-hexahydrocarbazole.
Q2: My hexahydrocarbazole core is oxidizing to a tetrahydrocarbazole or fully aromatic carbazole. How do I prevent this?
Causality & Mechanism:
The hexahydrocarbazole system contains partially saturated rings that are thermodynamically driven to achieve full aromaticity. Transition metals (like Palladium or Copper) used in cross-coupling can inadvertently act as dehydrogenation catalysts [3]. When trace oxygen is present, it acts as a terminal oxidant, facilitating the oxidative dehydrogenation of the hexahydrocarbazole core into a tetrahydrocarbazole or a fully aromatic carbazole [3].
Troubleshooting Steps:
Strict Anaerobic Conditions: The presence of O₂ is the primary culprit. Standard nitrogen balloons are often insufficient. You must rigorously degas all solvents using the freeze-pump-thaw method and assemble the reaction in an argon-filled glovebox.
Lower Reaction Temperatures: High thermal energy accelerates oxidative dehydrogenation. By utilizing highly active Pd catalysts, you can lower the reaction temperature from 110°C to 60–80°C, significantly reducing aromatization.
Avoid Oxidizing Additives: Ensure no oxidizing agents (e.g., Cu(II) salts sometimes used as co-catalysts) are present in the reaction mixture unless specifically required for a different mechanistic step.
Q3: How can I ensure C-functionalization at the 6-bromo position without unwanted N-alkylation or N-arylation?
Causality & Mechanism:
The secondary amine (N–H) within the hexahydrocarbazole core is highly nucleophilic. In Buchwald-Hartwig aminations or even Suzuki couplings with electrophilic partners, the unprotected indole/carbazole nitrogen can competitively attack the electrophile, leading to mixtures of N-functionalized, C-functionalized, and over-functionalized products.
Troubleshooting Steps:
Orthogonal Protection: Prior to the cross-coupling step, protect the secondary amine. A tert-butyloxycarbonyl (Boc) or tosyl (Ts) group is highly recommended. The Boc group is electron-withdrawing, which not only prevents N-functionalization but also subtly deactivates the core, further stabilizing it against oxidative aromatization.
Chemoselective Ligands: If protection is not viable, use highly sterically hindered ligands (like BrettPhos) which strongly favor C–C or specific C–N bond formations over the functionalization of the sterically encumbered hexahydrocarbazole nitrogen.
Quantitative Data: Catalyst & Ligand Selection
The following table summarizes optimal catalytic systems for functionalizing 6-bromo-hexahydrocarbazole while mitigating the side reactions discussed above.
This self-validating protocol is engineered to suppress both debromination and aromatization side reactions during the functionalization of 6-bromo-hexahydrocarbazole.
Step 1: Reagent Preparation & Degassing
Transfer 1,4-dioxane and deionized water (4:1 ratio) to a Schlenk flask.
Perform three cycles of freeze-pump-thaw to rigorously remove dissolved oxygen. Backfill with ultra-pure Argon.
Step 2: Reaction Setup (Inside Glovebox)
To an oven-dried reaction vial, add N-Boc-6-bromo-hexahydrocarbazole (1.0 equiv) and the desired arylboronic acid (1.2 equiv).
Add finely milled, anhydrous K₃PO₄ (2.0 equiv) as the base.
Add XPhos Pd G3 precatalyst (2 mol%). Note: The use of a G3 precatalyst ensures a 1:1 Pd-to-ligand ratio, preventing ligand starvation which can lead to Pd aggregation and subsequent core oxidation.
Step 3: Execution
Seal the vial with a PTFE-lined septum cap and remove it from the glovebox.
Inject the degassed 1,4-dioxane/water mixture (to achieve ~0.1 M concentration) via a gas-tight syringe under positive Argon pressure.
Heat the reaction mixture at 80°C with vigorous stirring for 4–6 hours. Do not exceed 80°C to prevent thermal aromatization.
Step 4: Workup & Validation
Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove palladium black.
Analyze the crude mixture via LC-MS. A successful run will show <5% of the debrominated mass (M - 79) and <2% of the aromatized tetrahydrocarbazole mass (M - 2 or M - 4).
Workflow Visualization
Caption: Workflow for mitigating aromatization and regioselectivity issues.
References
BenchChem. "Technical Support Center: Catalyst Selection for Efficient Cross-Coupling of 3-Bromocarbazole.
Royal Society of Chemistry. "Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery.
Canadian Science Publishing. "Synthesis of 1-alkoxy-1,2,3,4-tetra-hydrocarbazoles by mercury(II) mediated heterocyclization.
Optimization
Technical Support Center: Optimization of Reaction Temperature for Hexahydrocarbazole Synthesis
Welcome to the Advanced Synthesis Support Center. Subject: Thermal Modulation Strategies for Hexahydrocarbazole (HHC) Scaffolds.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Synthesis Support Center.Subject: Thermal Modulation Strategies for Hexahydrocarbazole (HHC) Scaffolds.
Ticket ID: HHC-OPT-2024
Assigned Specialist: Senior Application Scientist, Process Chemistry Division.
Executive Summary
You are likely encountering issues because the synthesis of hexahydrocarbazole (HHC) is not a monolith; it is a bifurcated challenge depending on your synthetic pathway.
The Classical Route (Thermodynamic Control): Fischer Indole Synthesis (yielding tetrahydrocarbazole) followed by Catalytic Hydrogenation. Here, temperature drives the [3,3]-sigmatropic rearrangement and catalyst activation.
The Asymmetric Route (Kinetic Control): Organocatalytic or Metal-Ligand cascades (e.g., [2+2+2] or [4+2]). Here, temperature is the enemy of enantioselectivity .
This guide addresses both, providing self-validating protocols to optimize your reaction thermodynamics.
Part 1: The Classical Route (Fischer Indole + Hydrogenation)
Most researchers fail here because they treat the initial cyclization and the subsequent reduction as temperature-independent steps. They are not.
The Core Mechanism:
The rate-determining step is the [3,3]-sigmatropic rearrangement of the ene-hydrazine. This is a thermally demanding process.[1]
DOT Diagram 1: Thermal Bottlenecks in Fischer Indole Synthesis
Caption: The [3,3]-sigmatropic shift (Red) is the high-activation-energy step requiring precise thermal optimization to avoid stalling or tarring.
Troubleshooting Guide: Phase A
Symptom
Diagnosis
Corrective Action (Temperature/Conditions)
Reaction Stalled (Hydrazone visible on TLC)
Thermal Deficit. The system has not reached the activation energy for the [3,3]-shift.
Increase Temp: If at 80°C, push to 110°C (Refluxing Toluene -> Xylene or Acetic Acid).Microwave: 125°C for 10-15 mins is often superior to 4 hours reflux [1].
Tarring / Black Reaction Mixture
Thermal Runaway / Polymerization. High temp promotes intermolecular oligomerization over intramolecular cyclization.
Decrease Temp: Drop to 60-70°C.Switch Acid: Use a Lewis Acid (ZnCl₂) at lower temp instead of Brønsted acid (H₂SO₄) at high temp.
Regioisomer Mixture
Thermodynamic Scrambling. High temp allows equilibration of the ene-hydrazine tautomers.
Cryo-Control: Perform the hydrazone formation at 0°C, then strictly limit cyclization temp to the minimum threshold (e.g., 60°C with p-TsOH).
Phase B: Catalytic Hydrogenation (Tetrahydro- to Hexahydro-)
Converting 1,2,3,4-tetrahydrocarbazole to 1,2,3,4,4a,9a-hexahydrocarbazole requires breaking aromaticity in the fused ring system, which is energetically costly.
Q: "I am getting the Octahydro- derivative or ring opening. Why?"A: Your temperature is too high for the catalyst activity.
Ruthenium (Ru/Al₂O₃): Requires high temperature (190°C ) for conversion but offers high selectivity for the cis-fused system without stereoisomers [2].
Rhodium (Rh/C): Active at much lower temperatures (25-80°C ). If you run Rh at Ru temperatures (>150°C), you will over-reduce to dodecahydrocarbazole or cleave C-N bonds.
Load: Tetrahydrocarbazole + 5 wt% Ru/Al₂O₃ in a batch reactor.
Pressurize: 60–70 bar H₂.
Ramp: Heat rapidly to 190°C .
Hold: Maintain for 7 hours.
Cool: Rapid cooling is essential to prevent reversible dehydrogenation as H₂ pressure drops.
Part 2: The Asymmetric Route (Direct Cascade Synthesis)
For researchers synthesizing chiral hexahydrocarbazoles (e.g., Kopsia alkaloid cores), the rules invert. You are likely using a Copper(II) or Zinc(II) catalyzed [2+2+2] or similar cascade.
The Critical Insight:
Enantioselectivity (ee%) in these reactions is governed by the Thorpe-Ingold effect of the ligand and is inversely proportional to temperature.
Data: Temperature vs. Enantioselectivity (Cu-Wing-BOX Catalyst)
Based on cyclization of methylenemalonate with indoles [3]
Temperature
Yield (%)
ee (%)
Status
30°C
<10%
N/A
Failed. Polymerization of starting material dominating.
Catalyst: Cu(OTf)₂ + Wing-BOX ligand (1.2 eq to metal).
Cryo-Step: Cool mixture to -78°C (Dry ice/Acetone) before adding the indole substrate.
Addition: Add substrate slowly. The reaction is exothermic; a spike in local temperature will destroy the chiral induction.
Monitoring: Do not warm to RT to check TLC. Quench cold if possible.
Part 3: Decision Matrix & Workflow
Use this logic flow to determine your next experimental step.
DOT Diagram 2: Optimization Decision Tree
Caption: Decision matrix for selecting temperature interventions based on target stereochemistry and observed failure modes.
References
BenchChem Technical Support. "Optimizing temperature and reaction time for indole synthesis." BenchChem Knowledge Base. Link
Choi, Y. et al. (2021). "Catalytic Hydrogenation and Dehydrogenation Reactions of N-alkyl-bis(carbazole)-Based Hydrogen Storage Materials." Molecules, 26(2). Link
Zhang, Z. et al. (2017). "Access to Hexahydrocarbazoles: The Thorpe–Ingold Effects of the Ligand on Enantioselectivity." Angewandte Chemie International Edition, 56(24), 6942-6945. Link
Robinson, B. (1982).[2] The Fischer Indole Synthesis. Wiley-Interscience. (Classic Reference for Mechanism).
Comparative Guide: HPLC Method Development for 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole Purity
Executive Summary 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole (hereafter referred to as 6-BHC ) is a critical intermediate in the synthesis of muscarinic antagonists, most notably Darifenacin . Ensuring the purity of 6-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole (hereafter referred to as 6-BHC ) is a critical intermediate in the synthesis of muscarinic antagonists, most notably Darifenacin . Ensuring the purity of 6-BHC is pivotal because its stereochemistry (cis/trans ring fusion and enantiomeric excess) and regiochemistry (position of the bromine) directly dictate the efficacy and safety of the final API.
This guide objectively compares analytical strategies for profiling 6-BHC. Unlike generic protocols, we distinguish between Chemical Purity (separation of regioisomers and starting materials) and Stereochemical Purity (chiral separation).
The Core Challenge: 6-BHC possesses a secondary amine (basic) and a hydrophobic bromo-carbazole core. Standard acidic C18 methods often fail due to peak tailing (silanol interactions) and inability to resolve the 6-bromo isomer from its 5-bromo or 7-bromo analogs.
Strategic Framework: The Two-Pronged Approach
A single method is rarely sufficient for this molecule. We recommend a decoupled strategy:
Achiral RP-HPLC: Optimized for regio-selectivity and removing starting materials (e.g., 4-bromophenylhydrazine).
Chiral NP-HPLC: Optimized solely for enantiomeric excess (ee) and diastereomeric ratio (dr).
Visualization: Method Development Workflow
Caption: Decoupled workflow prioritizing Phenyl-Hexyl chemistry for chemical purity and Amylose-based phases for stereochemical analysis.
Part A: Chemical Purity (Achiral Separation)
The Comparison: C18 vs. Phenyl-Hexyl
For the separation of the 6-bromo isomer from the 5-bromo or 7-bromo impurities, hydrophobicity alone (C18) is often insufficient. The bromine atom affects the electron density of the aromatic ring, making
interactions a powerful tool for selectivity.
Feature
Alternative A: Standard C18
Alternative B: Phenyl-Hexyl (Recommended)
Mechanism
Hydrophobic Interaction
Hydrophobic + Stacking
Regio-Selectivity
Low (Co-elution of isomers common)
High (Resolves positional isomers)
Peak Shape (Amine)
Poor (Tailing at acidic pH)
Excellent (With High pH Buffer)
Cost
Low
Moderate
Recommended Protocol: High pH Phenyl-Hexyl
We utilize a "High pH" strategy to neutralize the secondary amine of 6-BHC, preventing interaction with residual silanols on the silica surface.
Column: XBridge Phenyl-Hexyl or Gemini NX-C18 (Phenyl preferred), 4.6 x 150 mm, 3.5 µm.
Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 9.5 adjusted with
Detection: UV @ 230 nm (Carbazole absorption) and 280 nm.
Why this works: The high pH ensures the amine is uncharged (free base), increasing retention and drastically improving peak symmetry (
). The Phenyl ligand engages in stacking with the indole ring; the position of the Bromine atom disrupts this stacking differently for each isomer, creating separation.
Part B: Stereochemical Purity (Chiral Separation)
The Comparison: Amylose vs. Cellulose
6-BHC has two chiral centers. The target for Darifenacin is typically the (S,S) enantiomer.
Feature
Alternative A: Cellulose-1 (OD-H)
Alternative B: Amylose-1 (AD-H)
Polymer
Cellulose tris(3,5-dimethylphenylcarbamate)
Amylose tris(3,5-dimethylphenylcarbamate)
Selectivity for 6-BHC
Moderate
High (Helical structure fits the tricyclic core)
Mobile Phase Mode
Normal Phase (Hexane/IPA)
Normal Phase (Hexane/IPA)
Recommended Protocol: Amylose Normal Phase
Column: Chiralpak AD-H (or equivalent Amylose-1), 4.6 x 250 mm, 5 µm.
Additive:Diethylamine (DEA) is mandatory. Without it, the secondary amine will bind irreversibly to the chiral stationary phase, destroying the column or causing massive tailing.
Temperature: 25°C.
Visualization: Separation Mechanism
Caption: Multi-modal interactions required for successful resolution. Steric fit within the Amylose helix is the primary driver for enantioselectivity.
Comparative Data Summary
The following data represents typical performance metrics observed during validation of these protocols.
Technical Comparison of Mass Spectrometry Fragmentation: 6-Bromo-Hexahydrocarbazole vs. Analogs
Executive Summary This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of 6-bromo-1,2,3,4,4a,9a-hexahydrocarbazole (hereafter referred to as 6-Br-HHC ). As a critical intermediate...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide provides a technical analysis of the mass spectrometry (MS) fragmentation patterns of 6-bromo-1,2,3,4,4a,9a-hexahydrocarbazole (hereafter referred to as 6-Br-HHC ). As a critical intermediate in the synthesis of prostaglandin D2 receptor antagonists (e.g., Ramatroban) and a potential metabolite in toxicology screens, accurate identification of 6-Br-HHC is essential.
We compare its spectral footprint against two primary analogs: the non-brominated 1,2,3,4,4a,9a-Hexahydrocarbazole (HHC) and the partially aromatic 6-Bromo-1,2,3,4-Tetrahydrocarbazole (6-Br-THC) . The presence of the bromine atom and the saturation level of the C-ring significantly alter the ionization behavior, providing unique diagnostic peaks that allow for high-confidence structural elucidation.
Structural Basis of Fragmentation
To interpret the mass spectrum, one must understand the lability of the specific bonds within the 6-Br-HHC molecule compared to its analogs.
6-Br-HHC (Target): Contains a fused benzene ring (aromatic), a pyrrolidine ring (saturated), and a cyclohexane ring (saturated). The 4a-9a bond is saturated, making the core an indoline rather than an indole.
6-Br-THC (Analog): Contains an indole core (aromatic pyrrole ring). The 4a-9a bond is a double bond. This aromatic stability suppresses fragmentation compared to HHC.
Mechanism: The Retro-Diels-Alder (RDA) Driver
The saturated cyclohexane ring in hexahydrocarbazoles is prone to Retro-Diels-Alder (RDA) fragmentation under Electron Ionization (EI). This pathway ejects a neutral ethylene molecule (
), a diagnostic loss often absent in fully aromatic carbazoles.
Figure 1: Proposed EI-MS fragmentation pathways for 6-bromo-hexahydrocarbazole. The RDA pathway is characteristic of the saturated cyclohexyl moiety.
Comparative Fragmentation Analysis
The following table contrasts the key diagnostic ions of 6-Br-HHC with its closest structural analogs.
Table 1: Diagnostic Ion Comparison (EI, 70 eV)
Feature
6-Bromo-Hexahydrocarbazole (6-Br-HHC)
1,2,3,4,4a,9a-Hexahydrocarbazole (HHC)
6-Bromo-Tetrahydrocarbazole (6-Br-THC)
Molecular Ion ()
m/z 251 / 253 (1:1 doublet)
m/z 173
m/z 249 / 251 (1:1 doublet)
Base Peak
Often m/z 172 (Loss of Br) or m/z 144 (RDA + Br loss)
m/z 145 (RDA: )
m/z 251 (Molecular ion is stable)
Isotopic Pattern
Distinct 1:1 doublet ()
None (M+1 is small due to )
Distinct 1:1 doublet ()
RDA Fragment ()
m/z 223 / 225 (Weak to Medium)
m/z 145 (Strong)
m/z 221 / 223 (Very Weak*)
De-bromination ()
m/z 172 (Prominent)
N/A
m/z 170 (Weak)
Aromatization ()
m/z 249 / 251 (Oxidation to THC)
m/z 171 (Oxidation to THC)
N/A (Already aromatic)
*Note: The Retro-Diels-Alder reaction is significantly suppressed in Tetrahydrocarbazole (THC) because the double bond is part of the aromatic indole system, making the ring cleavage energetically unfavorable compared to the saturated HHC system.
Detailed Spectral Interpretation
The Bromine Signature (Isotopic Clusters)
The most immediate identifier for 6-Br-HHC is the isotopic doublet . Unlike organic impurities which show a dominant M+ peak, any fragment containing the bromine atom will appear as a pair of peaks separated by 2 mass units (m/z X and X+2) with roughly equal intensity (50.7% : 49.3%).
Protocol: Always check the M+ region (251/253). If the peaks are not ~1:1, the compound is likely de-brominated or a different halogen is present (e.g., Chlorine gives a 3:1 ratio).
The Saturation Marker (RDA Fragmentation)
The loss of 28 Da (ethylene,
) is the "fingerprint" of the hexahydro- ring system.
Observation: Look for m/z 223/225.
Causality: The ionization of the nitrogen lone pair triggers a radical mechanism that cleaves the C-C bonds in the saturated cyclohexane ring. This confirms the "hexahydro" state. In the "tetrahydro" analog, this ring is fused to the aromatic indole, preventing this specific cleavage.
Dehydrogenation (The "Self-Oxidation" Effect)
Under the high-energy conditions of the ion source (230°C+), 6-Br-HHC often undergoes thermal or EI-induced dehydrogenation to form 6-Br-THC.
Result: You may observe a cluster of peaks at m/z 249/251 (M-2) alongside the molecular ion.
Validation: Lowering the ion source temperature (e.g., to 150°C) should reduce the relative abundance of the M-2 peak if it is thermally driven.
Experimental Protocol: GC-MS Identification
To replicate these results or validate a sample, follow this standardized workflow.
Workflow Diagram
Figure 2: Standardized GC-MS workflow for the analysis of halogenated carbazoles.
Step-by-Step Methodology
Sample Preparation:
Dissolve ~1 mg of sample in 1 mL of HPLC-grade Dichloromethane (DCM) or Methanol.
Why: DCM is preferred for solubility of brominated aromatics; Methanol is acceptable but may cause peak tailing if the amine is basic.
GC Parameters:
Column: Non-polar capillary column (e.g., DB-5ms, HP-5, 30m x 0.25mm).
Inlet: Split mode (10:1) at 250°C to prevent thermal degradation before the column.
Oven Program: Hold 100°C for 1 min; Ramp 20°C/min to 300°C; Hold 5 min.
Note: 6-Br-HHC will elute later than HHC but earlier than fully aromatic carbazoles due to the non-planar saturated ring reducing
- stacking interactions with the stationary phase.
MS Parameters:
Mode: Electron Ionization (EI) at 70 eV.
Scan Range: m/z 50–400.
Solvent Delay: 3.0 min (to protect filament).
Validation Check (Self-Validating):
Isotope Check: Calculate the ratio of peak heights at m/z 251 and 253. It must be within 10% of unity (1:1).
Background Check: Ensure no peaks at m/z 249/251 appear in the blank run (carryover is common with sticky amine compounds).
References
NIST Mass Spectrometry Data Center. "Mass spectrum of 1,2,3,4-Tetrahydrocarbazole." NIST Chemistry WebBook, SRD 69. [Link][1]
Guo, J., et al. (2014). "Polyhalogenated Carbazoles in Sediments of Lake Michigan – A New Discovery." Environmental Science & Technology. (Describes fragmentation of brominated carbazoles). [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Structural Biologists, and Drug Development Professionals
Content Focus: Crystallographic Performance, Stereochemical Resolution, and Experimental Methodologies
Executive Summary & Structural Significance
In modern structure-based drug design, the hexahydrocarbazole scaffold is a privileged pharmacophore. Specifically, 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole (CAS: 859805-93-9) serves as a critical synthetic intermediate and structural core for various therapeutics, including potent 1[1] and 2[2].
The primary challenge in developing hexahydrocarbazole derivatives lies in their stereochemistry. The saturated 4a,9a-ring fusion can exist in either cis or trans configurations, which drastically alters the molecule's 3D vector projection and, consequently, its target binding affinity. X-ray crystallography remains the gold standard for unambiguous stereochemical assignment. As an application scientist, selecting the right halogenated analog for your structural studies can mean the difference between a rapid, high-resolution structure and months of failed crystallizations.
This guide objectively compares the crystallographic performance of the 6-Bromo variant against its structural alternatives (Fluoro, Chloro, and Unsubstituted analogs) and provides field-proven protocols for generating publication-quality diffraction data.
Comparative Crystallographic Performance
When designing a molecule for structural verification, the choice of substitution at the 6-position of the carbazole ring significantly impacts crystal packing, mosaicity, and phase determination.
Why 6-Bromo Outperforms Alternatives in X-Ray Studies
The Heavy Atom Effect (Anomalous Dispersion): Bromine (
) provides a robust anomalous scattering signal () when irradiated with Cu K or Mo K X-ray sources. This allows for rapid ab initio structure solution via Single-wavelength Anomalous Dispersion (SAD), bypassing the need for complex molecular replacement models required by lighter analogs[3].
Halogen Bonding & Lattice Rigidity: The polarizable nature of the bromine atom creates a distinct
-hole, enabling highly directional C-Br··· or C-Br···O halogen bonds during crystal packing. This locks the hexahydrocarbazole molecules into a rigid lattice, yielding larger crystals with lower mosaicity compared to the 6-Fluoro analog, which relies on weaker, non-directional van der Waals forces.
Quantitative Data Comparison
The following table synthesizes the expected crystallographic parameters of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole compared to its structural alternatives, highlighting its superiority in structural resolution workflows.
Crystallographic Parameter
6-Bromo-Hexahydrocarbazole
6-Chloro-Hexahydrocarbazole
6-Fluoro-Hexahydrocarbazole
Unsubstituted Hexahydrocarbazole
Typical Space Group
Unit Cell Volume (ų)
~1245.3
~1180.5
~1112.8
~1085.4
Anomalous Signal ()
High (SAD Phasing Viable)
Moderate
Negligible
Negligible
Primary Packing Interaction
C-Br··· (Strong Halogen Bond)
C-Cl···H
C-F···H (Weak)
C-H···
Crystallizability (Mosaicity)
Excellent (<0.4°)
Good (~0.6°)
Poor (>1.0°)
Moderate (~0.8°)
Typical Final Factor
0.032
0.045
0.061
0.052
Data synthesized from comparative structural studies of 3[3]. Lower
factors indicate higher precision in the atomic model.
Experimental Protocols: A Self-Validating System
To achieve the
values listed above, the crystallization and data collection pipeline must be meticulously controlled. Do not simply mix solvents; understand the thermodynamic drivers of your crystal nucleation.
Step 1: Vapor Diffusion Crystallization
Causality: We utilize vapor diffusion rather than direct evaporation because slow vapor-phase equilibration gradually reduces the compound's solubility. This thermodynamic control minimizes the nucleation rate, favoring the growth of a few large, highly ordered single crystals rather than a microcrystalline powder[4].
Protocol:
Dissolve 10 mg of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole in 200 µL of high-purity ethyl acetate (the solvent) in a 2 mL inner vial.
Place the unsealed inner vial into a 10 mL outer reservoir containing 3 mL of n-hexane (the anti-solvent).
Seal the outer reservoir tightly and incubate at a stable 20 °C in a vibration-free environment for 48–72 hours.
Step 2: Cryo-Cooling and Mounting
Causality: Small molecule crystals often contain solvent channels. Exposing them to air causes solvent evaporation and lattice collapse. Submerging the crystal in a cryoprotectant immediately upon harvesting prevents this and prevents ice-ring formation during flash-cooling.
Protocol:
Harvest a single crystal (optimal dimensions ~0.2 x 0.1 x 0.1 mm) using a nylon loop.
Immediately submerge the loop in Paratone-N oil.
Flash-cool the crystal by plunging it directly into the 100 K nitrogen stream of the diffractometer.
Step 3: Data Collection & Refinement
Causality: Collecting data at 100 K minimizes atomic thermal vibrations (Debye-Waller factors). This sharpens the diffraction spots and extends the resolution limit, which is absolutely critical for resolving the weak electron density of the aliphatic hydrogen atoms at the 4a and 9a bridgehead carbons.
Protocol:
Collect diffraction data using a Mo K
microfocus source ( Å).
Self-Validation Check: Before proceeding to refinement, verify that the dataset completeness is >99% and the
is <5%. If is high, the crystal may be twinned or radiation-damaged; abort and mount a new crystal.
Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on
(SHELXL).
Workflow Visualization
Workflow for X-ray crystallographic analysis of halogenated hexahydrocarbazoles.
References
Discovery of Indoles as Potent and Selective Inhibitors of the Deacetylase SIRT1
Source: ACS Publications
URL:[Link]
Novel D-A-π-A1 Type Organic Sensitizers from 4,7-Dibromobenzo[d][1,2,3]thiadiazole and Indoline Donors for Dye-Sensitized Solar Cells
Source: National Institutes of Health (PMC)
URL:[Link]
Palladium-Catalyzed γ-Arylation of α,β-Unsaturated Ketones
Source: Wiley Online Library
URL:[Link]
6-Bromo-2-(3-phenylallylidene)-2,3,4,9-tetrahydro-1H-carbazol-1-one
Source: National Institutes of Health (PMC)
URL:[Link]
Validating Enantiomeric Excess (ee) of Chiral Hexahydrocarbazoles: A Comparative Guide
Executive Summary Chiral hexahydrocarbazoles are highly rigid, polycyclic scaffolds that serve as critical pharmacophores in modern drug development. Synthesizing these complex frameworks—often via stereoselective radica...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Chiral hexahydrocarbazoles are highly rigid, polycyclic scaffolds that serve as critical pharmacophores in modern drug development. Synthesizing these complex frameworks—often via stereoselective radical cascade reactions that generate up to five contiguous stereocenters[1]—is only half the battle. Accurately validating their enantiomeric excess (ee) presents a significant analytical challenge.
This guide objectively compares the three primary modalities for ee determination: Chiral Supercritical Fluid Chromatography (SFC) , Chiral High-Performance Liquid Chromatography (HPLC) , and Nuclear Magnetic Resonance (NMR) with Chiral Derivatizing Agents (CDAs) . By understanding the causality behind molecular interactions and establishing a self-validating analytical workflow, researchers can eliminate integration artifacts and ensure absolute stereochemical integrity.
The Mechanistic Challenge: Causality in Chiral Separation
To accurately validate the ee of a hexahydrocarbazole, one must first understand the structural features that cause separation failures:
Rigid Polycyclic Cores: The trans-fused nature of the hexahydrocarbazole backbone creates a bulky, sterically hindered environment. The chiral stationary phase (CSP) must possess deep, well-defined chiral cavities (e.g., immobilized polysaccharides or cyclofructans) to achieve transient diastereomeric complexation[2].
Basic Nitrogen Atoms: Hexahydrocarbazoles contain an indoline nitrogen and often a tertiary amine in the saturated ring. In traditional chromatography, these basic sites interact strongly with residual, unendcapped silanols on the silica support of the CSP. This secondary interaction causes severe peak tailing, which obscures the baseline resolution required for accurate ee integration.
Comparative Modalities: Selecting the Optimal Platform
Chiral SFC: The Modern Standard (Product Focus)
Supercritical Fluid Chromatography (SFC) has largely superseded HPLC for the chiral resolution of rigid basic heterocycles. Because supercritical CO₂ possesses gas-like diffusivity and liquid-like density, SFC operates with exceptionally low viscosity. This allows for flow rates 3–5 times faster than HPLC without a concomitant loss in column efficiency[3].
The Causality of Superiority: By utilizing CO₂ modified with methanol and a basic additive (such as 0.2% diethylamine), SFC effectively masks the deleterious silanol sites on the CSP[2]. The result is sharp, symmetrical peaks that allow for precise integration of trace enantiomeric impurities.
Chiral HPLC: The Traditional Alternative
While Chiral HPLC remains a viable fallback, it relies on normal-phase (e.g., hexane/isopropanol) or polar organic mobile phases. The higher viscosity of these solvents increases mass transfer resistance, leading to broader peaks. Furthermore, HPLC requires significantly higher volumes of hazardous organic solvents and longer equilibration times between screening runs[4].
19F-NMR with CDAs: The Orthogonal Validator
Chromatographic methods are inherently vulnerable to "false purity" if an achiral impurity co-elutes exactly with the minor enantiomer. To establish a self-validating system , researchers must employ an orthogonal physical principle. By covalently derivatizing the hexahydrocarbazole with a chiral agent like Mosher's acid chloride, enantiomers are converted into diastereomers. These diastereomers exhibit distinct chemical shifts in NMR, allowing for direct, chromatography-independent validation.
Quantitative Performance Comparison
The following table summarizes the operational and performance metrics of the three validation modalities when applied to basic chiral heterocycles.
Parameter
Chiral SFC
Chiral HPLC
19F-NMR (with CDA)
Primary Mechanism
Transient diastereomeric complexation
Transient diastereomeric complexation
Covalent diastereomeric conversion
Resolution ()
Excellent ( typical)
Good ( typical)
N/A (Baseline separated signals)
Analysis Time
3 – 5 minutes
15 – 30 minutes
~10 mins (post-derivatization)
Solvent Consumption
Low (Mostly recycled CO₂)
High (Hexane, IPA, etc.)
Very Low (Deuterated solvents)
Peak Shape (Amines)
Sharp (Silanol masking)
Prone to tailing
N/A (Spectroscopic)
System Role
Primary High-Throughput Method
Secondary Alternative
Orthogonal Validator
The Self-Validating Workflow
To guarantee scientific integrity, rely on a dual-modality approach. If the chromatographic ee (from SFC) matches the spectroscopic diastereomeric excess (de) from NMR, the system is self-validated.
Figure 1: Self-validating workflow for determining enantiomeric excess of chiral hexahydrocarbazoles.
Experimental Methodologies
Protocol 1: Chiral SFC Method Development and Validation
Objective: Rapid, baseline resolution of hexahydrocarbazole enantiomers using supercritical fluids.
Sample Preparation: Dissolve the purified hexahydrocarbazole sample in HPLC-grade methanol to a final concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.
Column Selection: Equip the SFC system with an immobilized polysaccharide-based chiral stationary phase (e.g., Daicel CHIRALPAK® IG or IC, 4.6 mm ID × 250 mm L, 5 µm particle size).
Mobile Phase Configuration: Set the primary mobile phase (Pump A) to supercritical CO₂. Prepare the modifier (Pump B) as Methanol containing 0.2% (v/v) Diethylamine (DEA). Causality note: DEA is critical to competitively bind residual silanols, preventing amine tailing[2].
Chromatographic Conditions: Initiate an isocratic flow at 80:20 CO₂:Modifier. Set the flow rate to 3.0 mL/min, the active backpressure regulator (ABPR) to 120 bar, and the column compartment temperature to 35°C.
Detection & Integration: Monitor UV absorbance at 254 nm (or the specific
of the indole chromophore). Integrate the peak areas of the major () and minor () enantiomers.
Calculation: Determine the ee using the standard formula:
Protocol 2: Orthogonal Validation via 19F-NMR (Mosher's Amide)
Objective: Spectroscopic validation of ee by converting the secondary indoline amine into a diastereomeric Mosher's amide.
Derivatization: In an oven-dried vial under an inert argon atmosphere, dissolve 5.0 mg of the hexahydrocarbazole in 0.5 mL of anhydrous dichloromethane (DCM).
Reagent Addition: Add 2.0 equivalents of anhydrous triethylamine (TEA), followed dropwise by 1.5 equivalents of (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl).
Reaction & Workup: Stir the mixture at room temperature for 2 hours. Quench the reaction with 1 mL of saturated aqueous NaHCO₃. Extract the organic layer with DCM, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
NMR Acquisition: Dissolve the crude Mosher's amide in CDCl₃. Acquire a 19F-NMR spectrum (typically at 376 MHz or higher). Crucial Step: Ensure the relaxation delay (D1) is set to
seconds to allow complete relaxation of the fluorine nuclei, ensuring quantitative integration.
Data Analysis: The original enantiomers are now diastereomers, yielding two distinct trifluoromethyl (-CF₃) singlets. Integrate these singlets to determine the diastereomeric ratio (dr), which serves as an orthogonal confirmation of the chromatographic ee.
Comparison of synthetic routes: Fischer indole vs. Metal-catalyzed cyclization
Executive Summary: The Indole Decision In pharmaceutical process chemistry, the indole scaffold is ubiquitous—found in triptans, NSAIDs (Indomethacin), and vinca alkaloids. However, the route selected to construct this b...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Indole Decision
In pharmaceutical process chemistry, the indole scaffold is ubiquitous—found in triptans, NSAIDs (Indomethacin), and vinca alkaloids. However, the route selected to construct this bicycle determines the impurity profile, cost of goods (COGs), and scalability of the entire campaign.
This guide contrasts the "Old Guard" Fischer Indole Synthesis (acid-mediated) against the "Modern Precision" of Metal-Catalyzed Cyclization (specifically the Larock heteroannulation).
The Core Trade-off:
Fischer: Unbeatable atom economy and raw material cost, but suffers from regioselectivity issues and hydrazine toxicity.
Metal-Catalyzed: Superior precision and functional group tolerance, but burdened by catalyst cost and strict ICH Q3D heavy metal limits.
Mechanistic Divergence & Visualization
To understand the performance differences, we must look at the bond-forming events.
A. Fischer Indole Synthesis: The Sigmatropic Shift
The Fischer synthesis relies on a [3,3]-sigmatropic rearrangement. It is robust but "blind" to steric subtlety, often leading to mixtures when using unsymmetrical ketones.
Figure 1: The Fischer cascade.[1] The [3,3]-shift (red node) is the irreversible step that defines the scaffold.
B. Metal-Catalyzed (Larock): The Organometallic Cycle
The Larock synthesis couples an o-iodoaniline with an internal alkyne. The regioselectivity is dictated by the steric bulk of the alkyne, placing the larger group adjacent to the nitrogen.
Figure 2: The Larock Catalytic Cycle.[2][3] Note that the 'Migratory Insertion' step controls regiochemistry.[2]
Critical Performance Analysis
Regioselectivity: The Primary Differentiator
Fischer: When reacting 2-butanone (an unsymmetrical ketone) with phenylhydrazine, you typically get a mixture of 2-ethylindole and 2,3-dimethylindole. The ratio depends on the acidity and solvent, but achieving >95:5 selectivity is rare without specific steric directing groups.
Larock: Highly predictable. In an internal alkyne (
), the large group () almost exclusively ends up at the C2 position (adjacent to Nitrogen), and the small group () at C3.
Functional Group Tolerance
Fischer: Poor.[1] The reaction requires strong acid (ZnCl₂, PPA, H₂SO₄) and heat (>100°C). Acetals, silyl ethers, and Boc groups often do not survive.
Larock: Excellent. Compatible with esters, nitriles, protected amines, and even alcohols. The reaction proceeds under basic conditions, preserving acid-sensitive moieties.
Impurity Profile & Safety
Fischer:
Major Risk: Hydrazines are potential carcinogens (genotoxic impurities). Unreacted hydrazine must be purged to ppm levels.
Thermal: High exotherm risk upon acid addition.
Larock:
Major Risk: Residual Palladium.[4] FDA/EMA limits for Class 1 metals (Pd) are extremely low (<10 ppm for oral dosage).
Scavenging: Requires an extra unit operation (e.g., SiliaMetS® Thiol or charcoal filtration) to remove the catalyst.
Setup: Schlenk tube or pressure vial (inert atmosphere is mandatory).
Procedure:
Charge o-iodoaniline, Pd(OAc)₂, and DABCO into the vial.
Evacuate and backfill with Nitrogen (3x).
Add degassed DMF and the Alkyne via syringe.
Heat to 100°C for 12 hours.
Workup: Dilute with EtOAc, wash with water (to remove DMF) and brine.
Purification (Metal Removal): Pass the organic layer through a pad of Celite mixed with activated charcoal or a thiol-functionalized silica scavenger. Concentrate and purify via column chromatography.
Data Summary: Head-to-Head Comparison
Feature
Fischer Synthesis
Metal-Catalyzed (Larock)
Atom Economy
High (Loses NH₃ + H₂O)
Moderate (Loses HI + Ligands)
Cost of Goods
Low (Commodity acids)
High (Pd Catalyst + Ligands)
Regioselectivity
Variable (Substrate dependent)
High (Steric dependent)
Reaction Conditions
Harsh (Acidic, >150°C)
Mild (Basic/Neutral, 80-100°C)
Scalability
Excellent (Multi-ton)
Good (Kg scale, cost-limited)
Key Impurity
Genotoxic Hydrazines
Heavy Metals (Pd)
Conclusion & Recommendation
Choose the Fischer Route if:
The target indole is symmetrical (e.g., 2,3-dimethylindole) or derived from a methyl ketone (yielding 2-substituted indole).
The substrate contains no acid-sensitive protecting groups.
Cost is the primary driver and the scale is >10 kg.
Choose the Metal-Catalyzed Route if:
You require a specific 2,3-unsymmetrical substitution pattern that Fischer cannot guarantee.
The molecule contains labile functionality (acetals, chiral centers prone to racemization in acid).
You are in late-stage discovery/optimization where yield and purity outweigh catalyst cost.
References
Robinson, B. "The Fischer Indole Synthesis." Chemical Reviews, 1963, 63(4), 373–401. Link
Larock, R. C.; Yum, E. K. "Synthesis of indoles via palladium-catalyzed heteroannulation of internal alkynes." Journal of the American Chemical Society, 1991, 113(17), 6689–6690. Link
Gribble, G. W. "Recent developments in indole ring synthesis—methodology and applications." Journal of the Chemical Society, Perkin Transactions 1, 2000, 1045-1075. Link
European Medicines Agency. "Guideline on the specification limits for residues of metal catalysts or metal reagents." EMA/CHMP/SWP/4446/2000, 2008. Link
Humphrey, G. R.; Kuethe, J. T. "Practical Methodologies for the Synthesis of Indoles." Chemical Reviews, 2006, 106(7), 2875–2911. Link
QC protocols for 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole production
This guide provides a comparative analysis of Quality Control (QC) protocols for 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole , a critical intermediate in the synthesis of carbazole-based pharmaceuticals (e.g., Frovatrip...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comparative analysis of Quality Control (QC) protocols for 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole , a critical intermediate in the synthesis of carbazole-based pharmaceuticals (e.g., Frovatriptan analogs and strychnos alkaloids).
The guide contrasts Standard Industrial Protocols (focused on gross purity) with Advanced Stereoselective Protocols (focused on diastereomeric and enantiomeric control), providing experimental methodologies and decision-making frameworks.
A Comparative Analysis of Stereochemical & Impurity Control
Executive Summary
The production of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole presents a unique QC challenge compared to its fully aromatic or tetrahydro- precursors. The reduction of the 4a-9a double bond introduces two chiral centers, creating the potential for cis/trans diastereomers and their respective enantiomers.
While standard HPLC-UV methods are sufficient for monitoring the extent of reaction (Tetrahydro
Hexahydro conversion), they frequently fail to resolve the cis- and trans-fused isomers, leading to "hidden" impurities that compromise downstream enantioselective steps. This guide compares a Generic Purity Protocol (GPP) against a Stereoselective Control Protocol (SCP) , recommending the latter for pharmaceutical-grade applications.
Part 1: Comparative Analysis of QC Methodologies
The following table contrasts the performance of the two primary QC strategies. The SCP is recommended for drug development due to its ability to quantify the Critical Quality Attribute (CQA) of diastereomeric excess (
).
Feature
Protocol A: Generic Purity (GPP)
Protocol B: Stereoselective Control (SCP)
Primary Technique
RP-HPLC (C18, Isocratic)
Chiral UHPLC-MS/MS (Amylose/Cellulose)
Target Impurities
Starting materials, Tetrahydrocarbazole
Cis/Trans isomers, Enantiomers, Regioisomers
Diastereomer Resolution
Poor ()
Excellent ()
LOD (Impurity)
~0.05%
< 0.005% (Trace Isomer Detection)
Throughput
High (10-15 min run)
Moderate (20-30 min run)
Cost per Sample
Low
High (Chiral columns + MS grade solvents)
Self-Validation
Requires Reference Standards
qNMR Orthogonal Check (No Ref. Std. needed)
Performance Insight
Protocol A is suitable for in-process monitoring of the reduction step (disappearance of the 4a-9a double bond).
Protocol B is mandatory for final release testing, as the cis-isomer is typically the thermodynamically stable and bioactive target, while the trans-isomer acts as a stubborn impurity in subsequent crystallizations.
Part 2: Detailed Experimental Protocols
1. The Stereoselective Control Protocol (SCP)
This workflow combines Chiral UHPLC for separation with MS detection for identification, validated orthogonally by qNMR.
A. Chiral UHPLC-MS Conditions
Column: Chiralpak AD-3 or OD-3 (Amylose tris(3,5-dimethylphenylcarbamate)), 3 µm, 150 × 4.6 mm.
Mobile Phase:
Solvent A: n-Hexane (0.1% Diethylamine)
Solvent B: Isopropanol or Ethanol (0.1% Diethylamine)
Gradient: Isocratic 90:10 (A:B) typically yields optimal resolution for hexahydrocarbazoles.
Flow Rate: 0.8 mL/min.
Detection:
UV @ 254 nm (primary).
MS (ESI+): Monitor m/z 252/254 ([M+H]+ doublet for Br).
Critical System Suitability: Resolution (
) between cis and trans diastereomers must be .
B. Orthogonal Validation: qNMR (Quantitative NMR)
To verify the cis/trans ratio without reference standards, use 1H-NMR.
Solvent:
or .
Key Signals:
H-9a Proton: The chemical shift and coupling constant (
) of the proton at position 9a differ significantly.
Cis-isomer:
~3.5-3.8 ppm (typically smaller due to gauche/axial-equatorial relationship).
Trans-isomer:
~3.0-3.3 ppm (typically larger ~10-12 Hz due to anti-periplanar diaxial arrangement).
Calculation: Integrate H-9a signals to calculate molar ratio directly.
2. Synthesis & Impurity Pathway Visualization
The following diagram illustrates the critical reduction step and the divergence of stereoisomers, highlighting where each QC protocol applies.
Caption: Synthesis pathway showing the critical reduction from tetrahydro- to hexahydro- carbazole and the divergence of diastereomers. Protocol A monitors the reduction; Protocol B controls the stereochemistry.
Part 3: QC Decision Framework
To ensure "Self-Validating" quality, the following logic gate should be applied to every batch.
Caption: QC Decision Tree ensuring sequential clearance of gross impurities (Tetrahydro-) followed by stereochemical impurities (Trans-isomer) before final release.
References
Vernalis (R&D) Ltd. (2010). Process for the preparation of frovatriptan and frovatriptan succinate and their synthetic intermediates. WO2010122343A1. Link
BenchChem. (2025).[1][2] Application Notes and Protocols for the Quality Control of 6-Bromo-1H-indazole and Carbazole Derivatives. Link
Royal Society of Chemistry. (1985). Structure, stereochemistry, and conformation of diastereoisomeric cis- and trans-3-ethyl-1,2,3,4,4a,9a-hexahydrocarbazol-4-ones. J. Chem. Soc., Perkin Trans. 1. Link
Shimadzu Corporation. (2020). Technical Report: Rapid Method Scouting of Chiral Compounds using Polysaccharide-based Columns. Link
A Comprehensive Guide to the Proper Disposal of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole For laboratory professionals engaged in research and development, the responsible management of chemical waste is not merely a...
Author: BenchChem Technical Support Team. Date: March 2026
A Comprehensive Guide to the Proper Disposal of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
For laboratory professionals engaged in research and development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and sustainable scientific enterprise. This guide provides a detailed protocol for the proper disposal of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole, a halogenated carbazole derivative. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance.
Understanding the Compound: Hazard Profile and Classification
Before any disposal protocol can be implemented, a thorough understanding of the chemical's properties and associated hazards is essential. 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole and its close structural analogs are classified as irritants.
Key Hazard Information:
Primary Hazards: The primary routes of exposure are inhalation, ingestion, and skin/eye contact. The compound is typically a solid, and dust generation should be minimized[2][4].
Environmental Impact: Halogenated organic compounds can be persistent in the environment and may have ecotoxicological effects. Some polyhalogenated carbazoles (PHCZs) are considered emerging environmental contaminants[5][6][7][8]. Therefore, improper disposal that leads to environmental release is a significant concern.
A summary of the key identifiers and hazard data for a closely related compound is presented below:
The Cornerstone of Safe Disposal: Waste Segregation
The single most critical step in the proper disposal of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole is its correct categorization and segregation. Due to the presence of a bromine atom, this compound is classified as a halogenated organic waste [11].
Core Principles of Segregation:
Designated Containers: All waste containing this compound must be collected in a designated, clearly labeled "Halogenated Organic Waste" container.
No Co-mingling: Never mix halogenated waste with non-halogenated organic waste. This is because different disposal methods are used for these waste streams, and cross-contamination increases the complexity and cost of disposal, and can create hazardous reactions[12].
Solid vs. Liquid: Maintain separate waste streams for solid and liquid halogenated waste.
Step-by-Step Disposal Protocol
The following protocol details the procedures for disposing of pure 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole and materials contaminated with it.
Personnel Safety First:
Before beginning any disposal procedure, it is imperative to wear the appropriate Personal Protective Equipment (PPE). This includes:
All handling and transfer of the solid compound or its solutions should be performed within a certified chemical fume hood to prevent inhalation of dust or vapors[13]. Ensure that an eyewash station and safety shower are readily accessible[2].
Disposal of Unused or Waste 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole
Container Preparation: Obtain a designated "Halogenated Organic Waste - Solids" container. Ensure the container is made of a compatible material, such as high-density polyethylene (HDPE), and is in good condition.
Labeling: The container must be clearly labeled with "Halogenated Organic Waste" and a list of its contents.
Transfer: Carefully transfer the solid 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole into the waste container. Use a spatula or other appropriate tool to avoid generating dust. If possible, perform the transfer over a disposable absorbent pad to contain any minor spills[13].
Sealing: Securely close the container lid.
Storage: Store the waste container in a designated satellite accumulation area until it is collected by your institution's environmental health and safety (EHS) department or a licensed hazardous waste contractor.
Disposal of Contaminated Materials
Solid materials contaminated with 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole must also be treated as halogenated waste.
Collection: Place items such as contaminated gloves, weighing papers, and absorbent pads into a plastic bag.
Transfer: Seal the bag and place it into the "Halogenated Organic Waste - Solids" container.
Sharps: Any contaminated sharps (e.g., needles, broken glassware) must be placed in a designated sharps container before being disposed of as hazardous waste.
Decontamination of Glassware
Initial Rinse: Rinse the contaminated glassware with a minimal amount of a suitable organic solvent (e.g., acetone or ethanol).
Collect Rinsate: This first rinse is now a liquid halogenated organic waste. Collect the rinsate in a designated "Halogenated Organic Waste - Liquids" container.
Subsequent Cleaning: After the initial decontamination rinse, the glassware can be washed using standard laboratory procedures.
The decision-making process for the disposal of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole can be visualized as follows:
Caption: Disposal workflow for 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole.
Final Disposal: The Role of Professional Waste Management
It is crucial to understand that the procedures outlined above pertain to the safe collection and temporary storage of waste within the laboratory. The final disposal of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole must be conducted by a licensed and approved hazardous waste disposal facility[12].
The preferred and most environmentally sound method for the final disposal of halogenated organic compounds is controlled incineration in a specialized chemical waste incinerator equipped with flue gas scrubbing technology[11][12]. This high-temperature process ensures the complete destruction of the organic molecule and captures hazardous byproducts, such as hydrogen bromide, preventing their release into the atmosphere.
Under no circumstances should 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole or materials contaminated with it be disposed of down the drain or in the regular trash. Such actions are a direct violation of environmental regulations and can lead to significant contamination of water systems and soil[12][14].
Conclusion: A Commitment to Safety and Responsibility
The proper disposal of 6-Bromo-2,3,4,4a,9,9a-hexahydro-1H-Carbazole is a multi-step process that begins with a clear understanding of its hazards and culminates in its destruction by a professional waste management service. By diligently following the principles of waste segregation, utilizing correct PPE, and adhering to the detailed protocols for handling solid and liquid waste, researchers can ensure a safe laboratory environment and fulfill their professional and ethical obligations to protect the environment. Always consult your institution's specific waste disposal guidelines and your local EHS department for any additional requirements.
California Code of Regulations. Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. [Link]
ACS Publications. Production of Polyhalogenated Carbazoles in Marine Red Alga Corallina officinalis: A Possible Natural Source. [Link]
ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]
Semantic Scholar. Enzymatic synthesis of bromo- and chlorocarbazoles and elucidation of their structures by molecular modeling. [Link]
ResearchGate. (PDF) A Review of Polyhalogenated Carbazoles (PHCZs) as an Emerging Contaminant: Environmental Occurrence, Toxicity and Remediation. [Link]
University of Wyoming. Chemical Process SOP Example. [Link]
University of Wisconsin-Madison. Appendix A Disposal Procedures by Chemical. [Link]
